Toluene-3,4-dithiol

• CAS: 496-74-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Toluene-3,4-dithiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis and purification methods for toluene-3,4-dithiol (also known as 4-methyl-1,2-benzenedithiol). Toluene-3,4-dithiol is a crucial organosulfur compound utilized in various chemical applications, including as a chelating agent for metals. This document outlines the core synthetic pathways, detailed experimental protocols, and purification techniques, supported by quantitative data and visual diagrams to facilitate understanding and replication in a laboratory setting.

Core Concepts and Synthesis Pathways

The most established and widely cited method for the synthesis of toluene-3,4-dithiol is the reduction of toluene-3,4-disulfonyl chloride. An alternative potential pathway involves the conversion of 3,4-diaminotoluene.

Primary Synthesis Route: Reduction of Toluene-3,4-disulfonyl Chloride

This classical approach, first reported by Mills and Clark in 1936, involves the reduction of toluene-3,4-disulfonyl chloride using a strong reducing agent, typically tin (Sn) in the presence of concentrated hydrochloric acid (HCl).[1] The sulfonyl chloride groups are reduced to thiol groups, yielding the desired dithiol.

Caption: Primary synthesis route of Toluene-3,4-dithiol.

Experimental Protocols

Synthesis of Toluene-3,4-dithiol via Reduction of Toluene-3,4-disulfonyl Chloride

This protocol is based on established chemical principles for the reduction of sulfonyl chlorides.

Materials:

• Toluene-3,4-disulfonyl chloride

• Granulated Tin (Sn)

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Nitrogen gas (for inert atmosphere)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Heating mantle

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place granulated tin. The flask should be under a gentle stream of nitrogen.

• Addition of Reactants: Slowly add concentrated hydrochloric acid to the flask containing the tin while stirring. The reaction is exothermic and may require external cooling to maintain a controlled temperature.

• Addition of Starting Material: Dissolve toluene-3,4-disulfonyl chloride in a suitable solvent (e.g., ethanol) and add it dropwise to the stirred tin and acid mixture.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours with continuous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Purification of Crude Product: Wash the combined organic layers with water and then with a saturated sodium bicarbonate solution to neutralize any remaining acid. Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator to obtain the crude toluene-3,4-dithiol.

Purification by Vacuum Distillation

Toluene-3,4-dithiol is typically purified by vacuum distillation to remove non-volatile impurities.[2]

Equipment:

• Vacuum distillation apparatus (including a Claisen adapter, short path distillation head, condenser, and receiving flask)

• Vacuum pump

• Manometer

• Heating mantle with a stirrer

• Stir bar

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus, ensuring all joints are properly greased to prevent leaks. Use a stir bar in the distillation flask for even boiling.[2]

• Applying Vacuum: Connect the apparatus to a vacuum pump and slowly evacuate the system. A cold trap should be placed between the apparatus and the pump to protect the pump from corrosive vapors.[3][4]

• Heating: Once a stable vacuum is achieved, begin to gently heat the crude toluene-3,4-dithiol using a heating mantle.[2]

• Distillation: Collect the fraction that distills at the appropriate temperature and pressure. The boiling point of toluene-3,4-dithiol is approximately 135-137 °C at 17 mmHg.[2]

• Stopping the Distillation: Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature before slowly reintroducing air into the system.[2][4]

Caption: General workflow for the purification of Toluene-3,4-dithiol.

Quantitative Data

The following tables summarize the key physical and chemical properties of toluene-3,4-dithiol and provide a comparison of the synthesis methods.

Table 1: Physical and Chemical Properties of Toluene-3,4-dithiol

Property	Value	Reference
Molecular Formula	C₇H₈S₂
Molecular Weight	156.27 g/mol
Appearance	White to yellow crystalline low melting solid
Melting Point	30-33 °C	[2]
Boiling Point	135-137 °C at 17 mmHg	[2]
Density	1.179 g/mL at 25 °C	[2]
Solubility	Soluble in benzene and aqueous alkali hydroxide solutions

Table 2: Comparison of Synthesis Methods for Toluene-3,4-dithiol

Synthesis Method	Starting Material	Key Reagents	Reported Yield	Purity	Reference
Reduction	Toluene-3,4-disulfonyl chloride	Tin, Hydrochloric Acid	Not specified in abstracts	Not specified in abstracts	[1]
From Diamine (Hypothetical)	3,4-Diaminotoluene	(Not detailed)	High (for diaminotoluene)	>99.5% (for diaminotoluene)	[5][6]

Concluding Remarks

The synthesis of toluene-3,4-dithiol is most reliably achieved through the reduction of its corresponding disulfonyl chloride, a method that has been established for decades. While other routes may be conceptually possible, they are not as well-documented in scientific literature. Purification via vacuum distillation is the standard and effective method for obtaining high-purity toluene-3,4-dithiol. For researchers and professionals in drug development, adherence to these established protocols, with careful attention to inert atmosphere techniques and safety precautions, is paramount for the successful synthesis and purification of this important chemical compound. Further research to quantify the yields and purity of different synthetic approaches would be a valuable contribution to the field.

References

• 1. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 4. youtube.com [youtube.com]
• 5. nbinno.com [nbinno.com]
• 6. CN106349081A - Synthesis method of 3,4-diaminotoluene - Google Patents [patents.google.com]

Toluene-3,4-dithiol: A Technical Guide to Chemical Properties and Reactivity

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Toluene-3,4-dithiol, also known as 4-methylbenzene-1,2-dithiol, is a vital organosulfur compound in analytical and coordination chemistry. Its two adjacent thiol groups on a toluene backbone grant it unique reactivity, particularly its ability to act as a potent chelating agent for a variety of metals. This technical guide provides an in-depth overview of its chemical properties, reactivity, and key experimental applications, serving as a comprehensive resource for professionals in research and development.

Chemical and Physical Properties

Toluene-3,4-dithiol is a colorless to yellow, waxy, low-melting solid or oily liquid.[1] It is characterized by the molecular formula C₇H₈S₂.[2] The compound is air-sensitive and incompatible with strong oxidizing agents and strong bases.[3] Proper storage is under an inert atmosphere at low temperatures (-20°C) to prevent oxidation.[4]

Quantitative Physical Data

The key physical properties of toluene-3,4-dithiol are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Weight	156.27 g/mol	[2][5]
Melting Point	30-33 °C	[6]
Boiling Point	135-137 °C at 17 mmHg	[6]
185-187 °C at 84 mmHg	[5]
Density	1.179 g/mL at 25 °C	[6]
pKa	6.29 ± 0.48 (Predicted)
Flash Point	>110 °C (>230 °F)
Vapor Pressure	0.015 mmHg at 25 °C

Solubility

Toluene-3,4-dithiol exhibits good solubility in various organic solvents and aqueous alkaline solutions.[5][7] It is readily soluble in aromatic solvents like benzene and chlorinated solvents such as chloroform.[7] Its solubility extends to polar organic solvents like methanol, facilitating its use in diverse reaction media.[7] It is also soluble in aqueous alkali hydroxide solutions.[5]

Chemical Reactivity and Applications

The reactivity of toluene-3,4-dithiol is dominated by its two thiol (-SH) groups, which are responsible for its chelating and redox properties.

Complexation with Metal Ions

A primary application of toluene-3,4-dithiol is its use as a chelating agent. It readily forms brightly colored, stable complexes with a wide range of metal ions.[1][7] This property makes it an invaluable reagent in analytical chemistry for the spectrophotometric determination of metals.[8]

Key metals that form colored complexes include:

• Molybdenum (Mo)[7][9]

• Tungsten (W)[7][10]

• Tin (Sn)[7][11]

• Rhenium (Re)[7]

• Silver (Ag)[7]

• Bismuth (Bi)[5][6]

• Arsenic (As)[12]

• Antimony (Sb)[13]

• Zinc (Zn), Copper (Cu), Nickel (Ni), Cobalt (Co)[7][14]

The formation of these distinctively colored complexes allows for sensitive and selective quantitative analysis of these metal ions.[7] For instance, the complex with Molybdenum(VI) in acidic media is dark green.[6]

Caption: Metal chelation pathway of Toluene-3,4-dithiol.

Redox Reactions

The thiol groups are susceptible to oxidation. Toluene-3,4-dithiol can be oxidized to form the corresponding disulfide or further to sulfonic acids, depending on the strength of the oxidizing agent and reaction conditions.[7] This redox activity is also central to its interaction with metal ions, which can involve redox changes in both the ligand and the metal center.[14]

Caption: Redox reactivity of Toluene-3,4-dithiol.

Other Reactions

Under specific conditions, toluene-3,4-dithiol can undergo polymerization reactions, for example, with amines or other suitable ligands, to produce polymeric materials.[7] This opens avenues for its use in material science, including the development of conducting polymers and metal-organic frameworks (MOFs).[7]

Experimental Protocols

Detailed methodologies for key applications of toluene-3,4-dithiol are provided below. These protocols are based on established literature and serve as a guide for laboratory implementation.

Synthesis of Toluene-3,4-dithiol

A common and established method for the laboratory synthesis of toluene-3,4-dithiol is the reduction of its corresponding disulfonyl chloride derivative.[1][5]

Reaction: CH₃C₆H₃(SO₂Cl)₂ + [Reducing Agent] → CH₃C₆H₃(SH)₂

Protocol:

• Starting Material: Toluene-3,4-disulfonyl chloride.

• Reagents: Tin (Sn) metal and concentrated Hydrochloric Acid (HCl).[5]

• Procedure: a. Prepare a reaction vessel with toluene-3,4-disulfonyl chloride. b. Add tin (Sn) and concentrated HCl to the vessel. The tin and acid act as the reducing system. c. The reaction proceeds to reduce the sulfonyl chloride groups (-SO₂Cl) to thiol groups (-SH). d. Upon completion, the product, toluene-3,4-dithiol, is isolated from the reaction mixture.

• Purification: The crude product is often purified by vacuum distillation under a nitrogen atmosphere to prevent oxidation.[6]

Caption: Workflow for the synthesis of Toluene-3,4-dithiol.

Spectrophotometric Determination of Molybdenum (Mo)

This protocol outlines the use of toluene-3,4-dithiol for the quantitative analysis of Molybdenum(VI).[9][15]

Principle: In a strongly acidic medium, Mo(VI) reacts with toluene-3,4-dithiol to form a green complex that can be extracted into an organic solvent and measured with a spectrophotometer.[15]

Protocol:

• Reagent Preparation: a. Prepare a 0.2% toluene-3,4-dithiol solution by dissolving 1 g of the solid in 500 mL of 0.5 M sodium hydroxide solution.[15] b. Add 10 mL of thioglycollic acid as an antioxidant to stabilize the reagent solution.[15]

• Sample Preparation: a. Prepare an acidic aqueous solution containing the Molybdenum(VI) sample. b. The final solution should be strongly acidic (e.g., using HCl).

• Complexation and Extraction: a. Add the prepared dithiol reagent to the acidic sample solution. A dark green precipitate of the Mo-dithiol complex will form. b. Extract the complex into an organic solvent such as isobutyl methyl ketone (IBMK) by vigorous shaking.[9][15]

• Measurement: a. Separate the organic layer containing the colored complex. b. Measure the absorbance of the organic extract using a UV-Vis spectrophotometer. c. The absorption maximum is observed at 415 nm, which is stable for approximately 15 minutes and has a high molar absorptivity (ε ≈ 7.5 x 10⁴ L mol⁻¹ cm⁻¹).[9][15]

• Quantification: Determine the concentration of molybdenum by comparing the absorbance to a calibration curve prepared with known standards.

Synthesis of Arsenic(III)-Dithiolate Complexes

This protocol describes the synthesis of neutral arsenic(III) complexes with the general formula AsX(S₂C₇H₆), where X is a halide.[12]

Principle: Toluene-3,4-dithiol acts as a bidentate S,S-donor ligand, reacting with arsenic(III) halides in an organic solvent.

Protocol:

• Reagents: Toluene-3,4-dithiol, an arsenic(III) halide (e.g., AsBr₃ or AsI₃), and chloroform (CHCl₃) saturated with nitrogen.[12]

• Procedure: a. In a reaction flask, dissolve 1 mmol of toluene-3,4-dithiol in chloroform previously saturated with nitrogen gas to create an inert atmosphere.[12] b. Add an equimolar amount (1 mmol) of the chosen arsenic(III) halide to the solution.[12] c. Heat the reaction mixture to reflux and maintain stirring for 5 hours.[12] d. After the reflux period, concentrate the solution under reduced pressure to reduce the volume.

• Crystallization and Isolation: a. Place the concentrated solution in a refrigerator. b. Crystals of the arsenic(III)-dithiolate complex will form over approximately one week.[12] c. Isolate the crystals from the reaction mixture by filtration. The resulting complexes are typically orange or yellow crystalline solids.[12]

References

• 1. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 2. Toluene-3,4-dithiol | C7H8S2 | CID 10334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. TOLUENE-3,4-DITHIOL | 496-74-2 [amp.chemicalbook.com]
• 4. Toluene-3,4-dithiol technical grade, 90 496-74-2 [sigmaaldrich.com]
• 5. Toluene-3,4-dithiol [drugfuture.com]
• 6. TOLUENE-3,4-DITHIOL | 496-74-2 [chemicalbook.com]
• 7. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 8. nbinno.com [nbinno.com]
• 9. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. Toluene-3:4-dithiol as a selective reagent for tungsten: the detection of tungsten, especially in molybdenum and rhenium compounds, and in ferrous alloys - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. inac2021.aben.com.br [inac2021.aben.com.br]
• 12. mdpi.com [mdpi.com]
• 13. Toluene-3,4-dithiol (H2tdt) complexes of group 5B halides. Observations of lone-pair stereochemical activity and redox behaviour. Crystal and molecular structures of [AsCl(tdt)] and [PPh4][Sb(tdt)3] - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]

Technical Guide: Toluene-3,4-dithiol (CAS: 496-74-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and key applications of Toluene-3,4-dithiol. The information is intended to support research, development, and drug discovery activities.

Core Properties of Toluene-3,4-dithiol

Toluene-3,4-dithiol, also known as 4-methylbenzene-1,2-dithiol, is a versatile organosulfur compound with the chemical formula C₇H₈S₂.[1][2] It is widely utilized in analytical chemistry and as a ligand in coordination chemistry.[2]

Physical and Chemical Properties

The fundamental physical and chemical properties of Toluene-3,4-dithiol are summarized in the table below for easy reference.

Property	Value	References
Molecular Weight	156.27 g/mol	[1][3][4]
Appearance	White to yellow crystalline powder or colorless wax/oil	[1][5]
Melting Point	30-33 °C (lit.)	[1][3]
Boiling Point	135-137 °C at 17 mmHg (lit.)	[1][3]
185-187 °C at 84 mmHg
Density	1.179 g/mL at 25 °C (lit.)	[1][3]
Flash Point	>113 °C (>230 °F)	[1]
Solubility	Soluble in benzene, chloroform, and aqueous alkali hydroxide solutions. Appreciable solubility in polar organic solvents like methanol.	[2]
Stability	Stable under normal conditions. Incompatible with strong oxidizing agents and strong bases. Air sensitive.
Storage Temperature	-20°C	[1][3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Toluene-3,4-dithiol.

Spectroscopic Data	Key Features and Remarks	References
¹H NMR	A singlet at approximately δ 2.4 ppm (methyl protons, 3H). Complex patterns in the aromatic region (δ 6.5-7.5 ppm) for the three aromatic protons. Thiol proton (-SH) signals may appear as broad peaks.	[2]
FTIR	S-H stretching vibrations in the region of 2550-2600 cm⁻¹. C-H stretching of the aromatic ring around 3000-3100 cm⁻¹. C-H stretching of the methyl group at approximately 2900-2950 cm⁻¹. C=C stretching of the aromatic ring in the 1400-1600 cm⁻¹ region. C-S stretching vibrations typically appear in the fingerprint region between 600-700 cm⁻¹.	[2]
UV-Vis	An absorption maximum at 296 nm and a shoulder at about 290 nm are observed for the pure compound.

Safety and Handling Information

Toluene-3,4-dithiol is a hazardous substance and requires careful handling.

Hazard Information	GHS Classification and Precautionary Statements	References
Pictograms	GHS05 (Corrosive), GHS07 (Exclamation mark)	[5]
Signal Word	Danger	[5]
Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H318: Causes serious eye damage. H335: May cause respiratory irritation.	[5]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P280: Wear protective gloves/ eye protection/ face protection. P301+P317: IF SWALLOWED: Get medical help. P302+P352: IF ON SKIN: Wash with plenty of water. P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[5]
Personal Protective Equipment	Dust mask type N95 (US), Eyeshields, Gloves.	[3]

Experimental Protocols

Synthesis of Toluene-3,4-dithiol

The primary method for the synthesis of Toluene-3,4-dithiol is the reduction of toluene-3,4-disulfonyl chloride.[5]

Reaction Scheme:

Caption: Synthesis of Toluene-3,4-dithiol.

Methodology:

• Reactants: Toluene-3,4-disulfonyl chloride, Tin (Sn), Concentrated Hydrochloric Acid (HCl).

• General Steps: The reduction is typically carried out by adding the sulfonyl chloride to a mixture of tin and concentrated hydrochloric acid. The reaction is often exothermic and may require cooling to control the temperature. After the reaction is complete, the product is isolated from the reaction mixture. This may involve extraction with an organic solvent followed by removal of the solvent.

Purification by Vacuum Distillation

Toluene-3,4-dithiol can be purified by vacuum distillation. This technique is suitable for compounds that decompose at their atmospheric boiling point.

General Protocol:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, including a distillation flask, a short path distillation head with a condenser, a receiving flask, and a vacuum pump protected by a cold trap.

• Sample Preparation: Place the crude Toluene-3,4-dithiol into the distillation flask. Add a magnetic stir bar for smooth boiling.

• Distillation:

  • Begin stirring the sample.

  • Gradually apply vacuum to the system.

  • Slowly heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at the expected boiling point under the applied pressure (e.g., 135-137 °C at 17 mmHg).[1][3]

  • Monitor the temperature at the distillation head throughout the process.

• Completion: Once the desired fraction has been collected, remove the heat source and allow the system to cool to room temperature before slowly releasing the vacuum.

Spectrophotometric Determination of Molybdenum

Toluene-3,4-dithiol is a sensitive reagent for the spectrophotometric determination of various metal ions, including molybdenum (Mo).[2]

Experimental Workflow:

Caption: Workflow for Molybdenum Determination.

Methodology:

This protocol is adapted from a published method for the determination of molybdenum in steel.

• Reagents:

  • Standard Molybdenum(VI) solution.

  • Toluene-3,4-dithiol solution (0.2%): Dissolve 1 g of Toluene-3,4-dithiol in 500 mL of 0.5 M sodium hydroxide solution containing 10 mL of thioglycollic acid.

  • Concentrated Hydrochloric Acid.

  • Isobutyl methyl ketone (IBMK).

• Procedure:

  • To a suitable aliquot of the sample solution containing molybdenum in a separatory funnel, add concentrated hydrochloric acid.

  • Add the 0.2% Toluene-3,4-dithiol solution and mix well. A green complex will form.

  • Add a known volume of isobutyl methyl ketone (IBMK) and shake vigorously to extract the molybdenum-dithiol complex into the organic phase.

  • Allow the layers to separate.

  • Measure the absorbance of the organic layer at 415 nm using a spectrophotometer against a reagent blank.

  • The concentration of molybdenum is determined by comparing the absorbance to a calibration curve prepared from standard molybdenum solutions.

Applications in Research and Development

Toluene-3,4-dithiol is a valuable tool in various scientific disciplines.

• Analytical Chemistry: It serves as a highly sensitive colorimetric reagent for the spectrophotometric determination of metals such as molybdenum, tungsten, tin, silver, and rhenium.[2] The formation of intensely colored complexes with these metals allows for their quantification even at low concentrations.

• Coordination Chemistry: The two thiol groups provide a bidentate chelation site, making it an excellent ligand for forming stable complexes with a wide range of transition metals.[2] These complexes are studied for their interesting electronic and structural properties.

• Materials Science: Toluene-3,4-dithiol has been investigated as a component in the synthesis of conducting polymers and metal-organic frameworks (MOFs).[2]

• Drug Development: The ability of dithiol compounds to interact with metal ions is relevant in the study of metalloenzymes and the development of metal-chelating therapeutic agents. Recent research has explored the potential of its arsenic(III) complexes in radionuclide cancer therapy.[2]

References

• 1. The colorimetric determination of tin by means of toluene-3:4-dithiol (“dithiol”) - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. o-Dithiols in analysis. Part IV. Diacetyltoluene-3:4-dithiol, dibenzoyltoluene-3:4-dithiol and the zinc complex of toluene-3:4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. www1.chem.umn.edu [www1.chem.umn.edu]

An In-depth Technical Guide to the Metal Complexation Mechanism of Toluene-3,4-dithiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles governing the mechanism of metal complexation by toluene-3,4-dithiol (TDT). TDT, a versatile dithiol ligand, has garnered significant interest in coordination chemistry and various applications, including analytical chemistry and materials science, due to its ability to form stable and often intensely colored complexes with a wide range of metal ions. This document delves into the coordination chemistry, spectroscopic properties, and structural characteristics of TDT-metal complexes, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding.

The Core Mechanism of Metal Complexation

Toluene-3,4-dithiol (4-methyl-1,2-benzenedithiol) is an aromatic dithiol that typically acts as a bidentate ligand, coordinating to metal ions through the sulfur atoms of its two thiol groups. The complexation process is generally initiated by the deprotonation of the acidic thiol groups (-SH) to form thiolate anions (-S⁻), which then act as potent nucleophiles, readily donating their electron pairs to a metal center to form stable chelate rings.

The overall complexation can be represented by the following general equilibrium:

Mⁿ⁺ + x H₂TDT ⇌ [M(TDT)ₓ]ⁿ⁻²ˣ + 2x H⁺

Where Mⁿ⁺ is a metal ion with charge n+, H₂TDT represents the neutral toluene-3,4-dithiol ligand, and [M(TDT)ₓ]ⁿ⁻²ˣ is the resulting metal complex. The stoichiometry (x) of the complex, which is commonly 1 or 2, is dependent on the metal ion, its oxidation state, and the reaction conditions.

The stability and properties of the resulting metal complexes are influenced by several factors:

• pH of the Medium: The deprotonation of the thiol groups is a pH-dependent process.[1] In acidic media, the equilibrium favors the protonated form of the ligand, which is less effective for complexation. As the pH increases, deprotonation is favored, leading to a higher concentration of the thiolate species and promoting the formation of the metal complex.[1]

• Nature of the Metal Ion: TDT forms complexes with a wide variety of metal ions, including transition metals (e.g., Ni, Cu, Fe, Co, Mn) and main group elements (e.g., As, Sn, Sb).[2][3][4] The geometry and stability of the complexes are dictated by the preferred coordination number and geometry of the metal ion.

• Solvent: The choice of solvent can influence the solubility of the reactants and products, as well as the stability of the resulting complex. TDT is soluble in many organic solvents and aqueous alkaline solutions.[1][5] The synthesis of TDT-metal complexes is often carried out in organic solvents like chloroform, methanol, or dimethylformamide.

• Redox Activity: The dithiolene character of the TDT ligand can lead to redox-active complexes where both the metal and the ligand can participate in electron transfer processes.

Quantitative Data on Toluene-3,4-dithiol Metal Complexes

The following tables summarize key quantitative data for various TDT-metal complexes, providing a basis for comparison and further research.

Table 1: Spectroscopic Data for Selected Toluene-3,4-dithiol Metal Complexes

Metal Complex	Solvent	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Reference
Iodo-(toluene-3,4-dithiolato-S,S')-arsenic(III)	CH₂Cl₂	375	6300	[6]
Bromo-(toluene-3,4-dithiolato-S,S')-arsenic(III)	CH₂Cl₂	336	4200	[6]
Molybdenum(VI)-TDT Complex	Isobutyl methyl ketone	415	7.5 x 10⁴	[7]
[Ni(tdt)₂]⁻ (as (Met₄N)⁺ salt)	Nujol mull	520, 368, 310	-	[3]
[Ni(tdt)₂]⁻ (as (Et₄N)⁺ salt)	Nujol mull	515, 369, 323	-	[3]
[Ni(tdt)₂]⁻ (as (Pr₄N)⁺ salt)	Nujol mull	526, 365, 329	-	[3]
[Ni(tdt)₂]⁻ (as (MePh₃P)⁺ salt)	Nujol mull	515, 400, 316	-	[3]
[Ni(tdt)₂]⁻ (as (Ph₄P)⁺ salt)	Nujol mull	519, 377, 321	-	[3]

Table 2: Selected Crystallographic Data for Toluene-3,4-dithiol Metal Complexes

Metal Complex	Crystal System	Space Group	M-S Bond Lengths (Å)	S-M-S Bond Angles (°)	Reference
Iodo-(toluene-3,4-dithiolato-S,S')-arsenic(III)	Monoclinic	P2₁/c	As-S1: 2.275(2), As-S2: 2.281(2)	S1-As-S2: 92.5(1)	[2]
Bromo-(toluene-3,4-dithiolato-S,S')-arsenic(III)	Monoclinic	P2₁/c	As-S1: 2.271(3), As-S2: 2.277(3)	S1-As-S2: 92.8(1)	[2]
[Ni(tdt)₂]⁻ (as (Pr₄N)⁺ salt)	Monoclinic	P2₁/c	Ni-S1: 2.138(2), Ni-S2: 2.140(2), Ni-S3: 2.141(2), Ni-S4: 2.137(2)	S1-Ni-S2: 91.8(1), S3-Ni-S4: 91.9(1)	[3]
[Ni(tdt)₂]⁻ (as (MePh₃P)⁺ salt)	Monoclinic	P2₁/c	Ni-S1: 2.139(1), Ni-S2: 2.142(1), Ni-S3: 2.140(1), Ni-S4: 2.138(1)	S1-Ni-S2: 91.7(1), S3-Ni-S4: 91.8(1)	[3]

Table 3: Selected Infrared Spectroscopy Data for Toluene-3,4-dithiol and its Complexes

Compound	ν(S-H) (cm⁻¹)	ν(C-S) (cm⁻¹)	Reference
Toluene-3,4-dithiol (free ligand)	~2550-2600	-	[1]
Iodo-(toluene-3,4-dithiolato-S,S')-arsenic(III)	Absent	-	[6]
Bromo-(toluene-3,4-dithiolato-S,S')-arsenic(III)	Absent	-	[6]
[Ni(tdt)₂]⁻ (as (Met₄N)⁺ salt)	Absent	812	[3]
[Ni(tdt)₂]⁻ (as (Et₄N)⁺ salt)	Absent	804	[3]
[Ni(tdt)₂]⁻ (as (Pr₄N)⁺ salt)	Absent	810	[3]
[Ni(tdt)₂]⁻ (as (MePh₃P)⁺ salt)	Absent	814	[3]
[Ni(tdt)₂]⁻ (as (Ph₄P)⁺ salt)	Absent	820	[3]

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of TDT-metal complexes, based on established literature procedures.

General Synthesis of Toluene-3,4-dithiolato-Arsenic(III) Halide Complexes[7]

Materials:

• Toluene-3,4-dithiol (1 mmol)

• Arsenic(III) bromide (AsBr₃) or Arsenic(III) iodide (AsI₃) (1 mmol)

• Chloroform (CHCl₃), saturated with nitrogen

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve 1 mmol of toluene-3,4-dithiol in chloroform saturated with nitrogen in a round-bottom flask.

• Add an equimolar amount (1 mmol) of the respective arsenic(III) halide (AsBr₃ or AsI₃) to the solution.

• Heat the reaction mixture to reflux and stir for 5 hours.

• After the reaction is complete, concentrate the solution under reduced pressure using a rotary evaporator.

• Place the concentrated solution in a refrigerator to facilitate crystallization.

• Isolate the crystals of the product after one week by filtration.

Spectrophotometric Determination of Molybdenum(VI) with Toluene-3,4-dithiol[8]

Materials:

• Standard solution of Molybdenum(VI)

• Toluene-3,4-dithiol solution

• Isobutyl methyl ketone

• Hydrochloric acid (for adjusting acidity)

• Spectrophotometer

Procedure:

• Prepare a series of standard solutions of Molybdenum(VI) in the concentration range of 0.25–1.25 µg/mL.

• To a known volume of the sample or standard solution, add the toluene-3,4-dithiol reagent in an acidic medium.

• Extract the formed green Mo(VI)-TDT complex into isobutyl methyl ketone.

• Measure the absorbance of the organic phase at 415 nm against a reagent blank.

• Construct a calibration curve by plotting absorbance versus the concentration of Molybdenum(VI) and determine the concentration of the unknown sample.

Visualizing the Mechanism and Workflows

The following diagrams, created using the DOT language, illustrate the core concepts of TDT metal complexation and a typical experimental workflow.

References

• 1. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Toluene-3,4-dithiol [drugfuture.com]
• 6. 1,2-Benzenedithiol and Toluene-3,4-dithiol Arsenic(III) Complexes—Synthesis, Structure, Spectroscopic Characterization and Toxicological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,2-Benzenedithiol and Toluene-3,4-dithiol Arsenic(III) Complexes-Synthesis, Structure, Spectroscopic Characterization and Toxicological Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Toluene-3,4-dithiol: A Comprehensive Technical Guide for Qualitative Inorganic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toluene-3,4-dithiol (commonly known as 'dithiol') is a versatile organosulfur compound with the formula CH₃C₆H₃(SH)₂. It has established itself as a significant reagent in the field of analytical chemistry, particularly for the qualitative and quantitative analysis of various metal ions.[1] Its ability to form distinctively colored complexes with a wide range of metals makes it a valuable tool for their detection and identification.[2][3] This technical guide provides an in-depth overview of the application of toluene-3,4-dithiol in qualitative inorganic analysis, complete with experimental protocols, quantitative data, and visual workflows to aid researchers in its effective utilization.

Core Principles

The analytical utility of toluene-3,4-dithiol lies in its capacity to act as a bidentate ligand, chelating with metal ions through its two thiol groups. These reactions typically result in the formation of intensely colored and often insoluble metal complexes. The color and solubility of these complexes can be influenced by factors such as the pH of the solution and the presence of other ions, allowing for a degree of selectivity in the analysis.[4] By carefully controlling the reaction conditions, a systematic approach can be developed for the sequential separation and identification of different metal ions from a mixture.

Reactivity with Metal Ions

Toluene-3,4-dithiol reacts with a broad spectrum of metal ions to produce characteristic colored precipitates or solutions. The observed colors can vary depending on the metal ion and the reaction medium.

Summary of Reactions

Metal Ion	Observed Color of Complex
Molybdenum (Mo)	Dark-green[5]
Tungsten (W)	Blue
Tin (Sn)	Red[6]
Silver (Ag)	Formation of colored complex
Rhenium (Re)	Formation of colored complex
Arsenic (As)	Formation of a complex with the zinc salt of dithiol
Germanium (Ge)	Formation of a complex with the zinc salt of dithiol
Copper (Cu)	Formation of colored complex[4]
Cobalt (Co)	Formation of colored complex[4]
Iron(II) (Fe²⁺)	Formation of colored complex[4]
Antimony(V) (Sb⁵⁺)	Formation of colored complex[4]
Thallium (Tl)	Formation of colored complex[4]
Technetium (Tc)	Formation of a colored complex[5]
Bismuth (Bi)	Formation of a colored complex[5]

Experimental Protocols

Reagent Preparation

Toluene-3,4-dithiol Reagent (General Use): A stock solution can be prepared by dissolving a known quantity of toluene-3,4-dithiol in a suitable organic solvent, such as ethanol or isobutyl methyl ketone. For many applications, a 0.1% to 1% (w/v) solution is appropriate. Due to the susceptibility of thiols to oxidation, it is recommended to prepare the reagent fresh or store it under an inert atmosphere in a refrigerator.

Stabilized Dithiol Reagent for Tin Analysis: To enhance stability and prevent oxidation, a stabilized reagent for the detection of tin can be prepared as follows:

• Dissolve 0.1 g of toluene-3,4-dithiol in 2.5 ml of 5M sodium hydroxide solution.

• Add 0.5 ml of thioglycollic acid.

• Dilute the mixture to 50 ml with deionized water. This reagent should be prepared fresh daily for optimal performance.

General Procedure for Spot Tests

Spot tests provide a rapid and simple method for the preliminary identification of metal ions.

• Place one drop of the test solution on a spot plate or a piece of filter paper.

• Add one drop of the toluene-3,4-dithiol reagent.

• Observe the formation of any color or precipitate.

• Compare the observation with the known reactions of different metal ions.

Systematic Qualitative Analysis of a Cation Mixture

A systematic approach is necessary for the analysis of a mixture of cations. This typically involves sequential precipitation by controlling the pH of the solution. The following is a generalized workflow:

Figure 1: Systematic separation of cations using toluene-3,4-dithiol.

Detailed Steps:

• Acidification: Acidify the sample solution with a strong acid, such as hydrochloric acid, to a pH of approximately 0.5.

• Group 1 Precipitation: Add the toluene-3,4-dithiol reagent. Metal ions that form insoluble complexes in strongly acidic conditions, such as molybdenum and tungsten, will precipitate. Separate the precipitate by centrifugation or filtration.

• pH Adjustment for Group 2: Adjust the pH of the supernatant from the previous step to 2-3 using an acetate buffer.

• Group 2 Precipitation: Add more toluene-3,4-dithiol reagent. Cations that form complexes in weakly acidic media, like copper and bismuth, will precipitate. Separate the precipitate.

• Alkalinization for Group 3: Make the remaining solution alkaline by adding an ammonia solution.

• Group 3 Precipitation: Add the dithiol reagent to precipitate metal ions that form complexes in alkaline conditions, such as cobalt, nickel, and iron(II).

Individual precipitates can be further analyzed for confirmation of the specific metal ion present.

Quantitative Data

While this guide focuses on qualitative analysis, some quantitative data is valuable for understanding the sensitivity of the reactions.

Metal Ion	Method	Wavelength (nm)	Detection Limit / Range
Molybdenum (Mo)	Spectrophotometry	415	Optimum range: 0.25–1.25 µg/ml
Tungsten (W)	Spectrophotometry	-	Sensitivity of 0.5 ppm
Tin (Sn)	Spectrophotometry	540	Linear range: 1.0-20.0 µg/mL

Management of Interferences

The selectivity of toluene-3,4-dithiol is not absolute, and interfering ions can affect the accuracy of the analysis. Several strategies can be employed to mitigate these interferences:

• pH Control: As demonstrated in the systematic analysis workflow, adjusting the pH is a primary method for selectively precipitating different groups of metal ions.

• Masking Agents: The use of masking agents can prevent specific ions from reacting with the dithiol reagent. For example, thioglycolic acid can be used in the determination of tin to reduce interferences. Fluoride ions can be used to mask iron and aluminum. Triethanolamine is another common masking agent for several metal ions.[7][8]

• Extraction: Solvent extraction can be used to separate the desired metal complex from interfering ions. For instance, the molybdenum-dithiol complex can be extracted into isobutyl methyl ketone.

Experimental Workflow for a Specific Metal: Molybdenum

The following diagram illustrates a typical workflow for the spectrophotometric determination of molybdenum, which can be adapted for qualitative spot tests.

References

• 1. Toluene-3,4-dithiol technical grade, 90 496-74-2 [sigmaaldrich.com]
• 2. 1,2-Benzenedithiol and Toluene-3,4-dithiol Arsenic(III) Complexes—Synthesis, Structure, Spectroscopic Characterization and Toxicological Studies [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. o-Dithiols in analysis. Part III. Reactions of toluene-3:4-dithiol in acetate buffer and alkaline solutions: toluene-3:4-dithiol as a reagent for copper, cobalt, ironII, antimonyV and thallium - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. TOLUENE-3,4-DITHIOL | 496-74-2 [amp.chemicalbook.com]
• 6. api.pageplace.de [api.pageplace.de]
• 7. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to the Stability and Storage of Toluene-3,4-dithiol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Toluene-3,4-dithiol (4-Methyl-1,2-benzenedithiol) is an organosulfur compound widely utilized in coordination chemistry, analytical chemistry for metal detection, and materials science.[1][2] Its utility is intrinsically linked to the two reactive thiol groups, which are also the primary sites of degradation. This guide provides a comprehensive overview of the stability profile, optimal storage conditions, and handling procedures for Toluene-3,4-dithiol to ensure its integrity in research and development settings. The principal degradation pathway is oxidation, which can be mitigated by stringent storage and handling protocols.

Chemical and Physical Properties

Toluene-3,4-dithiol is a low-melting, white to yellow crystalline solid or a colorless oil, depending on the ambient temperature.[3][4] It is soluble in benzene and aqueous alkali hydroxide solutions.[4] A summary of its key physical and chemical properties is provided below.

Property	Value	Citations
Molecular Formula	C₇H₈S₂
Molecular Weight	156.27 g/mol
Appearance	White to yellow crystalline low melting solid	[4]
Melting Point	30-33 °C (lit.)
Boiling Point	135-137 °C at 17 mmHg (lit.)
Density	1.179 g/mL at 25 °C (lit.)
Sensitivity	Air Sensitive	[1][4]

Stability Profile

Toluene-3,4-dithiol is stable under normal, controlled conditions.[4][5] However, its stability is significantly compromised by exposure to specific environmental factors, primarily oxygen.

3.1 Susceptibility to Oxidation The thiol groups are highly susceptible to oxidation.[1] This is the primary degradation pathway for Toluene-3,4-dithiol. In the presence of air (oxygen), it readily oxidizes.[3] This oxidation can be catalyzed by trace metal impurities. The initial and most common oxidation product is the corresponding cyclic disulfide. Further and more aggressive oxidation, especially in the presence of strong oxidizing agents, can lead to the formation of sulfonic acids, which represents an irreversible degradation of the compound.[6][7]

3.2 Incompatibilities The compound is incompatible with strong oxidizing agents and strong bases.[5] Contact with these substances will lead to rapid degradation.

3.3 Thermal and Light Sensitivity While specific photostability data is not readily available, it is standard practice for air-sensitive compounds to be protected from light to prevent photo-oxidation. The compound has a defined boiling point, but elevated temperatures in the presence of oxygen will accelerate the rate of oxidative degradation.

Degradation Pathways

The principal degradation route for Toluene-3,4-dithiol is the oxidation of its two thiol groups. This process can occur in stages, depending on the nature of the oxidant and the reaction conditions.

• Oxidation to Disulfide: The two adjacent thiol groups readily undergo intramolecular oxidative coupling to form a stable six-membered ring containing a disulfide bond. This is the most common degradation product upon exposure to atmospheric oxygen.

• Further Oxidation to Sulfonic Acids: In the presence of stronger oxidizing agents (e.g., hydrogen peroxide, peroxy acids), the sulfur atoms in the thiol groups can be further oxidized to form sulfonic acids.[8] This process is generally considered irreversible.

References

• 1. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 2. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. TOLUENE-3,4-DITHIOL | 496-74-2 [amp.chemicalbook.com]
• 5. Aromatic Disulfides, Sulfoxides, Sulfones, and Other Derivatives of Aromatic Thiols [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. US3948922A - Oxidation of thiols and disulfides to sulfonic acids - Google Patents [patents.google.com]

Toluene-3,4-dithiol: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of toluene-3,4-dithiol in various organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize this compound in their work. Understanding the solubility characteristics of toluene-3,4-dithiol is critical for its application in chemical reactions, purification processes, and analytical methodologies.

Core Concepts: Solubility of Toluene-3,4-dithiol

Toluene-3,4-dithiol, also known as 4-methyl-1,2-benzenedithiol, is a potent chelating agent for various metals and finds applications in analytical chemistry and materials science. Its solubility is a key physical property governing its utility in different experimental setups. The presence of both a nonpolar aromatic ring and polar thiol groups gives it a nuanced solubility profile.

Qualitative Solubility Data

The following table summarizes the known qualitative solubility of toluene-3,4-dithiol in various solvents.

Solvent Family	Solvent	Solubility	Reference
Aromatic Hydrocarbons	Benzene	Soluble	[1][2][3][4][5]
Chlorinated Solvents	Chloroform	Soluble	[1]
Polar Aprotic Solvents	Methanol	Appreciable Solubility	[1]
Aqueous Solutions	Water	Limited Solubility	[1]
Aqueous Alkali Hydroxide	Soluble	[1][2][3][4][5]

Experimental Protocol: Determination of Toluene-3,4-dithiol Solubility

The following is a detailed methodology for the quantitative determination of toluene-3,4-dithiol solubility in an organic solvent of interest. This protocol is based on the principle of creating a saturated solution and then quantifying the concentration of the dissolved solute using spectrophotometry. High-performance liquid chromatography (HPLC) can also be employed for quantification.[6][7][8]

Objective: To determine the solubility of toluene-3,4-dithiol in a selected organic solvent at a specific temperature.

Materials:

• Toluene-3,4-dithiol (high purity)

• Selected organic solvent (analytical grade)

• Scintillation vials or sealed test tubes

• Constant temperature shaker bath or incubator

• Syringe filters (0.2 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer or HPLC system

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid toluene-3,4-dithiol to a series of scintillation vials. The excess solid is crucial to ensure that a saturated solution is achieved.

  • Add a known volume of the selected organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired experimental temperature (e.g., 25 °C).

  • Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation. This ensures that the dissolution equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.2 µm syringe filter into a clean, pre-weighed container. This step is critical to remove any undissolved solid particles.

• Quantification (Spectrophotometric Method):

  • Prepare a series of standard solutions of toluene-3,4-dithiol of known concentrations in the selected solvent.

  • Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) for toluene-3,4-dithiol to generate a calibration curve.

  • Dilute the filtered saturated solution with a known volume of the solvent to bring its concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample and determine its concentration using the calibration curve.

  • Calculate the original concentration of the saturated solution, accounting for the dilution factor.

• Quantification (HPLC Method):

  • Develop a suitable HPLC method for the analysis of toluene-3,4-dithiol. A reverse-phase column with a mobile phase of acetonitrile and water is a common starting point.[6]

  • Prepare a calibration curve by injecting standard solutions of known concentrations.

  • Inject the filtered saturated solution (appropriately diluted if necessary) into the HPLC system.

  • Determine the concentration of toluene-3,4-dithiol in the sample by comparing its peak area to the calibration curve.

• Data Reporting:

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L), at the specified temperature.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the logical relationship of factors influencing solubility.

Caption: Workflow for determining the solubility of toluene-3,4-dithiol.

Caption: Key factors that influence the solubility of toluene-3,4-dithiol.

References

• 1. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 2. chembk.com [chembk.com]
• 3. TOLUENE-3,4-DITHIOL | 496-74-2 [amp.chemicalbook.com]
• 4. Toluene-3,4-dithiol [drugfuture.com]
• 5. 496-74-2 CAS MSDS (TOLUENE-3,4-DITHIOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Separation of 3,4-Dichlorotoluene-alpha-thiol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]

Toluene-3,4-dithiol: A Comprehensive Technical Guide to Laboratory Health and Safety

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toluene-3,4-dithiol (CAS 496-74-2), also known as 4-methyl-1,2-benzenedithiol, is a highly reactive organosulfur compound widely utilized in analytical chemistry and inorganic synthesis.[1][2] Its primary application lies in its ability to form distinctly colored complexes with various metal ions, making it an invaluable reagent for the spectrophotometric determination of metals such as molybdenum and tungsten.[3][4] While its utility in the laboratory is well-established, its chemical properties necessitate a thorough understanding of the associated health and safety considerations to ensure its safe handling and use.

This technical guide provides an in-depth overview of the health and safety profile of toluene-3,4-dithiol for laboratory personnel. It encompasses detailed information on hazard identification, safe handling protocols, personal protective equipment, emergency procedures, and disposal guidelines. The content is structured to provide researchers, scientists, and drug development professionals with the critical information required to work safely with this compound.

Hazard Identification and Classification

Toluene-3,4-dithiol is classified as a hazardous substance. The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a clear framework for its potential dangers.

GHS Classification:

Hazard Class	Category
Acute Toxicity, Oral	4
Skin Corrosion/Irritation	2
Serious Eye Damage/Eye Irritation	1
Specific target organ toxicity — single exposure	3

Source:[5][6]

Pictograms:

Signal Word: Danger[5]

Hazard Statements: [1][5][7]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

Precautionary Statements: [5]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/ eye protection/ face protection.

• P301 + P317: IF SWALLOWED: Get medical help.

• P302 + P352: IF ON SKIN: Wash with plenty of water.

• P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• P305 + P354 + P338: IF IN EYES: Immediately rinse with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P317: Get medical help.

• P332 + P317: If skin irritation occurs: Get medical help.

• P362 + P364: Take off contaminated clothing and wash it before reuse.

• P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

• P405: Store locked up.

• P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological and Physical Properties

A comprehensive understanding of the toxicological and physical properties of toluene-3,4-dithiol is fundamental to a thorough risk assessment.

Toxicological Data

Quantitative toxicity data for toluene-3,4-dithiol is not extensively available. The primary toxicological concerns are acute oral toxicity, skin irritation, and severe eye damage, as indicated by its GHS classification.[5] In the absence of specific data, it is prudent to handle this compound with a high degree of caution. For context, toxicological data for the related compound, toluene, is provided, but it should be noted that these values are not directly transferable to toluene-3,4-dithiol.

Property	Toluene-3,4-dithiol Value	Toluene Value (for reference)
Acute Oral Toxicity
LD50 (rat)	Not available	636 mg/kg[8]
Acute Dermal Toxicity
LD50 (rabbit)	Not available	14100 uL/kg[8]
Acute Inhalation Toxicity
LC50 (rat)	Not available	49 gm/m3/4H[8]

Physical and Chemical Properties

Property	Value
CAS Number	496-74-2[2]
Molecular Formula	C₇H₈S₂[1]
Molecular Weight	156.27 g/mol [2]
Appearance	White to yellow crystalline low melting solid or colorless oil[3][9]
Melting Point	30-33 °C (lit.)[3][9]
Boiling Point	135-137 °C at 17 mmHg (lit.)[3][9]
Density	1.179 g/mL at 25 °C (lit.)[3][9]
Solubility	Soluble in benzene and aqueous alkali hydroxide solutions.[9]
Stability	Stable, but air sensitive and incompatible with strong oxidizing agents and strong bases.[3][9]

Occupational Exposure Limits

Currently, there are no specific Occupational Exposure Limits (OELs) established for toluene-3,4-dithiol by major regulatory bodies such as OSHA or ACGIH.[10] In the absence of a specific OEL, a conservative approach should be adopted, and exposure should be minimized to the lowest achievable level.

For guidance, the exposure limits for a structurally related aromatic thiol, benzenethiol (thiophenol), are provided below. These should be used as a point of reference for risk assessment and control strategies.

Organization	Limit Type	Value
NIOSH REL	C	0.1 ppm (0.5 mg/m³) [15-minute][9]
ACGIH TLV	TWA	0.1 ppm[5]

Safe Handling and Storage

Adherence to strict safe handling and storage protocols is paramount to minimizing the risk of exposure and ensuring a safe laboratory environment.

Engineering Controls

• All work with toluene-3,4-dithiol should be conducted in a properly functioning chemical fume hood.[11][12]

• Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for preventing contact with toluene-3,4-dithiol.

PPE Type	Specification
Eye/Face Protection	Chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards are required. A face shield should be worn where there is a risk of splashing.[5][13]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or neoprene for low volume applications) must be worn. For prolonged or high-volume handling, more robust gloves such as butyl rubber or Viton may be necessary. A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.[5][11][14]
Respiratory Protection	If work cannot be conducted in a fume hood or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.[11]

Handling Procedures

• Avoid the formation of dust and aerosols.[5]

• Do not eat, drink, or smoke in areas where toluene-3,4-dithiol is handled or stored.[5]

• Wash hands thoroughly after handling.[5]

• Use non-sparking tools and take precautionary measures against static discharge.[5]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[3][9]

• The storage area should be locked.[5]

Emergency Procedures

Prompt and correct response to an emergency situation involving toluene-3,4-dithiol is critical.

First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Remove the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[5]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Spill Response

A minor spill of toluene-3,4-dithiol can be managed by trained laboratory personnel, while a major spill requires an emergency response team.

Caption: Workflow for responding to a toluene-3,4-dithiol spill.

Experimental Protocols

Toluene-3,4-dithiol is a key reagent in the spectrophotometric determination of various metals. Below are detailed methodologies for its use in the analysis of molybdenum and tungsten.

Spectrophotometric Determination of Molybdenum in Steel

This protocol is adapted from established methods for the analysis of molybdenum in steel samples.[3]

Reagents:

• 0.2% Toluene-3,4-dithiol solution: Dissolve 1 g of toluene-3,4-dithiol in 500 mL of 0.5 M sodium hydroxide solution containing 10 mL of thioglycollic acid.

• 10% Ascorbic acid solution

• Concentrated Hydrochloric Acid (HCl)

• Concentrated Nitric Acid (HNO₃)

• Isobutyl methyl ketone (IBMK)

• Standard molybdenum solution (1000 ppm)

Procedure:

• Sample Digestion: Accurately weigh approximately 0.1 g of the steel sample and dissolve it in 5 mL of hot dilute nitric acid (1:3). After the initial reaction, add 10 mL of concentrated HCl and heat until white fumes are evolved. Dilute the solution to approximately 100 mL with deionized water.

• Iron Precipitation: Add dilute ammonia solution (1:3) until all the iron(III) hydroxide has precipitated. Filter the precipitate and wash with dilute ammonia solution (1:9). Combine the filtrate and washings and make up to a final volume of 200 mL with deionized water.

• Complex Formation and Extraction:

  • Take a 5 mL aliquot of the sample solution.

  • Add 1 mL of 10% ascorbic acid solution.

  • Add 3 mL of concentrated HCl.

  • Add 1 mL of the 0.2% toluene-3,4-dithiol solution.

  • Add 2 mL of IBMK.

  • Shake the mixture vigorously for 30 seconds.

• Spectrophotometric Measurement: Allow the phases to separate. Collect the organic (upper) layer and measure its absorbance at 415 nm within 15 minutes of extraction.

• Calibration: Prepare a series of standard solutions of molybdenum and follow the same procedure to construct a calibration curve.

References

• 1. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. A selective method for the determination of molybdenum using toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. PHENYL MERCAPTAN | Occupational Safety and Health Administration [osha.gov]
• 4. chempoint.com [chempoint.com]
• 5. nj.gov [nj.gov]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. nemi.gov [nemi.gov]
• 8. A rapid and accurate method for the determination of molybdenum in plant materials with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Benzenethiol [cdc.gov]
• 10. open.alberta.ca [open.alberta.ca]
• 11. cir-safety.org [cir-safety.org]
• 12. TLV Chemical Substances Introduction - ACGIH [acgih.org]
• 13. dnacih.com [dnacih.com]
• 14. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application Note: Spectrophotometric Determination of Tungsten using Toluene-3,4-dithiol

Abstract

This application note details a robust and selective method for the spectrophotometric determination of tungsten in various matrices, including steel, titanium alloys, and geochemical samples. The protocol is intended for researchers, scientists, and professionals in drug development who require accurate quantification of tungsten. The method is based on the formation of a stable, colored complex between tungsten and Toluene-3,4-dithiol (dithiol). This complex is subsequently extracted into an organic solvent, and the absorbance is measured at a specific wavelength. The procedure is characterized by its sensitivity and the ability to mitigate common interferences.

Introduction

Toluene-3,4-dithiol has been established as a valuable reagent for the determination of tungsten.[1] It reacts with tungsten in an acidic medium to form a distinctively colored complex that can be quantified using spectrophotometry. This method offers a reliable alternative to other techniques, particularly when dealing with low concentrations of tungsten. The key principle involves the reduction of tungsten to a lower oxidation state, followed by complexation with dithiol. The resulting tungsten-dithiol complex is then extracted into an organic solvent, such as butyl acetate or heptane, to concentrate the analyte and remove interfering species.[2][3] The absorbance of the organic extract is measured at approximately 635 nm to determine the tungsten concentration.[2][4]

Principle of the Method

The spectrophotometric determination of tungsten using toluene-3,4-dithiol involves the following key steps:

• Sample Digestion: The sample containing tungsten is dissolved using a mixture of acids to bring the tungsten into solution as tungstate.

• Reduction of Tungsten: Tungsten (VI) is reduced to a lower oxidation state, typically in the presence of a reducing agent like stannous chloride.

• Complexation: Toluene-3,4-dithiol is added to the acidic solution, where it selectively reacts with the reduced tungsten to form a stable, colored complex.

• Solvent Extraction: The tungsten-dithiol complex is extracted from the aqueous phase into an immiscible organic solvent. This step serves to concentrate the complex and separate it from potential interfering ions.

• Spectrophotometric Measurement: The absorbance of the organic extract is measured at the wavelength of maximum absorbance (λmax) for the tungsten-dithiol complex.

• Quantification: The concentration of tungsten in the original sample is determined by comparing its absorbance to a calibration curve prepared from standard tungsten solutions.

Experimental Protocols

Reagent Preparation

• Standard Tungsten Solution (100 µg/mL): Dissolve a precise amount of sodium tungstate (Na₂WO₄·2H₂O) in deionized water to prepare a stock solution. Dilute this stock solution to obtain a standard working solution of 100 µg/mL of tungsten.

• Dithiol Solution: Dissolve 1 g of Toluene-3,4-dithiol in 500 mL of a 5 g/L sodium hydroxide solution. This solution should be stored in a refrigerator. Just before use, a small amount of thioglycolic acid can be added to stabilize the reagent.[2]

• Stannous Chloride Solution: Prepare a solution of stannous chloride (SnCl₂) in concentrated hydrochloric acid. A trace of copper can be added to enhance its reducing power.[2]

• "Fuming Acid" Mixture: A mixture of sulfuric and phosphoric acids is used for the digestion of certain sample types.[2]

Sample Preparation Protocol (for Steel and Titanium Alloys)

• Weigh an appropriate amount of the sample (e.g., 0.100 g for materials with more than 0.5% tungsten) into an Erlenmeyer flask.[2]

• Add a suitable acid mixture for digestion, such as aqua regia (3 parts hydrochloric acid and 1 part nitric acid).[2]

• Heat the mixture gently to dissolve the sample.

• Add the "fuming acid" mixture and heat until fumes are evolved to remove nitrates and perchlorates.[2]

• Cool the solution and dilute it to a known volume with deionized water.

Analytical Procedure

• Transfer an aliquot of the prepared sample solution to a separatory funnel.

• Add diluted sulfuric acid to adjust the acidity.[2]

• Add hydrochloric acid and stannous chloride solution to the funnel. Heat in a steam bath for approximately 3 minutes.[2]

• Add the dithiol solution, mix well, and continue to heat on the steam bath for about 10 minutes to allow for color development.[2]

• Cool the solution in a cold-water bath.

• Add a precise volume of an organic solvent (e.g., 20 mL of butyl acetate) to the separatory funnel.[2]

• Shake the funnel vigorously for about 20 seconds to extract the tungsten-dithiol complex into the organic phase.[2]

• Allow the layers to separate, then drain and discard the aqueous layer.

• Transfer the organic layer to a dry test tube.

• Measure the absorbance of the organic extract at 635 nm using a spectrophotometer, with the pure organic solvent as a blank.[2]

Preparation of Calibration Curve

• Prepare a series of standard tungsten solutions with known concentrations.

• Process each standard solution through the same analytical procedure as the sample, starting from the addition of diluted sulfuric acid.

• Plot a graph of absorbance versus the concentration of tungsten.

• Determine the concentration of tungsten in the sample by interpolating its absorbance on the calibration curve.

Data Presentation

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	635 nm	[2]
630 nm	[4]
Solvent for Extraction	Butyl Acetate	[2]
Heptane	[3]
Detection Limit (Geochemical Samples)	0.5 ppm	[3]
Beer's Law Applicability Range	Varies with instrumentation and specific protocol

Interferences

Several ions can potentially interfere with the determination of tungsten. Molybdenum is a primary interfering element as it also forms a colored complex with dithiol.[2] However, the interference from molybdenum can be effectively removed by a preliminary extraction with dithiol under conditions where tungsten does not react.[2] The use of stannous chloride helps to inhibit interferences from other elements.[3]

Visualization

Caption: Experimental workflow for tungsten determination.

Caption: Reaction pathway for complex formation.

References

• 1. Toluene-3:4-dithiol as a selective reagent for tungsten: the detection of tungsten, especially in molybdenum and rhenium compounds, and in ferrous alloys - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. A rapid geochemical spectrophotometric determination of tungsten with dithiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ANALYTICAL METHODS - Toxicological Profile for Tungsten - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Molybdenum Detection in Steel using Toluene-3,4-dithiol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative determination of molybdenum (Mo) in steel samples using a spectrophotometric method based on the reaction with toluene-3,4-dithiol.

Introduction

Toluene-3,4-dithiol (also known as 'dithiol') is a highly effective chromogenic reagent for the determination of molybdenum. In a strongly acidic medium, molybdenum(VI) reacts with toluene-3,4-dithiol to form a stable, dark green complex.[1] This complex is extractable into an organic solvent, and the intensity of the color, which is proportional to the molybdenum concentration, can be measured using a spectrophotometer. This method offers good sensitivity and is applicable to the analysis of molybdenum in various types of steel.

The reaction involves the formation of a molybdenum-dithiol chelate. The steel sample is first dissolved in a mixture of acids to bring the molybdenum into solution and ensure it is in the hexavalent state (Mo(VI)). Following pH adjustment, the toluene-3,4-dithiol reagent is added to form the colored complex, which is then extracted for spectrophotometric analysis.

Data Presentation

The following table summarizes the key quantitative parameters of this protocol.

Parameter	Value	Reference
Spectrophotometric Measurement
Wavelength of Maximum Absorbance (λmax)	415 nm	[1][2]
Molar Absorptivity	7.5 x 10⁴ L mol⁻¹ cm⁻¹	[1][2]
Optimal Concentration Range (Beer's Law)	0.25–1.25 µg/mL of Mo	[1][2]
Sample and Reagent Parameters
Typical Sample Weight	0.5 - 1.0 g	[3]
Toluene-3,4-dithiol Reagent Concentration	0.2% (w/v) in 0.5 M NaOH
Extraction Solvent	Isobutyl methyl ketone (IBMK)	[1][2]
Acidity for Complex Formation	Strongly acidic (e.g., HCl)	[1][2][4]
Calibration
Standard Molybdenum Solution	0.1 mg/mL Mo	[3]
Calibration Curve Range	0, 1, 2, 3, 4, 5, 10 µg/mL Mo	[3]

Experimental Protocols

This section details the step-by-step procedures for the determination of molybdenum in steel.

3.1. Reagent Preparation

• Standard Molybdenum Solution (100 µg/mL): Dissolve 0.184 g of ammonium molybdate ((NH₄)₆Mo₇O₂₄·4H₂O) in deionized water and dilute to 1 liter in a volumetric flask.

• Toluene-3,4-dithiol Reagent (0.2% w/v): Dissolve 0.2 g of toluene-3,4-dithiol in 100 mL of 0.5 M sodium hydroxide solution. This solution should be prepared fresh daily.

• Hydrochloric Acid (HCl), concentrated

• Nitric Acid (HNO₃), concentrated

• Perchloric Acid (HClO₄), 70%

• Isobutyl methyl ketone (IBMK)

3.2. Sample Preparation (Acid Digestion of Steel)

• Weigh accurately approximately 0.5 g of the steel sample into a 250 mL beaker.

• Add 20 mL of concentrated hydrochloric acid and 5 mL of concentrated nitric acid.

• Cover the beaker with a watch glass and heat gently on a hot plate in a fume hood until the initial vigorous reaction subsides.

• Continue heating until the sample is completely dissolved.

• Add 10 mL of 70% perchloric acid and continue heating to dense white fumes of perchloric acid. This step ensures the complete oxidation of molybdenum to Mo(VI).

• Cool the solution, then carefully add 50 mL of deionized water.

• Boil the solution for a few minutes to expel any free chlorine.

• Cool to room temperature and transfer the solution quantitatively to a 100 mL volumetric flask. Dilute to the mark with deionized water and mix thoroughly.

3.3. Color Development and Extraction

• Pipette a suitable aliquot (e.g., 10 mL) of the prepared sample solution into a separatory funnel.

• Add 10 mL of concentrated hydrochloric acid to ensure a strongly acidic medium.

• Add 5 mL of the 0.2% toluene-3,4-dithiol reagent and shake for 1 minute.

• Allow the mixture to stand for 15 minutes for complete color development.

• Add 10 mL of isobutyl methyl ketone (IBMK) to the separatory funnel.

• Shake vigorously for 2 minutes to extract the molybdenum-dithiol complex into the organic phase.

• Allow the layers to separate completely.

• Drain off and discard the lower aqueous layer.

• Transfer the organic layer (IBMK extract) into a clean, dry test tube.

3.4. Spectrophotometric Measurement

• Set the spectrophotometer to a wavelength of 415 nm.

• Use pure isobutyl methyl ketone (IBMK) as a blank to zero the instrument.

• Measure the absorbance of the sample extract.

3.5. Calibration Curve

• Pipette 0, 1, 2, 5, and 10 mL of the 100 µg/mL standard molybdenum solution into a series of separatory funnels.

• To each funnel, add 10 mL of concentrated hydrochloric acid and dilute to approximately 20 mL with deionized water.

• Proceed with the color development and extraction steps as described in section 3.3.

• Measure the absorbance of each standard at 415 nm.

• Plot a calibration curve of absorbance versus the concentration of molybdenum (in µg/mL).

• Determine the concentration of molybdenum in the sample extract from the calibration curve and calculate the percentage of molybdenum in the original steel sample.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for molybdenum detection in steel.

Logical Relationship Diagram

Caption: Logical flow of the analytical principle.

References

• 1. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol | Semantic Scholar [semanticscholar.org]
• 2. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. A selective method for the determination of molybdenum using toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Metal-Organic Frameworks using Toluene-3,4-dithiol Ligands

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and potential applications of Metal-Organic Frameworks (MOFs) utilizing toluene-3,4-dithiol as a primary organic ligand. While the direct synthesis of a porous, crystalline MOF solely from toluene-3,4-dithiol is not extensively documented in publicly available literature, this document outlines a generalized solvothermal synthesis protocol based on established methods for similar dithiolate and thiol-functionalized MOFs. The information presented herein is intended to serve as a foundational guide for researchers venturing into the synthesis and exploration of this novel class of materials.

Introduction to Toluene-3,4-dithiol Based MOFs

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands.[1] The choice of both the metal center and the organic linker dictates the resulting structure and properties of the MOF.[1] Toluene-3,4-dithiol, with its two thiol functional groups, offers a unique platform for the synthesis of MOFs with potentially interesting electronic, catalytic, and drug delivery applications. The presence of sulfur atoms in the framework can lead to strong interactions with certain metal ions and may provide specific binding sites for therapeutic molecules.

Thiol and thioether-based MOFs are a specific category of these materials where sulfur-containing organic linkers are utilized.[2] The synthesis of such MOFs can be approached directly, by using thiol-containing ligands, or indirectly through post-synthetic modification of a pre-formed MOF.[2] These materials have shown promise in various fields due to the unique properties imparted by the sulfur functionality.[2]

Experimental Protocols

The following section details a representative experimental protocol for the solvothermal synthesis of a hypothetical metal-organic framework using toluene-3,4-dithiol, which we will refer to as TDT-MOF-X, where 'X' denotes the metal used. This protocol is a composite of general MOF synthesis procedures and techniques reported for related dithiol-based coordination polymers.[3]

Materials and Equipment

Materials:

• Toluene-3,4-dithiol (C₇H₈S₂)

• Metal salt precursor (e.g., Zinc acetate dihydrate [Zn(CH₃COO)₂·2H₂O], Copper(II) nitrate trihydrate [Cu(NO₃)₂·3H₂O], or similar)

• Solvent: N,N-Dimethylformamide (DMF)

• Washing solvents: Methanol, Chloroform

• Deionized water

Equipment:

• Scintillation vials (20 mL) or Teflon-lined autoclave

• Oven

• Centrifuge

• Schlenk line or glovebox (for air-sensitive reagents)

• Magnetic stirrer and stir bars

• Ultrasonic bath

Solvothermal Synthesis of TDT-MOF-X

This protocol describes a typical solvothermal synthesis. The molar ratios of metal to ligand and the reaction conditions may require optimization for specific metal precursors.

• Preparation of Precursor Solution:

  • In a 20 mL scintillation vial, dissolve 0.1 mmol of the metal salt precursor in 5 mL of DMF.

  • In a separate vial, dissolve 0.1 mmol of toluene-3,4-dithiol in 5 mL of DMF.

• Reaction Mixture:

  • Combine the two solutions in the scintillation vial.

  • Cap the vial tightly.

• Crystallization:

  • Place the sealed vial in a preheated oven at 80-120 °C for 24-72 hours. The optimal temperature and time will depend on the specific metal-ligand combination.

• Isolation and Washing:

  • After the designated reaction time, remove the vial from the oven and allow it to cool to room temperature.

  • Collect the crystalline product by centrifugation.

  • Discard the supernatant and wash the solid product with fresh DMF (3 x 10 mL).

  • Subsequently, wash with methanol (3 x 10 mL) and chloroform (3 x 10 mL) to remove residual DMF and unreacted precursors.

• Activation:

  • To activate the MOF and remove solvent molecules from the pores, heat the washed product under vacuum at a temperature determined by thermogravimetric analysis (TGA) to be below the decomposition temperature of the framework.

Characterization of TDT-MOFs

A thorough characterization of the synthesized material is crucial to confirm its structure, porosity, and stability.[4]

Characterization Technique	Purpose	Expected Observations for a Porous Crystalline MOF
Powder X-ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the synthesized material.[4]	A distinct diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure.
Brunauer-Emmett-Teller (BET) Analysis	To determine the specific surface area and pore size distribution of the MOF.	A Type I or Type IV isotherm, indicating a microporous or mesoporous material, respectively, with a significant surface area.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and determine the temperature for activation.[4]	A weight loss step corresponding to the removal of solvent molecules, followed by a plateau indicating the stable framework, and finally decomposition at higher temperatures.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the MOF and confirm the coordination of the ligand to the metal center.	Disappearance or shift of the S-H stretching band from the free ligand, and the appearance of new bands indicating metal-sulfur coordination.
Scanning Electron Microscopy (SEM)	To visualize the morphology and crystal habit of the synthesized MOF particles.	Uniformly shaped crystals, providing information on the particle size and morphology.

Potential Applications in Drug Delivery

While specific drug delivery studies on toluene-3,4-dithiol based MOFs are yet to be widely reported, the inherent properties of thiol-functionalized MOFs suggest their potential in this field.[5][6][7][8]

Drug Loading

Drugs can be loaded into MOFs through various mechanisms, including:

• Physical Adsorption: The porous nature of MOFs allows for the encapsulation of drug molecules within their cavities.

• Coordination Bonding: Drug molecules with suitable functional groups could potentially coordinate directly to the metal centers of the MOF.

• Host-Guest Interactions: The aromatic rings of the toluene-3,4-dithiol ligand could engage in π-π stacking interactions with aromatic drug molecules.

Controlled Release

The release of drugs from MOFs can be triggered by various stimuli, making them attractive for targeted drug delivery.[5][8] For a TDT-MOF, potential release mechanisms could include:

• pH-Responsive Release: Changes in pH in the physiological environment could lead to the protonation or deprotonation of the framework or the drug, altering their interaction and triggering release.

• Redox-Responsive Release: The disulfide bonds that could potentially form within the MOF structure might be susceptible to cleavage in a reducing environment, such as that found inside cancer cells, leading to framework degradation and drug release.

Visualizations

Logical Workflow for TDT-MOF Synthesis and Characterization

Caption: Workflow for the synthesis and characterization of TDT-MOFs.

Potential Signaling Pathway for Stimuli-Responsive Drug Release

Caption: Hypothetical pathway for stimuli-responsive drug release from a TDT-MOF.

References

• 1. espublisher.com [espublisher.com]
• 2. Synthesis, characterization and drug loading properties of a medical metal-organic framework constructed from bioactive curcumin derivatives | PLOS One [journals.plos.org]
• 3. Synthesis, characterization and drug loading properties of a medical metal-organic framework constructed from bioactive curcumin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 6. mdpi.com [mdpi.com]
• 7. Thiol and thioether-based metal–organic frameworks: synthesis, structure, and multifaceted applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Colorimetric Detection of Heavy Metals using Toluene-3,4-dithiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of toluene-3,4-dithiol as a chromogenic reagent for the colorimetric detection and quantification of various heavy metal ions. Toluene-3,4-dithiol, an organosulfur compound, forms distinctly colored complexes with a range of heavy metals, enabling their analysis through spectrophotometry.[1][2][3][4] This method offers a cost-effective and accessible alternative to more complex analytical techniques.[5]

Principle of Detection

Toluene-3,4-dithiol (TDT) reacts with heavy metal ions in solution to form stable, colored metal-dithiolate complexes. The thiol groups (-SH) on the TDT molecule chelate the metal ion, resulting in a chromophore whose color intensity is directly proportional to the concentration of the metal ion. This relationship allows for quantitative analysis by measuring the absorbance of the solution at the wavelength of maximum absorbance (λmax) for the specific metal complex, in accordance with the Beer-Lambert law.

General Experimental Workflow

The general procedure for the colorimetric detection of heavy metals using toluene-3,4-dithiol involves several key steps, from sample preparation to data analysis. The following diagram illustrates a typical experimental workflow.

References

• 1. Comparative Evaluation of Trace Heavy Metal Ions in Water Sample using Complexes of Dithioligands by Flame Atomic Absorption Spectrometry – Oriental Journal of Chemistry [orientjchem.org]
• 2. tj.kyushu-u.ac.jp [tj.kyushu-u.ac.jp]
• 3. ANALYTICAL METHODS - Toxicological Profile for Thallium - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. ijaers.com [ijaers.com]

Application of Toluene-3,4-dithiol in Environmental Sample Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toluene-3,4-dithiol (CAS No. 496-74-2), commonly known as dithiol, is a highly effective organosulfur chelating agent utilized in the spectrophotometric analysis of various metal ions in environmental samples. Its ability to form distinctly colored complexes with specific metals allows for their sensitive and selective quantification. This document provides detailed application notes and experimental protocols for the use of Toluene-3,4-dithiol in the analysis of environmental matrices such as water and soil. The primary applications focus on the determination of tungsten (W) and molybdenum (Mo), with additional notes on its use for arsenic (As), germanium (Ge), copper (Cu), cobalt (Co), iron (Fe), and antimony (Sb).

Principle of Analysis

The analytical method is based on the reaction between Toluene-3,4-dithiol and target metal ions in an acidic medium to form a colored metal-dithiol complex. This complex is then extracted into an organic solvent, and the absorbance of the solution is measured using a spectrophotometer at a specific wavelength. The concentration of the metal is determined by comparing the absorbance to a calibration curve prepared from standard solutions.

Data Presentation

The following tables summarize the quantitative data for the analysis of various metals using Toluene-3,4-dithiol.

Metal	Sample Matrix	Wavelength (nm)	Limit of Detection (LOD)	Linear Range	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Reference
Tungsten (W)	Soil	630	1 ppm	-	-	[1]
Vegetation	630	0.01 ppm (dry weight)	-	-	[1]
Molybdenum (Mo)	Steel	415	-	0.25 - 1.25 µg/mL	7.5 x 10⁴	[2][3]
Iron (Fe)	Pharmaceutical, Food, Plant	550-556	9.3 - 9.7 ng/mL	0.4 - 20 µg/mL	-

Note: Data for other metals like Arsenic, Germanium, Copper, Cobalt, and Antimony using Toluene-3,4-dithiol for quantitative analysis in environmental samples is limited in the reviewed literature. While the formation of complexes is mentioned, specific quantitative parameters like LOD and linear range for environmental matrices are not well-documented.

Experimental Protocols

Protocol 1: Spectrophotometric Determination of Tungsten in Soil

This protocol outlines the procedure for the analysis of tungsten in soil samples.

1. Reagents and Materials:

• Toluene-3,4-dithiol solution

• Nitric acid (HNO₃), concentrated

• Hydrofluoric acid (HF), concentrated

• Hydrochloric acid (HCl), concentrated

• Stannous chloride (SnCl₂) solution

• Heptane

• Standard tungsten solution (1000 ppm)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Water bath

• Spectrophotometer

2. Sample Preparation (Decomposition):

• Weigh 1.0 g of the dried and homogenized soil sample into a suitable vessel.

• Add a mixture of concentrated nitric acid and hydrofluoric acid.

• Heat the mixture to evaporate the solution to dryness.

• Dissolve the residue in concentrated hydrochloric acid.

3. Experimental Workflow:

References

• 1. A rapid geochemical spectrophotometric determination of tungsten with dithiol. | Sigma-Aldrich [sigmaaldrich.com]
• 2. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol | Semantic Scholar [semanticscholar.org]
• 3. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]

Toluene-3,4-dithiol for the Spectrophotometric Quantification of Tin in Alloys: Application Notes and Protocols

For Research, Scientific, and Drug Development Professionals

Application Notes

Principle: Toluene-3,4-dithiol, commonly known as dithiol, is a sensitive and effective chromogenic reagent for the quantitative determination of tin.[1][2] In an acidic medium, dithiol reacts with tin(II) ions to form a red, colloidal complex.[3] While the reaction with tin(IV) is slower, the use of a reducing agent like thioglycollic acid ensures the conversion of all tin to the stannous (Sn(II)) state, allowing for the determination of total tin content.[3][4] The intensity of the resulting colored complex is measured using a spectrophotometer, typically around 540-545 nm, and is directly proportional to the tin concentration.[3][4]

Applicability: This method is applicable for determining trace amounts of tin in various materials, including ferrous alloys and other metal alloys.[5] The versatility of the reagent also extends to applications in determining tin content in lyophilized reagents for radiopharmaceuticals and foodstuffs.[4][6]

Advantages:

• Sensitivity: The method is suitable for quantifying microgram levels of tin.

• Selectivity: While many metals react with dithiol, specific conditions and separation techniques can mitigate interferences, making the method relatively selective for tin.[3]

Limitations and Interferences:

• Reagent Instability: The dithiol reagent is susceptible to oxidation and is not stable over long periods. It is crucial to prepare the reagent solution fresh daily for accurate and reproducible results.[3]

• Interferences: A significant number of metal ions form colored precipitates with dithiol, including bismuth, iron(III), copper, nickel, cobalt, silver, mercury, lead, cadmium, and arsenic. Molybdate and tungstate also interfere.[3][7][8] For alloy analysis, separation or masking of these interfering elements is often necessary. Distillation of tin as stannic bromide can be an effective separation technique, especially for removing arsenic.[3]

• Matrix Effects: The presence of strong complexing agents in the sample matrix can suppress or alter the formation of the tin-dithiol complex, leading to inaccurate results.[9] Therefore, method validation is essential for specific alloy matrices.

• Non-speciation: The method measures total tin and does not differentiate between Sn(II) and Sn(IV) oxidation states.[4]

Quantitative Data Summary

The performance of the spectrophotometric method using toluene-3,4-dithiol is summarized below. The linear range and specific conditions may vary based on the instrumentation and exact protocol followed.

Parameter	Value	Reference
Wavelength (λmax)	540 - 545 nm	[3][4]
Linear Range	1.0 - 20.0 µg/mL	[4]
Correlation Coefficient (r²)	> 0.99	[4]
Reagent Stability	Must be prepared fresh daily	[3]
Reaction Conditions	Acidic medium (HCl), heated to ~60°C	[3]

Experimental Workflow

The logical flow for the determination of tin in an alloy sample using toluene-3,4-dithiol is depicted below.

Caption: Workflow for tin quantification in alloys.

Detailed Experimental Protocols

1.0 Reagent and Solution Preparation

• 1.1 Toluene-3,4-dithiol (Dithiol) Reagent (0.2% w/v):

  • Weigh 0.1 g of toluene-3,4-dithiol into a clean beaker.[3]

  • Add 2.5 mL of 5M sodium hydroxide solution and stir to dissolve.[3]

  • Add 0.5 mL of thioglycollic acid.[3]

  • Transfer the solution to a 50 mL volumetric flask and dilute to the mark with deionized water.[3]

  • Note: This reagent is unstable and must be prepared fresh daily.[3]

• 1.2 Dispersing Agent (1% Sodium Lauryl Sulfate):

  • Dissolve 1.0 g of sodium lauryl sulfate (or a similar dispersant) in 100 mL of deionized water.[3]

• 1.3 Hydrochloric Acid (1:1 v/v):

  • Carefully add 500 mL of concentrated hydrochloric acid to 500 mL of deionized water in a suitable container. Mix thoroughly.

2.0 Standard Tin Solution Preparation

• 2.1 Stock Standard Tin Solution (1000 µg/mL):

  • Accurately weigh 1.000 g of high-purity (A.R. grade) tin metal.[3]

  • Transfer to a 1-liter volumetric flask.

  • Add 100 mL of 1:1 hydrochloric acid and warm gently to dissolve the metal completely.[3]

  • Cool to room temperature and dilute to the 1-liter mark with 1:1 hydrochloric acid.[3] This solution contains 1 mg/mL (1000 µg/mL) of tin.

• 2.2 Working Standard Tin Solution (e.g., 10 µg/mL):

  • Pipette 1.0 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask.

  • Dilute to the mark with 1:1 hydrochloric acid. This solution contains 10 µg/mL of tin.[3] Prepare further dilutions as needed for the calibration curve.

3.0 Sample Preparation (Alloy Dissolution)

• Accurately weigh a suitable amount of the alloy sample (e.g., 0.5 - 1.0 g, depending on the expected tin content) into a beaker.

• Add an appropriate volume of concentrated hydrochloric acid (or a suitable acid mixture for the specific alloy) to dissolve the sample. Gentle heating may be required.

• Once dissolved, cool the solution and filter if necessary to remove any insoluble matter.

• Quantitatively transfer the filtrate to a volumetric flask of appropriate size (e.g., 100 mL or 250 mL) and dilute to the mark with deionized water. This will be the sample stock solution.

4.0 Spectrophotometric Procedure

• Calibration Standards: Pipette aliquots of the working standard tin solutions (e.g., 0, 5, 10, 15, 20 µg/mL) into a series of 20 mL volumetric flasks to create a calibration curve.

• Sample Aliquot: Pipette a suitable aliquot (e.g., 10 mL) of the prepared sample stock solution into a 20 mL volumetric flask. The aliquot should contain an amount of tin that falls within the established linear range of the method.[3]

• Reagent Addition: To each flask (standards and sample), add the following reagents in the specified order, mixing thoroughly after each addition:

  • 1 drop of thioglycollic acid.[3]

  • 2.0 mL of concentrated hydrochloric acid.[3]

  • 0.5 mL of the 1% sodium lauryl sulfate solution.[3]

  • 1.0 mL of the dithiol reagent.[3]

• Color Development: Place the flasks in a water bath maintained at 60°C for 10 minutes to facilitate the complex formation.[3]

• Cooling and Dilution: Remove the flasks from the water bath and cool them to room temperature. Dilute each flask to the 20 mL mark with deionized water and mix well.[3]

• Measurement: Measure the absorbance of each solution at the predetermined λmax (e.g., 545 nm) against a reagent blank (the "0" standard).[3]

5.0 Calibration and Calculation

• Plot a calibration curve of absorbance versus the concentration of tin (in µg/mL) for the standard solutions.

• Determine the concentration of tin in the sample aliquot by comparing its absorbance to the calibration curve.

• Calculate the percentage of tin in the original alloy sample using the following formula:

  % Tin = (C x V x D) / (W x 10)

  Where:

  • C = Concentration of tin from the calibration curve (µg/mL)

  • V = Final volume of the measured solution (e.g., 20 mL)

  • D = Dilution factor of the sample stock solution

  • W = Weight of the original alloy sample (in grams)

References

• 1. The colorimetric determination of tin by means of toluene-3:4-dithiol (“dithiol”) - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 3. seniorchem.com [seniorchem.com]
• 4. inac2021.aben.com.br [inac2021.aben.com.br]
• 5. Toluene-3:4-dithiol as a selective reagent for tungsten: the detection of tungsten, especially in molybdenum and rhenium compounds, and in ferrous alloys - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. The determination of tin in foodstuffs by means of dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 8. o-Dithiols in analysis. Part III. Reactions of toluene-3:4-dithiol in acetate buffer and alkaline solutions: toluene-3:4-dithiol as a reagent for copper, cobalt, ironII, antimonyV and thallium - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. inac2024.aben.org.br [inac2024.aben.org.br]

Application Notes and Protocols: Development of Conducting Polymers with Toluene-3,4-dithiol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and potential applications of conducting polymers derived from Toluene-3,4-dithiol. The protocols outlined below are based on established principles of polymer chemistry, including oxidative polymerization and thiol-ene reactions, adapted for this specific monomer.

Introduction

Toluene-3,4-dithiol is an organosulfur compound with two reactive thiol (-SH) groups on a toluene backbone.[1] This molecular structure presents intriguing possibilities for the development of novel conducting polymers. The presence of the sulfur atoms in the polymer backbone, analogous to well-known conducting polymers like poly(p-phenylene sulfide) (PPS), suggests that these materials could exhibit valuable electronic and physical properties.[2] The thiol functionalities also open avenues for applications in drug delivery, where disulfide bonds can act as stimuli-responsive linkages for controlled release.[3]

This document details protocols for the synthesis of poly(Toluene-3,4-dithiol) through oxidative polymerization and its incorporation into copolymers via thiol-ene addition. It also covers methods for characterization and explores potential applications in electronic sensors and drug delivery systems.

Data Presentation: Properties of Aromatic Sulfide Polymers

While specific quantitative data for poly(Toluene-3,4-dithiol) is not extensively documented in the literature, the following tables summarize typical properties of analogous aromatic sulfide polymers, such as poly(p-phenylene sulfide) (PPS), to provide a comparative baseline.

Table 1: Thermal and Mechanical Properties of Polyphenylene Sulfide (PPS)

Property	Value
Melting Point (Tm)	~280 °C
Glass Transition Temp (Tg)	~90 °C
Maximum Service Temp	240 °C
Tensile Strength	65-85 MPa
Flexural Modulus	3.8-4.5 GPa

Source: Representative values for unfilled PPS grades.[4]

Table 2: Electrical Properties of Polyphenylene Sulfide (PPS)

Property	Value
Dielectric Strength	15-20 kV/mm
Volume Resistivity (undoped)	> 1016 Ω·cm
Conductivity (doped)	Can be increased to semi-conducting range

Source: PPS is an excellent insulator that can be made semiconducting through doping.[2]

Experimental Protocols

Synthesis of Poly(Toluene-3,4-dithiol) via Oxidative Polymerization

This protocol describes the chemical oxidative polymerization of Toluene-3,4-dithiol to form a polymer linked by disulfide bonds.

Materials:

• Toluene-3,4-dithiol (monomer)

• Anhydrous Iron(III) chloride (FeCl₃) (oxidant)[5]

• Anhydrous Chlorobenzene (solvent)[5]

• Methanol (for washing)

• Hydrazine (for reduction/dedoping, optional)[5]

• Schlenk flask and standard glassware

• Argon or Nitrogen gas supply

Procedure:

• Preparation of Oxidant Suspension: In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add anhydrous FeCl₃ (4 molar equivalents relative to the monomer). Add dry chlorobenzene to create a suspension and stir vigorously.[5]

• Monomer Solution: In a separate flask, dissolve Toluene-3,4-dithiol (1 molar equivalent) in a minimal amount of dry chlorobenzene.

• Polymerization: Slowly add the monomer solution dropwise to the stirring FeCl₃ suspension at room temperature. The reaction mixture will typically change color, indicating the onset of polymerization.[5]

• Reaction Time: Allow the reaction to proceed for 24 hours under a continuous inert atmosphere to ensure a high degree of polymerization.

• Polymer Precipitation and Washing: After 24 hours, pour the reaction mixture into a large volume of methanol to precipitate the polymer.

• Filtration and Purification: Collect the polymer precipitate by filtration. Wash the solid polymer repeatedly with methanol to remove any unreacted monomer and residual oxidant.

• Drying: Dry the purified polymer in a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

• (Optional) Reduction/Dedoping: To obtain the neutral form of the polymer, the dried powder can be suspended in chlorobenzene and treated with a small amount of hydrazine. This will cause a color change and result in the reduced, less conductive form of the polymer.[5]

Expected Outcome: A solid powder, the color of which will depend on the oxidation state of the polymer (typically dark for the oxidized/doped state).

Characterization of Poly(Toluene-3,4-dithiol)

1. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Objective: To confirm the polymerization and identify characteristic functional groups.

• Procedure: Acquire the FTIR spectrum of the monomer and the synthesized polymer.

• Expected Observations: Disappearance or significant reduction of the S-H stretching peak (around 2550-2600 cm⁻¹) from the monomer spectrum in the polymer spectrum. The presence of aromatic C-H and C=C stretching peaks will be retained.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Objective: To elucidate the polymer structure.

• Procedure: Dissolve the polymer in a suitable deuterated solvent (if soluble) and acquire ¹H and ¹³C NMR spectra.

• Expected Observations: Broadening of peaks in the aromatic region compared to the sharp signals of the monomer, which is characteristic of a polymeric structure.

3. Thermogravimetric Analysis (TGA):

• Objective: To assess the thermal stability of the polymer.

• Procedure: Heat a small sample of the polymer under a nitrogen atmosphere at a constant heating rate (e.g., 10 °C/min) and record the weight loss as a function of temperature.

• Expected Observations: High thermal stability, with decomposition likely occurring at temperatures above 300 °C, similar to other aromatic polymers.[4]

4. Cyclic Voltammetry (CV):

• Objective: To investigate the electrochemical properties and conductivity switching.

• Procedure: Coat the polymer onto a working electrode (e.g., glassy carbon or ITO glass), and perform cyclic voltammetry in an electrolyte solution (e.g., acetonitrile with a supporting electrolyte like TBAPF₆).

• Expected Observations: Reversible oxidation and reduction peaks, indicating that the polymer can be electrochemically doped and dedoped, a characteristic feature of conducting polymers.

Application in a Chemiresistive Sensor

This protocol outlines the fabrication of a simple chemiresistive sensor for detecting volatile organic compounds (VOCs), using the synthesized poly(Toluene-3,4-dithiol) as the active layer.

Materials:

• Synthesized poly(Toluene-3,4-dithiol)

• Interdigitated electrode (IDE) substrate (e.g., gold on glass)

• Solvent for the polymer (e.g., N-Methyl-2-pyrrolidone (NMP) or chloroform, depending on solubility)

• Spin coater or drop-casting equipment

• Source measure unit (SMU) for resistance measurement

• Sealed chamber for VOC exposure

Procedure:

• Polymer Solution Preparation: Dissolve a small amount of the synthesized polymer in a suitable solvent to form a dilute solution (e.g., 1-5 mg/mL).

• Substrate Cleaning: Thoroughly clean the IDE substrate with acetone, isopropanol, and deionized water, and then dry it with a stream of nitrogen.

• Film Deposition: Deposit a thin film of the polymer solution onto the IDE. This can be done by either spin-coating for a uniform film or by drop-casting a small, known volume of the solution onto the electrodes and allowing the solvent to evaporate slowly.

• Annealing: Heat the coated IDE at a moderate temperature (e.g., 80-100 °C) for a short period (e.g., 10-20 minutes) to remove any residual solvent and improve film adhesion.

• Sensor Testing:

  • Place the sensor in a sealed chamber.

  • Connect the IDE to an SMU to monitor the resistance of the polymer film in real-time.

  • Introduce a known concentration of a target VOC (e.g., toluene, ethanol) into the chamber.

  • Record the change in resistance of the polymer film upon exposure to the VOC.

  • Purge the chamber with an inert gas to allow the sensor to recover to its baseline resistance.

Principle of Operation: The interaction of VOC molecules with the polymer film causes a change in the polymer's conductivity, which is measured as a change in resistance. The magnitude and speed of this change can be used to detect and quantify the VOC.

Application in a Drug Delivery System

This protocol describes the preparation of polymer nanoparticles for the potential delivery of a hydrophobic drug, leveraging the disulfide linkages in the polymer backbone for redox-responsive drug release.

Materials:

• Synthesized poly(Toluene-3,4-dithiol)

• Hydrophobic drug (e.g., Doxorubicin, Paclitaxel)[3]

• A suitable organic solvent (e.g., Dimethylformamide - DMF)

• A surfactant/stabilizer (e.g., Pluronic F127 or Polyvinyl alcohol - PVA)

• Deionized water

• Dialysis membrane (with an appropriate molecular weight cut-off)

• Reducing agent (e.g., Glutathione - GSH) for in vitro release studies

Procedure:

• Preparation of Organic Phase: Dissolve the synthesized polymer and the hydrophobic drug in the organic solvent (DMF).

• Preparation of Aqueous Phase: Prepare an aqueous solution of the surfactant.

• Nanoparticle Formation (Nanoprecipitation Method):

  • Under vigorous stirring, slowly inject the organic phase (polymer and drug solution) into the aqueous surfactant solution.

  • The rapid solvent exchange will cause the polymer and drug to precipitate, forming nanoparticles.

• Solvent Removal and Purification:

  • Stir the resulting nanoparticle suspension overnight in a fume hood to allow the organic solvent to evaporate.

  • Purify the nanoparticles by dialysis against deionized water for 24-48 hours to remove the free drug and surfactant.

• Characterization of Nanoparticles:

  • Size and Morphology: Analyze using Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

  • Drug Loading: Lyse a known amount of nanoparticles and quantify the encapsulated drug using UV-Vis spectroscopy or HPLC.

• In Vitro Drug Release Study:

  • Place a known concentration of the drug-loaded nanoparticle suspension in a dialysis bag.

  • Immerse the bag in a release buffer (e.g., PBS at pH 7.4) with and without a reducing agent like Glutathione (GSH). The concentration of GSH should be chosen to mimic intracellular reducing environments (e.g., 10 mM).

  • At predetermined time intervals, withdraw samples from the release buffer and measure the concentration of the released drug.

  • Compare the release profiles in the presence and absence of GSH.

Principle of Operation: The disulfide bonds in the polymer backbone are stable in the bloodstream but can be cleaved in the reducing environment inside cancer cells, which have a high concentration of glutathione.[3] This cleavage would lead to the disassembly of the nanoparticles and the targeted release of the encapsulated drug.

Visualizations

Caption: Workflow for the oxidative synthesis of poly(Toluene-3,4-dithiol).

Caption: Fabrication and testing workflow for a chemiresistive VOC sensor.

Caption: Workflow for preparing and testing drug-loaded nanoparticles.

References

• 1. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 2. Polyphenylene sulfide - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. dic-global.com [dic-global.com]
• 5. Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Spectrophotometric Determination of Rhenium in Geological Samples using Toluene-3,4-dithiol

Introduction

Rhenium (Re) is a rare element of significant economic and scientific importance, often found in low concentrations in geological materials, particularly in molybdenite (MoS₂) ores. Accurate determination of rhenium content is crucial for resource evaluation and geochemical studies. While modern instrumental techniques like inductively coupled plasma mass spectrometry (ICP-MS) are prevalent, spectrophotometric methods offer a cost-effective alternative for routine analysis. Toluene-3,4-dithiol (commonly known as 'dithiol') is a sensitive reagent that forms a colored complex with rhenium, allowing for its quantitative determination by spectrophotometry. This application note provides a detailed protocol for the detection of rhenium in geological samples using toluene-3,4-dithiol.

Principle of the Method

The method is based on the reaction of rhenium with toluene-3,4-dithiol in an acidic medium to form a stable, colored complex. The intensity of the color, which is proportional to the rhenium concentration, is measured using a spectrophotometer at a specific wavelength. The procedure involves sample digestion to bring the rhenium into solution, separation from interfering ions (primarily molybdenum), complex formation, and subsequent spectrophotometric measurement.

Key Applications

• Analysis of rhenium content in molybdenite concentrates and other molybdenum-bearing ores.

• Geochemical exploration for porphyry copper-molybdenum-rhenium deposits.

• Quality control in the metallurgical processing of rhenium-containing materials.

Experimental Protocols

1. Reagent Preparation

• Standard Rhenium Solution (1000 µg/mL): Dissolve 0.1554 g of potassium perrhenate (KReO₄), previously dried at 110°C, in 100 mL of deionized water.

• Working Rhenium Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 15, 20 µg/mL) by appropriate dilution of the stock solution with deionized water.

• Toluene-3,4-dithiol Solution (0.2% w/v): Dissolve 0.2 g of toluene-3,4-dithiol in 100 mL of isoamyl acetate. This solution should be prepared fresh daily.

• Stannous Chloride Solution (20% w/v): Dissolve 20 g of stannous chloride dihydrate (SnCl₂·2H₂O) in 100 mL of concentrated hydrochloric acid (HCl).

• Hydrochloric Acid (HCl): Concentrated (approx. 12 M) and various dilutions as required.

• Nitric Acid (HNO₃): Concentrated (approx. 16 M).

• Perchloric Acid (HClO₄): 70-72%.

• Isoamyl Acetate: Analytical grade.

2. Sample Digestion

• Weigh accurately 0.1-0.5 g of the finely powdered geological sample (e.g., molybdenite concentrate) into a 250 mL beaker.

• Add 10 mL of concentrated HNO₃ and 5 mL of concentrated HCl.

• Cover the beaker with a watch glass and heat gently on a hot plate in a fume hood until the initial vigorous reaction subsides.

• Continue heating until the volume is reduced to approximately 5 mL.

• Cool the beaker, add 5 mL of HClO₄, and heat strongly until dense white fumes of perchloric acid are evolved. This step ensures the complete oxidation of sulfides and volatilization of osmium as OsO₄.

• Continue fuming for 10-15 minutes to ensure complete dissolution.

• Cool the solution and dilute with 20 mL of deionized water.

• Filter the solution through a Whatman No. 42 filter paper to remove any insoluble silica, washing the residue with hot 1 M HCl.

• Collect the filtrate and washings in a 100 mL volumetric flask and dilute to the mark with deionized water.

3. Separation of Rhenium from Molybdenum (Interference Removal)

Molybdenum forms a colored complex with toluene-3,4-dithiol and represents a major interference. Separation is crucial for accurate rhenium determination.

• Take a suitable aliquot of the sample solution (containing 10-100 µg of Re) in a separatory funnel.

• Add concentrated HCl to adjust the acidity to approximately 6 M.

• Add 5 mL of the 20% SnCl₂ solution to reduce Mo(VI) to Mo(V).

• Add 10 mL of isoamyl acetate and shake vigorously for 2 minutes. The molybdenum-dithiol complex is preferentially extracted into the organic phase.

• Allow the phases to separate and discard the organic layer.

• Repeat the extraction with fresh isoamyl acetate until the organic layer is colorless.

• The aqueous phase now contains the rhenium, free from molybdenum interference.

4. Complex Formation and Extraction

• Transfer the aqueous solution from the previous step to a beaker and gently heat to remove any residual isoamyl acetate.

• Cool the solution and transfer it to a separatory funnel.

• Add 5 mL of concentrated HCl.

• Add 5 mL of the 20% SnCl₂ solution to ensure rhenium is in the correct oxidation state for complexation.

• Add 5 mL of the 0.2% toluene-3,4-dithiol solution in isoamyl acetate.

• Shake the funnel vigorously for 5 minutes.

• Allow the phases to separate. The rhenium-dithiol complex will be in the organic (isoamyl acetate) layer, imparting a distinct color.

• Drain the aqueous layer and collect the organic layer in a clean, dry 25 mL volumetric flask.

• Repeat the extraction of the aqueous phase with a further 5 mL of the dithiol reagent solution to ensure complete recovery of rhenium.

• Combine the organic extracts in the volumetric flask and dilute to the mark with isoamyl acetate.

5. Spectrophotometric Measurement

• Measure the absorbance of the rhenium-dithiol complex in the isoamyl acetate solution at the wavelength of maximum absorbance (typically around 440 nm) using a spectrophotometer.

• Use isoamyl acetate as the blank.

• Prepare a calibration curve by taking known amounts of the working rhenium standard solutions through the complex formation and extraction steps.

• Plot a graph of absorbance versus rhenium concentration.

• Determine the concentration of rhenium in the sample solution from the calibration curve.

6. Calculation

The concentration of rhenium in the original sample is calculated as follows:

Re (µg/g) = (C × V × D) / W

Where:

• C = Concentration of rhenium from the calibration curve (µg/mL)

• V = Final volume of the organic extract (mL)

• D = Dilution factor from the initial sample preparation

• W = Weight of the sample taken (g)

Data Presentation

The following table summarizes the expected quantitative data for the spectrophotometric determination of rhenium using toluene-3,4-dithiol. Users should validate these parameters in their own laboratory setting.

Parameter	Expected Value	Notes
Wavelength of Maximum Absorbance (λmax)	~ 440 nm	Should be determined by scanning the spectrum of the Re-dithiol complex.
Linearity Range	1 - 20 µg/mL	The range over which the absorbance is directly proportional to the concentration.
Molar Absorptivity	> 1.0 x 10⁴ L mol⁻¹ cm⁻¹	A measure of the sensitivity of the method.
Limit of Detection (LOD)	To be determined	Typically calculated as 3 times the standard deviation of the blank.
Limit of Quantification (LOQ)	To be determined	Typically calculated as 10 times the standard deviation of the blank.
Recovery	> 90%	Should be assessed by spiking known amounts of rhenium into sample matrices.
Precision (RSD)	< 5%	Relative Standard Deviation for replicate measurements.

Mandatory Visualizations

Caption: Experimental workflow for the determination of rhenium in geological samples.

Caption: Logical relationship of the analytical steps for rhenium detection.

Application Notes and Protocols for the Synthesis of Novel Coordination Complexes using Toluene-3,4-dithiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toluene-3,4-dithiol (TDT), an organosulfur compound with the formula CH₃C₆H₃(SH)₂, serves as a versatile bidentate S,S-donor ligand in coordination chemistry. Its ability to form stable complexes with a wide range of metal ions has led to the development of novel coordination compounds with diverse applications, including in materials science and medicinal chemistry. This document provides detailed application notes and experimental protocols for the synthesis and characterization of coordination complexes derived from toluene-3,4-dithiol, with a particular focus on their potential as therapeutic agents.

Toluene-3,4-dithiol is particularly noted for its utility in the synthesis of metal complexes with interesting electronic and structural properties.[1] The presence of two adjacent thiol groups allows for strong chelation to metal centers, leading to the formation of stable five-membered rings. The resulting metallodithiolene complexes have been investigated for their catalytic activity, and potential as anticancer and antimicrobial agents.[2][3]

Application in the Synthesis of Arsenic(III) Coordination Complexes with Cytotoxic Activity

A significant area of research has been the synthesis of arsenic(III) complexes with toluene-3,4-dithiolate. These complexes have demonstrated notable cytotoxicity against cancer cell lines, suggesting their potential as novel anticancer agents.[2][4] The general synthetic route involves the reaction of an arsenic(III) halide with toluene-3,4-dithiol in an organic solvent.

Quantitative Data Summary

The following tables summarize the key quantitative data for representative arsenic(III) complexes of toluene-3,4-dithiol.

Table 1: Synthesis and Elemental Analysis Data for Arsenic(III)-Toluene-3,4-dithiolate Complexes.[2][4]

Complex	Formula	Yield (%)	Calculated C (%)	Found C (%)	Calculated H (%)	Found H (%)	Calculated S (%)	Found S (%)
Iodo-(toluene-3,4-dithiolato-S,S')-arsenic(III) (1)	C₇H₆AsIS₂	56.7	23.61	23.76	1.70	1.74	18.01	18.00
Bromo-(toluene-3,4-dithiolato-S,S')-arsenic(III) (2)	C₇H₆AsBrS₂	40.1	27.20	27.20	1.96	1.97	20.75	20.80

Table 2: Spectroscopic Data for Arsenic(III)-Toluene-3,4-dithiolate Complexes.[2][4]

Complex	UV-Vis (λmax, nm (ε, M-1cm-1))	1H NMR (δ, ppm)	13C NMR (δ, ppm)
1	375 (6300)	7.47 (d), 7.40 (s), 7.05 (d), 2.37 (s)	141.10, 137.63, 136.59, 127.50, 127.40, 126.76, 20.80
2	336 (4200)	7.48 (d), 7.42 (s), 7.05 (d), 2.37 (s)	140.07, 136.60, 136.57, 127.38, 127.32, 126.60, 20.77

Table 3: Cytotoxicity Data for Arsenic(III)-Toluene-3,4-dithiolate Complexes against Human Acute Promyelocytic Leukemia (NB4) Cell Line.[2][4]

Compound	IC50 (µM) after 48h
Iodo-(toluene-3,4-dithiolato-S,S')-arsenic(III) (1)	~40
Bromo-(toluene-3,4-dithiolato-S,S')-arsenic(III) (2)	~40
As₂O₃ (reference)	1.4

Experimental Protocols

Protocol 1: Synthesis of Iodo-(toluene-3,4-dithiolato-S,S')-arsenic(III) (1)

This protocol is adapted from the method described by Woźnicka et al. (2019).[2][4]

Materials:

• Toluene-3,4-dithiol (1 mmol)

• Arsenic(III) iodide (AsI₃) (1 mmol)

• Chloroform (CHCl₃), nitrogen-saturated

• Standard reflux apparatus

• Schlenk line for inert atmosphere operations

Procedure:

• Dissolve 1 mmol of toluene-3,4-dithiol in nitrogen-saturated chloroform in a round-bottom flask equipped with a magnetic stirrer.

• Under a nitrogen atmosphere, add an equimolar amount of arsenic(III) iodide to the solution.

• Heat the reaction mixture to reflux and maintain stirring for 5 hours.

• After 5 hours, cool the solution to room temperature and concentrate it under reduced pressure.

• Place the concentrated solution in a refrigerator.

• Crystals of the product will form over a week.

• Isolate the orange crystals by filtration, wash with a small amount of cold chloroform, and dry under vacuum.

Protocol 2: Characterization of Arsenic(III)-Toluene-3,4-dithiolate Complexes

Instrumentation:

• FT-IR Spectrometer

• UV-Vis Spectrophotometer

• NMR Spectrometer (¹H and ¹³C)

• Elemental Analyzer

Procedures:

• FT-IR Spectroscopy: Record the FT-IR spectra of the complexes as KBr pellets. The disappearance of the S-H stretching vibration band around 2550 cm⁻¹ confirms the coordination of the thiol groups to the arsenic center.

• UV-Vis Spectroscopy: Dissolve the complexes in a suitable solvent (e.g., CH₂Cl₂) and record the UV-Vis spectra. Characteristic absorption bands will be observed in the UV and visible regions.

• NMR Spectroscopy: Dissolve the complexes in a deuterated solvent (e.g., CDCl₃) and acquire ¹H and ¹³C NMR spectra to confirm the structure of the ligand backbone.

• Elemental Analysis: Determine the elemental composition (C, H, S) of the complexes to confirm their purity and stoichiometry.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general experimental workflow for the synthesis of metal-toluene-3,4-dithiolate complexes and the proposed signaling pathway for the cytotoxic action of arsenic(III) complexes.

Caption: General experimental workflow for the synthesis and characterization of metal-toluene-3,4-dithiolate complexes.

Caption: Proposed signaling pathway for apoptosis induction by arsenic(III)-toluene-3,4-dithiolate complexes in cancer cells.

Discussion of Signaling Pathway

Arsenic compounds are known to induce apoptosis in cancer cells through multiple mechanisms.[5] The interaction of arsenic(III) complexes with intracellular thiols, particularly glutathione (GSH), plays a crucial role in their cytotoxicity.[4][6] Depletion of GSH can enhance the toxic effects of arsenite.[6] The influx of the arsenic complex can lead to an increase in reactive oxygen species (ROS), which in turn activates stress-related signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway.[5] Activation of the MAPK pathway can trigger the extrinsic apoptosis pathway through the activation of caspase-8.[5] Furthermore, ROS can induce mitochondrial dysfunction, leading to the release of cytochrome c and the activation of caspase-9, initiating the intrinsic apoptosis pathway. Both pathways converge on the activation of caspase-3, a key executioner caspase that orchestrates the dismantling of the cell during apoptosis.[2][5]

Synthesis of Other Novel Coordination Complexes

Toluene-3,4-dithiol has also been employed in the synthesis of coordination complexes with other metals, highlighting its broad utility.

In(III), Re(III), Re(V), Pd(II), and Rh(III) Complexes

The synthesis of In(III), Re(III), Re(V), Pd(II), and Rh(III) complexes with toluene-3,4-dithiol has been reported, generally following a similar synthetic strategy to the arsenic complexes.[6] The reaction of the corresponding metal salt with the ligand in a 1:2 metal-to-ligand molar ratio in ethanol yields the desired complexes.

Table 4: Analytical Data for Various Metal-Toluene-3,4-dithiolate Complexes.[6]

Complex	Formula	Color	Decomp. Temp. (°C)
[In(TDT)₂(H₂O)₂]⁻	C₁₄H₁₆InO₂S₄	Yellowish-white	>300
[Re(TDT)₂(H₂O)₂]⁻	C₁₄H₁₆O₂ReS₄	Brown	280
[ReO(TDT)₂(H₂O)]	C₁₄H₁₄O₂ReS₄	Brown	290
[Pd(TDT)₂(H₂O)₂]	C₁₄H₁₆O₂PdS₄	Yellow	260
[Rh(TDT)₂(H₂O)₂]⁻	C₁₄H₁₆O₂RhS₄	Brown	>300

Ni(III) Complexes

Nickel(III) complexes with toluene-3,4-dithiol have been synthesized and characterized.[1] These complexes are typically prepared by the reaction of a nickel(II) salt with the ligand in the presence of an oxidizing agent and a suitable counter-ion.

Conclusion

Toluene-3,4-dithiol is a valuable and versatile ligand for the synthesis of a wide array of novel coordination complexes. The resulting metal dithiolene complexes exhibit a range of interesting properties and potential applications, from materials science to medicinal chemistry. The detailed protocols and data provided herein for the synthesis and characterization of arsenic(III) complexes offer a solid foundation for researchers exploring the therapeutic potential of such compounds. The demonstrated cytotoxicity and the elucidated apoptotic pathway highlight the promise of these complexes in the development of new anticancer drugs. Further research into the coordination chemistry of toluene-3,4-dithiol with other metals is warranted to fully explore the potential of this versatile ligand.

References

• 1. Glutathione Protects Cells against Arsenite-Induced Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arsenic compounds induce apoptosis through caspase pathway activation in MA-10 Leydig tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rhodium complexes as therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Arsenic trioxide sensitivity is associated with low level of glutathione in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. Glutathione plays different roles in the induction of the cytotoxic effects of inorganic and organic arsenic compounds in cultured BALB/c 3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Spectrophotometric Determination of Silver (Ag) using Toluene-3,4-dithiol

AN-AG01

Introduction

Silver (Ag) is a widely used element in various industrial, pharmaceutical, and technological applications. Accurate and sensitive quantification of silver is crucial for quality control, environmental monitoring, and research. Toluene-3,4-dithiol (also known as 'dithiol') is an organosulfur compound that serves as a versatile chromogenic agent in analytical chemistry.[1] It forms distinctly colored chelate complexes with a range of metal ions, including silver, which can be quantified using spectrophotometry.[2][3] This application note details a generalized protocol for the determination of silver (I) ions using an extraction-spectrophotometric method involving Toluene-3,4-dithiol. The principle is based on the formation of a colored Silver-dithiol complex, which is extracted into an organic solvent and measured colorimetrically.

Principle of the Method

Toluene-3,4-dithiol reacts with silver (I) ions in an acidic medium to form a stable, colored complex. This complex is insoluble in aqueous solutions but can be extracted into an immiscible organic solvent, such as chloroform or isoamyl acetate. The intensity of the color of the organic extract is directly proportional to the concentration of silver in the sample. The absorbance of the solution is measured at the wavelength of maximum absorbance (λmax) and quantified using a calibration curve prepared from standard silver solutions.

Experimental Protocol

This protocol provides a generalized procedure. Analysts should perform a full method validation to determine specific performance characteristics.

Required Apparatus and Reagents

• Apparatus:

  • UV-Vis Spectrophotometer

  • Calibrated volumetric flasks (10, 25, 50, 100 mL)

  • Calibrated pipettes

  • Separatory funnels (100 mL)

  • pH meter

  • Analytical balance

• Reagents:

  • Toluene-3,4-dithiol Solution (0.2% w/v): Dissolve 0.2 g of Toluene-3,4-dithiol in 100 mL of isoamyl acetate. This solution should be prepared fresh daily.

  • Standard Silver (Ag) Stock Solution (1000 ppm): Dissolve 0.1575 g of anhydrous silver nitrate (AgNO₃) in deionized water, add 1 mL of concentrated nitric acid (HNO₃), and dilute to 100 mL in a volumetric flask.

  • Working Standard Silver Solutions: Prepare a series of working standards (e.g., 1-10 ppm) by appropriate dilution of the stock solution with deionized water.

  • Hydrochloric Acid (2 M): For pH adjustment.

  • Isoamyl Acetate: As the extracting solvent.

  • Sodium Fluoride (NaF) Solution (5% w/v): As a masking agent for potential interfering ions like Fe³⁺.

Sample Preparation (General Guideline for an Alloy)

• Accurately weigh approximately 0.1 g of the silver-containing sample (e.g., dental filling or alloy) into a beaker.[4]

• Add 10 mL of 6 M nitric acid (HNO₃) and heat gently in a fume hood until the sample is completely dissolved.[5]

• Cool the solution and transfer it quantitatively to a 100 mL volumetric flask.

• Dilute to the mark with deionized water.

• Pipette a suitable aliquot of this solution into a 50 mL volumetric flask such that the final silver concentration falls within the linear range of the calibration curve, and dilute to volume with deionized water.

Protocol for Complex Formation and Extraction

• Pipette 10 mL of the prepared sample solution (or working standard solution) into a 100 mL separatory funnel.

• Adjust the pH of the solution to approximately 2-3 using 2 M HCl.

• Add 2 mL of the 5% NaF solution if interfering ions are suspected.

• Add 5 mL of the 0.2% Toluene-3,4-dithiol solution in isoamyl acetate to the separatory funnel.

• Shake vigorously for 2 minutes to ensure complete complex formation and extraction into the organic phase.

• Allow the layers to separate completely.

• Drain the lower aqueous layer and discard it.

• Collect the upper organic layer (containing the colored silver complex) into a clean, dry cuvette.

Spectrophotometric Measurement

• Set the spectrophotometer to measure absorbance at the pre-determined λmax for the Ag-dithiol complex (Note: This should be determined experimentally by scanning the complex from 400-700 nm; for similar dithiol complexes, this is often in the green-yellow region).

• Zero the spectrophotometer using a blank solution prepared by following the extraction protocol with deionized water instead of a sample or standard.

• Measure the absorbance of the sample and each of the standard solutions.

• Construct a calibration curve by plotting the absorbance of the standards versus their concentrations.

• Determine the concentration of silver in the sample from the calibration curve.

Quantitative Data Summary

The following table summarizes typical analytical parameters that should be established during method validation. The values provided are illustrative for a representative spectrophotometric method.

Parameter	Typical Value	Description
λmax	~ 450 - 550 nm	Wavelength of maximum absorbance for the Ag-dithiol complex. Must be determined experimentally.
Linearity Range	0.5 - 10 µg/mL	The concentration range over which the absorbance is directly proportional to the silver concentration.[6]
Molar Absorptivity	> 3 x 10⁴ L·mol⁻¹·cm⁻¹	A measure of how strongly the complex absorbs light at λmax. Higher values indicate greater sensitivity.[6]
Limit of Detection (LOD)	< 0.1 µg/mL	The lowest concentration of silver that can be reliably detected by the method.
Limit of Quantification (LOQ)	< 0.5 µg/mL	The lowest concentration of silver that can be quantified with acceptable precision and accuracy.
Sandell's Sensitivity	~ 0.003 µg/cm²	The concentration of analyte in µg/mL that gives an absorbance of 0.001 in a 1 cm cuvette.
Relative Standard Deviation (RSD)	< 2%	A measure of the precision and reproducibility of the method.[7]

Visualized Experimental Workflow

The following diagram illustrates the complete workflow for the determination of silver using Toluene-3,4-dithiol.

Caption: Workflow for silver determination via extraction-spectrophotometry.

References

• 1. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 2. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 3. nbinno.com [nbinno.com]
• 4. ajchem-a.com [ajchem-a.com]
• 5. m.youtube.com [m.youtube.com]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]

Technical Notes & Optimization

Technical Support Center: Stabilizing Toluene-3,4-dithiol Solutions for Robust Analysis

Welcome to the Technical Support Center for Toluene-3,4-dithiol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the stability of Toluene-3,4-dithiol solutions in analytical applications. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the reliability and accuracy of your results.

Toluene-3,4-dithiol is a highly effective chelating agent for the spectrophotometric determination of various metal ions. However, its thiol functional groups are susceptible to oxidation, leading to reagent degradation and compromising analytical performance. This guide provides practical solutions to mitigate these stability issues.

Troubleshooting Unstable Toluene-3,4-dithiol Solutions

This section addresses common problems encountered during the preparation and use of Toluene-3,4-dithiol solutions.

Problem	Potential Cause	Recommended Solution
Rapid color change (e.g., yellowing) of the solution	Oxidation of the thiol groups by atmospheric oxygen.	Prepare solutions fresh daily. Store stock solutions under an inert atmosphere (e.g., nitrogen or argon) at -20°C. Add a stabilizing agent like thioglycolic acid immediately before use.
Decreased sensitivity or inconsistent results in metal analysis	Degradation of the Toluene-3,4-dithiol reagent.	Verify the age and storage conditions of your Toluene-3,4-dithiol solid and solutions. Prepare fresh reagent and consider using a stabilizer. Ensure the pH of the reaction mixture is optimal for complex formation.
Precipitate formation in the reagent solution	Formation of insoluble oxidation products (disulfides) or reaction with metal contaminants.	Filter the solution before use. Prepare solutions in high-purity, deoxygenated solvents. Store in clean, amber glass containers to protect from light and metal leaching.
High background absorbance in spectrophotometric measurements	Presence of colored degradation products or impurities in the solvent.	Use high-purity solvents. Run a blank measurement with the reagent solution to assess background absorbance. If high, prepare a fresh solution.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in Toluene-3,4-dithiol solutions?

A1: The primary cause of instability is the oxidation of the two thiol (-SH) groups on the toluene ring.[1] Exposure to atmospheric oxygen, light, and elevated temperatures can accelerate this process, leading to the formation of disulfides and other oxidation products that are ineffective in chelating metal ions. The compound is known to be air-sensitive.[2]

Q2: How should I store solid Toluene-3,4-dithiol?

A2: Solid Toluene-3,4-dithiol should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) at -20°C to minimize oxidation.[2][3]

Q3: What is the recommended solvent for preparing Toluene-3,4-dithiol solutions?

A3: The choice of solvent depends on the specific analytical method. For spectrophotometric determination of metals like molybdenum and tungsten, organic solvents such as isobutyl methyl ketone and butyl acetate have been used.[4][5] It is crucial to use high-purity, deoxygenated solvents to prolong the stability of the solution.

Q4: Can I use a stabilizer to extend the shelf-life of my Toluene-3,4-dithiol solution?

A4: Yes, adding a stabilizer can significantly improve the stability of the working solution. Thioglycolic acid has been shown to be an effective stabilizer when added to the Toluene-3,4-dithiol solution shortly before use in the determination of tungsten.[5]

Q5: How often should I prepare fresh Toluene-3,4-dithiol solutions?

A5: Due to its limited stability in solution, it is highly recommended to prepare fresh working solutions of Toluene-3,4-dithiol daily. Stock solutions, if stored properly under an inert atmosphere at low temperatures, may be stable for a longer period, but their stability should be periodically verified.

Q6: My Toluene-3,4-dithiol solution has turned yellow. Can I still use it?

A6: A yellow discoloration is an indication of oxidation and degradation. Using a discolored solution may lead to inaccurate and unreliable results due to a lower effective concentration of the active chelating agent and potential interference from degradation products. It is best to discard the solution and prepare a fresh one.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Toluene-3,4-dithiol Reagent for Tungsten Analysis

This protocol is adapted from a method for the photometric determination of tungsten in steel and titanium alloys.[5]

Materials:

• Toluene-3,4-dithiol

• Thioglycolic acid[6]

• Suitable solvent (e.g., butyl acetate)[5]

• Inert gas (Nitrogen or Argon)

Procedure:

• Prepare Dithiol Solution: Prepare a solution of Toluene-3,4-dithiol in the chosen solvent at the desired concentration. It is recommended to prepare this solution fresh.

• Stabilization: Just before use, add a small volume of thioglycolic acid to the Toluene-3,4-dithiol solution. A common recommendation is to add 2 ml of thioglycolic acid to 125 ml of the dithiol solution.[5]

• Mixing and Filtration: Mix the solution gently and allow it to stand for a few minutes. If any turbidity or precipitate forms, filter the solution through a close-textured filter paper before use.[5]

Note: If a precipitate forms that does not redissolve, it may indicate that too much thioglycolic acid was added. In such cases, a fresh solution with a slightly lower amount of thioglycolic acid should be prepared.[5]

Signaling Pathways and Workflows

The following diagrams illustrate the degradation pathway of Toluene-3,4-dithiol and the workflow for preparing a stabilized solution.

Degradation pathway of Toluene-3,4-dithiol.

Workflow for preparing a stabilized Toluene-3,4-dithiol solution.

References

• 1. A selective method for the determination of molybdenum using toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. japsonline.com [japsonline.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. A rapid and accurate method for the determination of molybdenum in plant materials with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Toluene-3,4-dithiol Complex Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for Toluene-3,4-dithiol (TDT) complex formation.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Toluene-3,4-dithiol metal complexes.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Oxidation of Toluene-3,4-dithiol: TDT is highly susceptible to oxidation by atmospheric oxygen, leading to the formation of disulfide-linked polymers, which will not form the desired complex.	- Work under an inert atmosphere: All steps of the synthesis, including solvent degassing, reagent addition, reaction, and workup, should be performed under a dry, inert atmosphere such as nitrogen or argon.[1][2] - Use freshly purified TDT: If possible, purify TDT by sublimation or recrystallization immediately before use to remove any oxidized impurities.
2. Incorrect Reaction pH: The thiol groups of TDT are more susceptible to oxidation at neutral or basic pH.	- Maintain a slightly acidic to neutral pH: Depending on the metal salt used, maintaining a controlled pH can prevent disulfide formation. However, for many syntheses, the reaction is carried out in a non-aqueous solvent without explicit pH control.[1]
3. Inactive Metal Precursor: The metal salt may be hydrated or of poor quality, leading to incomplete reaction.	- Use anhydrous metal salts: Ensure the metal precursor is anhydrous and of high purity. - Consider a different metal precursor: If one metal salt fails, another with a different counter-ion may be more successful.
4. Suboptimal Solvent Choice: The chosen solvent may not be suitable for the reaction, leading to poor solubility of reactants or side reactions.	- Select an appropriate solvent: Chloroform and benzene have been successfully used for the synthesis of arsenic and other metal complexes.[1][3] The solvent should be dry and deoxygenated.
Formation of an Insoluble Precipitate	1. Polymerization of the Ligand: Oxidation can lead to the formation of insoluble polymeric TDT disulfides.	- Strict exclusion of air: As with low yield, ensure all operations are conducted under an inert atmosphere.
2. Formation of an Insoluble Metal Complex: The desired complex may be poorly soluble in the reaction solvent.	- Choose a different solvent: Test the solubility of the expected complex in a range of solvents to select one that will keep it in solution during the reaction.
Difficulty in Product Purification	1. Air-Sensitivity of the Complex: The final complex may also be air-sensitive, decomposing during purification.	- Purify under inert atmosphere: All purification steps, such as filtration and washing, should be carried out using Schlenk line techniques or in a glovebox.[4]
2. Co-precipitation of Starting Materials or Side Products: Unreacted starting materials or side products may crystallize with the desired product.	- Optimize stoichiometry: Carefully control the molar ratio of TDT to the metal precursor to minimize unreacted starting materials. - Recrystallization: Attempt recrystallization from a different solvent system to separate the desired complex from impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for successfully synthesizing Toluene-3,4-dithiol complexes?

A1: The most critical factor is the strict exclusion of oxygen. Toluene-3,4-dithiol is highly sensitive to air and readily oxidizes to form disulfides, which prevents the formation of the desired metal complex.[1] Therefore, all experimental procedures, including the handling of the ligand, solvents, and the reaction itself, must be performed under an inert atmosphere, such as nitrogen or argon.[1][2]

Q2: How can I tell if my Toluene-3,4-dithiol has oxidized?

A2: Pure Toluene-3,4-dithiol is a white to pale yellow solid. Oxidation often leads to the formation of a yellowish or brownish disulfide polymer. Spectroscopic methods can also be used for characterization. For instance, the formation of dithiolato arsenic(III) compounds is confirmed by the disappearance of the S-H stretching vibration (around 2538 cm⁻¹) in the infrared (IR) spectrum of the free ligand.[1]

Q3: What solvents are typically used for Toluene-3,4-dithiol complex formation?

A3: The choice of solvent depends on the specific metal and its precursor. Anhydrous and deoxygenated solvents are essential. Chloroform and benzene have been successfully used in the synthesis of arsenic(III) complexes with Toluene-3,4-dithiol.[1][3] The solubility of both the reactants and the final complex should be considered.

Q4: What is a typical yield for Toluene-3,4-dithiol complex formation?

A4: Yields can vary significantly depending on the metal, the specific reaction conditions, and the success of the inert atmosphere techniques. For the synthesis of halo(toluene-3,4-dithiolato)-arsenic(III) complexes, yields in the range of 40-57% have been reported.[1]

Q5: How should I purify my Toluene-3,4-dithiol complex?

A5: Purification methods depend on the stability and solubility of the complex. Since many of these complexes are air-sensitive, purification should be conducted under an inert atmosphere.[4] Common techniques include:

• Crystallization: The complex can often be crystallized directly from the reaction mixture upon cooling or by the addition of a less-polar solvent.[1]

• Washing: The isolated solid can be washed with a solvent in which the impurities are soluble, but the product is not.

• Column Chromatography: For more stable complexes, chromatography on silica gel or alumina under an inert atmosphere may be an option, though this is less common for highly air-sensitive compounds.

Data Presentation

Table 1: Reaction Conditions and Yields for Halo(toluene-3,4-dithiolato)-arsenic(III) Complexes [1]

Metal Precursor	Ligand	Solvent	Reaction Time (h)	Temperature	Atmosphere	Yield (%)
AsI₃	Toluene-3,4-dithiol	Chloroform	5	Reflux	Nitrogen	56.7
AsBr₃	Toluene-3,4-dithiol	Chloroform	5	Reflux	Nitrogen	40.1

Experimental Protocols

General Protocol for the Synthesis of Halo(toluene-3,4-dithiolato)-arsenic(III) Complexes [1]

This protocol is adapted from the synthesis of iodo-(toluene-3,4-dithiolato)-arsenic(III) and bromo-(toluene-3,4-dithiolato)-arsenic(III).

Materials:

• Toluene-3,4-dithiol (TDT)

• Arsenic(III) iodide (AsI₃) or Arsenic(III) bromide (AsBr₃)

• Anhydrous Chloroform (CHCl₃)

• Schlenk flask and other appropriate glassware for inert atmosphere chemistry

• Nitrogen or Argon gas source

Procedure:

• Preparation: Set up a Schlenk flask equipped with a reflux condenser and a magnetic stir bar under a positive pressure of nitrogen or argon.

• Dissolution of Ligand: In the Schlenk flask, dissolve 1 mmol of Toluene-3,4-dithiol in anhydrous chloroform that has been previously saturated with nitrogen.

• Addition of Metal Precursor: To the stirred solution, add an equimolar amount (1 mmol) of the arsenic(III) halide (AsI₃ or AsBr₃).

• Reaction: Heat the reaction mixture to reflux and maintain stirring for 5 hours under a continuous flow of nitrogen.

• Isolation: After 5 hours, allow the solution to cool to room temperature. Reduce the volume of the solvent under reduced pressure.

• Crystallization: Place the concentrated solution in a refrigerator to induce crystallization. The product crystals are typically isolated after a week.

• Purification: The crystals can be isolated by filtration under an inert atmosphere and washed with a small amount of cold, deoxygenated solvent.

Mandatory Visualization

Caption: Experimental workflow for Toluene-3,4-dithiol complex synthesis.

Caption: Troubleshooting logic for low yield in TDT complex formation.

References

• 1. 1,2-Benzenedithiol and Toluene-3,4-dithiol Arsenic(III) Complexes—Synthesis, Structure, Spectroscopic Characterization and Toxicological Studies [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. sites.lsa.umich.edu [sites.lsa.umich.edu]

Technical Support Center: Purification of Toluene-3,4-dithiol by Vacuum Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals purifying Toluene-3,4-dithiol via vacuum distillation.

Frequently Asked Questions (FAQs)

Q1: What are the expected boiling points for Toluene-3,4-dithiol under vacuum?

A1: The boiling point of Toluene-3,4-dithiol is significantly reduced under vacuum, which helps prevent thermal decomposition. Below is a summary of reported boiling points at various pressures.

Q2: My Toluene-3,4-dithiol appears discolored (yellow or brown) before distillation. What could be the cause?

A2: Toluene-3,4-dithiol is sensitive to air and can easily oxidize, leading to discoloration.[1] It is crucial to handle and store the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. The presence of impurities from its synthesis can also contribute to discoloration.

Q3: The distillation is proceeding much slower than expected, or not at all, even though the temperature is high enough. What should I check?

A3: This issue can arise from several factors. First, ensure your vacuum system is achieving the desired pressure. Leaks in the glassware joints are a common problem. Also, verify that the thermometer is placed correctly to accurately measure the vapor temperature. Inadequate heating or poor insulation of the distillation column can also lead to slow distillation.

Q4: I'm observing "bumping" or erratic boiling in the distillation flask. How can I prevent this?

A4: "Bumping" is common in vacuum distillation. It is essential to use a magnetic stir bar to ensure smooth boiling.[2] Boiling chips are not effective under vacuum.[2] A Claisen adapter can also help prevent the bumping liquid from contaminating the distillate.

Q5: What are the potential hazards associated with the vacuum distillation of Toluene-3,4-dithiol?

A5: Toluene-3,4-dithiol is harmful if swallowed and can cause skin and serious eye irritation.[1][3] The primary hazard during vacuum distillation is the risk of implosion of the glassware. Always inspect glassware for cracks or defects before use and conduct the distillation in a fume hood with the sash lowered.[2] Additionally, be aware of potential thermal decomposition if the compound is overheated, which could release hazardous sulfur compounds.

Troubleshooting Guide

This guide addresses common problems encountered during the vacuum distillation of Toluene-3,4-dithiol.

Problem 1: Low Yield of Distilled Product

Possible Cause	Suggested Solution
Incomplete Distillation	Ensure the heating mantle is set to a temperature that allows for a steady distillation rate. Monitor the temperature at the head of the column; a drop in temperature can indicate the end of the distillation of the main fraction.
Decomposition of Product	Avoid excessive heating. Use an oil bath for better temperature control. Ensure the vacuum is low enough to allow distillation at a safe temperature.
Leaks in the System	Check all joints for proper sealing. Use high-vacuum grease where appropriate. A vacuum gauge can help identify if the system is holding a stable vacuum.
Product Solidifying in Condenser	Toluene-3,4-dithiol has a melting point of 30-33°C.[4][5] If the cooling water is too cold, the product may solidify in the condenser, blocking the path of the distillate. Use room temperature water or drain the condenser if necessary.

Problem 2: Product Contamination

Possible Cause	Suggested Solution
"Bumping"	Ensure vigorous stirring with a magnetic stir bar. A slower, more controlled heating rate can also minimize bumping.
Inefficient Fractionation	For higher purity, a short-path distillation apparatus is recommended. If using a fractionating column, ensure it is properly packed and insulated.
Co-distillation of Impurities	If impurities have close boiling points to the product, a more efficient fractionation column or a second distillation may be necessary.

Data Presentation

Table 1: Physical and Safety Data for Toluene-3,4-dithiol

Property	Value
Molecular Formula	C₇H₈S₂
Molecular Weight	156.27 g/mol
Melting Point	30-33 °C[4][5]
Density	1.179 g/mL at 25 °C
Flash Point	113 °C (closed cup)[4]
Storage Temperature	-20°C
Hazards	Harmful if swallowed, causes skin and serious eye irritation[1][3]

Table 2: Boiling Point of Toluene-3,4-dithiol at Reduced Pressures

Pressure	Boiling Point
17 mmHg	135-137 °C[1][4][5]
84 mmHg	185-187 °C[6]
1.33 kPa (approx. 10 mmHg)	148-150 °C[1]
53.3 Pa (approx. 0.4 mmHg)	70-72 °C[1]

Experimental Protocols

Detailed Methodology for Vacuum Distillation of Toluene-3,4-dithiol

1. Preparation of the Apparatus:

• Thoroughly clean and dry all glassware. Inspect for any cracks or defects.
• Assemble the distillation apparatus in a fume hood. A short-path distillation head is recommended for high-boiling and air-sensitive compounds.
• Use a round-bottom flask that will be no more than two-thirds full of the crude Toluene-3,4-dithiol.
• Place a magnetic stir bar in the distillation flask.
• Lightly grease all ground-glass joints with a suitable high-vacuum grease.
• Place a thermometer with the bulb positioned just below the side arm leading to the condenser to accurately measure the temperature of the distilling vapor.
• Connect the vacuum adapter to a cold trap and the vacuum pump.

2. Distillation Procedure:

• Charge the distillation flask with the crude Toluene-3,4-dithiol.
• Begin stirring the material.
• Slowly and carefully apply the vacuum to the system. The pressure should be gradually lowered to prevent bumping of any low-boiling impurities.
• Once the desired vacuum is reached and stable, begin heating the distillation flask using a heating mantle or an oil bath.
• Heat the flask slowly and observe for the first signs of distillation.
• Collect any initial low-boiling fractions in a separate receiving flask.
• When the temperature at the distillation head stabilizes, change to a new receiving flask to collect the purified Toluene-3,4-dithiol. Record the temperature and pressure.
• Continue distillation until most of the material has been collected, but do not distill to dryness to avoid the formation of potentially explosive peroxides and other residues.
• Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature before slowly releasing the vacuum.
• The purified product, which is a low-melting solid, can be collected from the receiving flask under an inert atmosphere.

Visualizations

References

• 1. chembk.com [chembk.com]
• 2. youtube.com [youtube.com]
• 3. Toluene-3,4-dithiol | C7H8S2 | CID 10334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. TOLUENE-3,4-DITHIOL | 496-74-2 [amp.chemicalbook.com]
• 6. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]

Troubleshooting low sensitivity in Toluene-3,4-dithiol spectrophotometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Toluene-3,4-dithiol in spectrophotometric analyses.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My absorbance readings are consistently low or close to the blank. What are the potential causes and solutions?

Low sensitivity in a Toluene-3,4-dithiol assay can stem from several factors, ranging from reagent preparation to procedural missteps. Below is a systematic guide to troubleshoot this issue.

• Reagent Quality and Preparation: The Toluene-3,4-dithiol reagent is prone to oxidation. Ensure it has been stored correctly, typically at -20°C, and that the solution is freshly prepared.[1] A common practice is to dissolve the dithiol in a 0.5 M sodium hydroxide solution and stabilize it with thioglycollic acid just before use.[1][2]

• Incorrect pH or Acidity: The formation of the metal-dithiol complex is highly dependent on the acidity of the medium. For instance, molybdenum(VI) forms a stable complex in strongly acidic conditions.[2][3][4][5] Verify that the pH of your sample and standards is within the optimal range for the specific metal you are analyzing.

• Incomplete Complex Formation: The reaction between the metal ion and Toluene-3,4-dithiol may require time and sometimes heat to complete. For tungsten analysis, heating the solution is a common step to ensure full color development.[1] Consult your specific protocol for the recommended incubation time and temperature.

• Instability of the Complex: The formed complex may not be stable over long periods. For example, the molybdenum-dithiol complex in isobutyl methyl ketone (IBMK) has a stable absorption maximum at 415 nm for about 15 minutes.[2] Ensure that you are measuring the absorbance within the window of stability.

• Interfering Ions: The presence of other metal ions can interfere with the formation of the desired complex, leading to lower sensitivity.[2][6] Common interfering ions include iron(III), copper(II), cobalt(II), and mercury(II).[2] Masking agents or pre-extraction steps may be necessary to eliminate these interferences. For instance, ascorbic acid can be used to reduce iron(III) to iron(II), which has minimal interference.[2]

• Incorrect Wavelength: Ensure your spectrophotometer is set to the correct wavelength for maximum absorbance of the specific metal-dithiol complex you are measuring. While the tungsten-dithiol complex is often measured around 630-640 nm, the molybdenum-dithiol complex can be measured at 415 nm or 680 nm depending on the solvent.[1][2]

Q2: I am observing a high background signal or a drifting baseline. What could be the cause?

A high or unstable baseline can obscure your signal and lead to inaccurate results. Here are common causes and their solutions:

• Instrument Warm-up: Ensure the spectrophotometer and its lamp have been allowed to warm up for at least 15-30 minutes to achieve a stable output.[7][8]

• Contaminated Reagents or Glassware: Any contamination in your reagents, solvents, or glassware can contribute to a high background. Use high-purity solvents and thoroughly clean all glassware.

• Improper Blanking: The blank solution must contain everything that your sample solution contains, except for the analyte. This includes the solvent, any buffers, and the Toluene-3,4-dithiol reagent itself.[7]

• Reagent Degradation: Degraded Toluene-3,4-dithiol can lead to colored byproducts that absorb light, causing a high background. Always use a freshly prepared reagent solution.

• Air Bubbles: Air bubbles in the cuvette will scatter light and cause erratic readings.[7] Gently tap the cuvette to dislodge any bubbles before taking a measurement.

Q3: My results are not reproducible. What factors should I investigate?

Lack of reproducibility can be frustrating. Here’s a checklist of potential culprits:

• Inconsistent Reaction Times: The timing of reagent addition, incubation, and measurement should be kept consistent across all samples and standards.

• Temperature Fluctuations: The rate of complex formation can be temperature-dependent.[2] Perform your experiments in a temperature-controlled environment if possible.

• Variable Reagent Addition: Use calibrated pipettes to ensure the precise and consistent addition of all reagents, especially the Toluene-3,4-dithiol solution and the standards.

• Inconsistent pH: Small variations in pH can significantly affect complex formation. Ensure your buffer system is robust and that the pH is consistent for all samples.

• Cuvette Handling: Always handle cuvettes by their frosted sides to avoid fingerprints on the optical surfaces.[7] Use the same cuvette for all measurements if possible, and ensure it is placed in the spectrophotometer in the same orientation each time.[7]

Quantitative Data Summary

Table 1: Spectrophotometric Parameters for Molybdenum-Dithiol Complex

Parameter	Value	Reference
Wavelength (λmax)	415 nm	[2][3][4][5]
Molar Absorptivity (ε)	7.5 x 10⁴ L mol⁻¹ cm⁻¹	[2][3][4][5]
Optimal Beer's Law Range	0.25 - 1.25 µg/mL of Mo	[2][3][4][5]
Solvent	Isobutyl methyl ketone (IBMK)	[2]
Stability of Complex	~15 minutes at 415 nm	[2]

Table 2: Common Interfering Ions in Molybdenum & Tungsten Analysis

Interfering Ion	Effect on Molybdenum Analysis	Method of Mitigation	Reference
Iron(III)	Depresses complex formation and enhances absorbance	Reduction to Iron(II) with ascorbic acid	[2]
Copper(II)	Serious interference	Removal by dithizone extraction at pH 3	[6]
Tungsten(VI)	Forms an unstable complex at 630 nm	Measurement at 415 nm where W interference is lower	[2]
Cobalt(II)	Serious interference	-	[2]
Mercury(II)	Serious interference	Removal by dithizone extraction at pH 3	[6]

Experimental Protocols

Protocol 1: Preparation of Toluene-3,4-dithiol Reagent

This protocol describes the preparation of a 0.2% Toluene-3,4-dithiol solution, a common reagent concentration for spectrophotometric analysis.

• Dissolution: Dissolve the contents of a 1 g vial of Toluene-3,4-dithiol in 500 mL of 0.5 M sodium hydroxide solution with stirring.

• Stabilization: Just before use, add 2 mL of thioglycollic acid to 125 mL of the dithiol solution.[1]

• Filtration: Allow the solution to stand for a few minutes and then filter through a close-textured paper.[1]

• Storage: Store the stock solution in a refrigerator. The stabilized solution should be used shortly after preparation.

Visual Guides

Caption: A logical workflow for troubleshooting low sensitivity issues.

Caption: A typical experimental workflow for Toluene-3,4-dithiol spectrophotometry.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol | Semantic Scholar [semanticscholar.org]
• 4. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. ias.ac.in [ias.ac.in]
• 7. hinotek.com [hinotek.com]
• 8. biocompare.com [biocompare.com]

Preventing oxidation of Toluene-3,4-dithiol during experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of Toluene-3,4-dithiol during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Toluene-3,4-dithiol and why is it sensitive to oxidation?

A1: Toluene-3,4-dithiol, also known as 3,4-dimercaptotoluene, is an organosulfur compound with two thiol (-SH) groups attached to a toluene ring.[1][2] These thiol groups are susceptible to oxidation, which can lead to the formation of disulfide bonds, altering the compound's chemical properties and reactivity.[3] Its sensitivity to air necessitates storage and handling under inert gas conditions to prevent degradation.[4]

Q2: How can I visually identify if my Toluene-3,4-dithiol has oxidized?

A2: Pure Toluene-3,4-dithiol is typically a white to yellow crystalline powder or a colorless wax or oil.[4][5] Discoloration, such as a more pronounced yellowing or the appearance of a greenish tint, may indicate oxidation or the presence of impurities. For instance, its complex with molybdenum(VI) is dark-green, suggesting that interactions with trace metal impurities in the presence of air could lead to color changes.[5]

Q3: What are the primary products of Toluene-3,4-dithiol oxidation?

A3: The primary oxidation product of dithiols like Toluene-3,4-dithiol is the corresponding disulfide, formed through the coupling of two thiol groups. Further oxidation can lead to the formation of sulfonic acids.

Q4: What are the general storage recommendations for Toluene-3,4-dithiol?

A4: To minimize oxidation, Toluene-3,4-dithiol should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents and bases.[5][6] For long-term storage, it is recommended to keep it under an inert atmosphere (e.g., nitrogen or argon) at -20°C.[7]

Troubleshooting Guide

Problem	Possible Cause	Solution
Discoloration of solid Toluene-3,4-dithiol (yellowing or greenish tint)	Exposure to air and/or light, leading to oxidation.	Store the compound in a dark, airtight container under an inert atmosphere (nitrogen or argon). For long-term storage, refrigeration at -20°C is recommended.[7]
Inconsistent experimental results (e.g., low yield in complexation reactions)	Partial oxidation of the dithiol, reducing its effective concentration and reactivity.	Use freshly opened or properly stored Toluene-3,4-dithiol. If oxidation is suspected, consider purifying the compound by vacuum distillation under nitrogen.[5]
Formation of precipitates in solution	Oxidation of the dithiol leading to the formation of insoluble disulfide polymers.	Ensure all solvents are thoroughly deoxygenated before use. Prepare solutions under an inert atmosphere.
Color change of reaction mixture not attributable to the expected product	Contamination or reaction with residual oxygen.	Use high-purity, deoxygenated solvents. Purge all reaction glassware with an inert gas before introducing reagents.

Experimental Protocols

Protocol 1: Handling and Dispensing Toluene-3,4-dithiol under an Inert Atmosphere

This protocol outlines the procedure for safely handling and dispensing solid Toluene-3,4-dithiol while minimizing exposure to air.

Materials:

• Toluene-3,4-dithiol

• Glovebox or Schlenk line

• Spatula

• Weighing paper or boat

• Airtight container for transfer

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation: Place the sealed container of Toluene-3,4-dithiol, along with all necessary equipment (spatula, weighing paper, transfer container), into the antechamber of a glovebox.

• Inert Atmosphere: Evacuate and refill the antechamber with an inert gas (e.g., nitrogen or argon) at least three times to remove atmospheric oxygen and moisture.

• Transfer to Glovebox: Move the materials from the antechamber into the main glovebox chamber.

• Dispensing: Inside the glovebox, carefully open the container of Toluene-3,4-dithiol. Using a clean spatula, weigh the desired amount of the compound onto weighing paper or a boat.

• Transfer: Promptly transfer the weighed solid into your reaction vessel or a pre-tared, airtight container for transfer to your experiment.

• Sealing: Securely seal the original container of Toluene-3,4-dithiol and the transfer container before removing them from the glovebox.

• Schlenk Line Alternative: If a glovebox is unavailable, weighing and transfer can be performed under a positive pressure of inert gas using a Schlenk line and appropriate glassware.

Protocol 2: Preparation of a Deoxygenated Solution of Toluene-3,4-dithiol

This protocol describes the preparation of a solution of Toluene-3,4-dithiol in a deoxygenated solvent, a critical step for many of its applications.

Materials:

• Toluene-3,4-dithiol

• Anhydrous, high-purity solvent (e.g., chloroform, benzene, or methanol)[3]

• Schlenk flask or similar reaction vessel with a sidearm

• Rubber septum

• Inert gas source (Nitrogen or Argon) with a bubbler

• Syringes and needles

• Magnetic stirrer and stir bar

Procedure:

• Solvent Deoxygenation:

  • Freeze-Pump-Thaw Method: Place the solvent in a Schlenk flask and freeze it using liquid nitrogen. Once frozen, apply a vacuum for several minutes. Close the flask to the vacuum and thaw the solvent. Repeat this cycle at least three times to ensure complete removal of dissolved oxygen.

  • Inert Gas Bubbling: Alternatively, bubble a steady stream of inert gas (nitrogen or argon) through the solvent for at least 30 minutes.

• Glassware Preparation: Dry all glassware in an oven at >100°C for several hours and allow to cool under a stream of inert gas.

• Solution Preparation:

  • Add a magnetic stir bar to the cooled, oven-dried Schlenk flask.

  • Seal the flask with a rubber septum.

  • Under a positive pressure of inert gas, add the desired amount of solid Toluene-3,4-dithiol to the flask.

  • Using a cannula or a syringe, transfer the deoxygenated solvent to the Schlenk flask containing the Toluene-3,4-dithiol.

  • Stir the mixture until the solid is completely dissolved.

  • Maintain a positive pressure of inert gas over the solution throughout the experiment.

Visualizations

Caption: Experimental workflow for handling Toluene-3,4-dithiol.

Caption: Logical diagram of thiol oxidation and prevention strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Thiol Oxidation in Signaling and Response to Stress: Detection and Quantification of Physiological and Pathophysiological Thiol Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. ROLE OF THIOLS IN OXIDATIVE STRESS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Selectivity of Toluene-3,4-dithiol for Specific Metal Ions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Toluene-3,4-dithiol (TDT) for the detection and analysis of metal ions.

Troubleshooting Guide

This guide addresses common issues encountered during experiments using Toluene-3,4-dithiol.

Problem	Possible Causes	Solutions
Low or No Color Development	1. Incorrect pH of the solution.2. Degradation of the TDT reagent.3. Insufficient reagent concentration.4. Metal ion is in an incorrect oxidation state.	1. Adjust the pH to the optimal range for the target metal-TDT complex formation. This is often in acidic conditions.2. Use a freshly prepared TDT solution. TDT can oxidize over time, especially when exposed to air.3. Increase the concentration of the TDT solution to ensure an excess is available to react with the metal ion.4. Use a reducing agent if a lower oxidation state of the metal is required for complexation.
Poor Selectivity / Interference from Other Metal Ions	1. Presence of other metal ions that also form colored complexes with TDT (e.g., Mo, W, Sn, Cu, Co, Fe).2. Non-optimal pH, allowing for the formation of multiple metal-TDT complexes.	1. Use a masking agent to selectively complex the interfering ion and prevent it from reacting with TDT. For example, citric acid or tartaric acid can be used to mask certain ions.2. Adjust the pH of the solution to a range where the stability of the target metal-TDT complex is maximized while the stability of interfering complexes is minimized.3. Employ separation techniques such as solvent extraction or chromatography to remove interfering ions prior to the addition of TDT.
Precipitate Formation	1. Low solubility of the metal-TDT complex in the chosen solvent.2. High concentrations of the metal ion or TDT.	1. Add a surfactant or a co-solvent to increase the solubility of the complex.2. Dilute the sample and/or the TDT reagent.3. For spectrophotometric analysis, consider extracting the complex into a suitable organic solvent in which it is more soluble.
Unstable Color / Fading Signal	1. Decomposition of the metal-TDT complex.2. Oxidation of the TDT or the metal-TDT complex.3. Photodegradation of the complex.	1. Measure the absorbance within the recommended time frame after color development.2. Add a stabilizing agent or an antioxidant to the solution.3. Protect the solution from direct light exposure.

Frequently Asked Questions (FAQs)

1. What is Toluene-3,4-dithiol and why is it used for metal ion detection?

Toluene-3,4-dithiol (TDT), also known as 'dithiol', is an organosulfur compound with the formula CH₃C₆H₃(SH)₂.[1] It is widely used as a chromogenic reagent in spectrophotometric analysis because it forms distinctly colored complexes with a variety of metal ions.[1][2] This property allows for the quantitative determination of these metals.

2. Which metal ions can be detected using Toluene-3,4-dithiol?

TDT is known to form colored complexes with a range of metal ions, most notably Molybdenum (Mo), Tungsten (W), and Tin (Sn). It also reacts with other metals including Silver (Ag), Rhenium (Re), Copper (Cu), Cobalt (Co), Iron(II) (Fe²⁺), Antimony(V) (Sb⁵⁺), and Thallium (Tl).[2][3]

3. How can I improve the selectivity of TDT for a specific metal ion, for example, Molybdenum?

Enhancing the selectivity of TDT for a specific metal ion like Molybdenum often involves a combination of strategies:

• pH Control: The formation of metal-TDT complexes is highly dependent on the pH of the solution. By carefully controlling the acidity, it is possible to favor the formation of the desired metal complex over others.

• Use of Masking Agents: Introducing a masking agent that forms a stable, colorless complex with interfering ions can effectively prevent them from reacting with TDT.

• Solvent Extraction: Selectively extracting the target metal ion into a different solvent phase before adding TDT can remove interfering ions. For Molybdenum, extraction from a hydrochloric acid solution into tri-n-butyl phosphate has been shown to enhance selectivity.[4]

4. What are the typical storage conditions for Toluene-3,4-dithiol?

Toluene-3,4-dithiol is susceptible to oxidation. It should be stored in a tightly sealed container, in a cool, dark place, and preferably under an inert atmosphere (e.g., nitrogen or argon) to prolong its shelf life. For long-term storage, refrigeration is recommended.

5. Are there any safety precautions I should take when working with Toluene-3,4-dithiol?

Yes, Toluene-3,4-dithiol should be handled with care in a well-ventilated area, preferably a fume hood. It is harmful if swallowed and can cause skin and eye irritation. Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Data Presentation

Metal Ion	Reactivity with TDT	Wavelength of Max. Absorbance (λmax)	Optimal Conditions/Notes
Molybdenum (Mo⁶⁺)	Forms a stable, colored complex.	~415 nm	Determination is typically carried out in acidic media. The complex can be extracted into isobutyl methyl ketone.[5]
Tungsten (W⁶⁺)	Forms a stable, colored complex.	Not specified in detail	Often determined in acidic solution. Molybdenum is a common interferent.[6]
Tin (Sn²⁺/Sn⁴⁺)	Forms a colored complex.	Not specified in detail	Used for the determination of tin in various samples.
Copper (Cu²⁺)	Forms a colored complex.	Not specified in detail	Reaction occurs in acetate buffer and alkaline solutions.[3]
Cobalt (Co²⁺)	Forms a colored complex.	Not specified in detail	Reaction occurs in acetate buffer and alkaline solutions.[3]
Iron (Fe²⁺)	Forms a colored complex.	Not specified in detail	Reaction occurs in acetate buffer and alkaline solutions.[3]
Arsenic (As³⁺)	Forms a stable complex.	Not specified in detail	Synthesis of As(III)-TDT complexes has been reported.[5]

Experimental Protocols

Protocol 1: General Spectrophotometric Determination of a Metal Ion using Toluene-3,4-dithiol

This protocol provides a general procedure. Optimal conditions such as pH, reagent concentration, and wavelength must be determined for each specific metal ion.

• Preparation of Standard Metal Ion Solution: Prepare a stock solution of the target metal ion of known concentration (e.g., 1000 ppm) by dissolving a high-purity salt of the metal in an appropriate solvent (typically dilute acid). Prepare a series of working standards by serial dilution of the stock solution.

• Preparation of TDT Reagent: Prepare a fresh solution of Toluene-3,4-dithiol (e.g., 0.1% w/v) in a suitable solvent (e.g., ethanol or a basic aqueous solution). This solution may be unstable and should be prepared daily.

• Complex Formation: a. To a set of test tubes or cuvettes, add a known volume of each working standard and the sample solution. b. Adjust the pH of each solution to the optimal value for the formation of the specific metal-TDT complex using an appropriate buffer or acid/base. c. Add a specific volume of the TDT reagent to each tube/cuvette and mix thoroughly. d. Allow the color to develop for a predetermined amount of time.

• Spectrophotometric Measurement: a. Set the spectrophotometer to the wavelength of maximum absorbance (λmax) for the metal-TDT complex. b. Zero the spectrophotometer using a blank solution (containing all reagents except the metal ion). c. Measure the absorbance of each standard and the sample solution.

• Data Analysis: a. Plot a calibration curve of absorbance versus the concentration of the metal ion standards. b. Determine the concentration of the metal ion in the sample by interpolating its absorbance on the calibration curve.

Protocol 2: Conceptual Approach to Enhancing Selectivity through Ligand Modification

While specific protocols for modifying Toluene-3,4-dithiol to tune its selectivity are not widely published, the following conceptual workflow is based on established principles of ligand design in coordination chemistry. The goal is to introduce a functional group to the TDT molecule that will sterically or electronically favor binding to a specific metal ion.

• Identify a Target Metal Ion and Key Interferents: Determine the primary metal ion of interest and the most likely interfering ions in your sample matrix.

• Computational Modeling (Optional but Recommended): Use density functional theory (DFT) or other computational methods to model the interaction of TDT with the target and interfering ions. Simulate the effect of adding different functional groups (e.g., electron-donating or electron-withdrawing groups, bulky groups) to the TDT aromatic ring on the stability of the respective metal complexes.

• Synthetic Pathway Design: Based on the modeling results, devise a synthetic route to modify the TDT molecule. This could involve electrophilic aromatic substitution to add a functional group at the 5-position of the toluene ring.

• Synthesis and Purification: Synthesize the modified TDT derivative. This will likely involve standard organic synthesis techniques and require purification by methods such as chromatography or recrystallization.

• Characterization: Confirm the structure of the synthesized derivative using techniques like NMR, IR spectroscopy, and mass spectrometry.

• Evaluation of Metal Ion Selectivity: a. Prepare solutions of the target metal ion and the interfering ions. . b. Using a spectrophotometer, perform competitive binding assays by reacting the modified TDT with a mixture of the target and interfering ions. c. Compare the absorbance spectra to those obtained with unmodified TDT to determine if the selectivity for the target metal ion has improved. d. Determine the stability constants of the modified TDT with the target and interfering ions to quantify the change in selectivity.

Visualizations

Caption: Experimental workflow for metal ion detection using Toluene-3,4-dithiol.

Caption: Troubleshooting workflow for issues in Toluene-3,4-dithiol based assays.

References

• 1. asianpubs.org [asianpubs.org]
• 2. siriusgenomics.com [siriusgenomics.com]
• 3. cdn.ymaws.com [cdn.ymaws.com]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. Toluene-3:4-dithiol as a selective reagent for tungsten: the detection of tungsten, especially in molybdenum and rhenium compounds, and in ferrous alloys - Analyst (RSC Publishing) [pubs.rsc.org]

Solving solubility issues of Toluene-3,4-dithiol metal complexes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with toluene-3,4-dithiol and its metal complexes. The information provided is intended to help resolve common solubility issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of toluene-3,4-dithiol?

A1: Toluene-3,4-dithiol is an organosulfur compound that is generally soluble in many organic solvents but has limited solubility in water. It is a colorless wax or oil at room temperature.[1] Its solubility is influenced by the solvent's polarity and the potential for hydrogen bonding. It is readily soluble in aromatic and chlorinated solvents like benzene and chloroform.[2] It also shows good solubility in polar organic solvents such as methanol.[2] A key characteristic is its enhanced solubility in aqueous alkali hydroxide solutions, which is due to the deprotonation of the thiol groups to form more water-soluble thiolate species.[2]

Q2: My toluene-3,4-dithiol metal complex is poorly soluble. What are the common reasons for this?

A2: Poor solubility of metal complexes, including those with toluene-3,4-dithiol, can be attributed to several factors:

• Strong intermolecular forces: The planar structure of dithiolene complexes can lead to strong π-π stacking interactions, resulting in aggregation and reduced solubility.

• High lattice energy: A stable crystal lattice can make it difficult for the solvent to break the solid-state structure apart.

• Neutral charge: Neutral complexes often have lower solubility in polar solvents compared to their charged (anionic or cationic) counterparts.

• Ligand properties: The nature of the substituents on the dithiolene ligand plays a significant role; for instance, a lack of bulky or solubilizing groups can lead to poor solubility.

Q3: What are some general strategies to improve the solubility of my metal complex?

A3: Several strategies can be employed to enhance the solubility of metal complexes:

• Solvent Selection: Experiment with a range of solvents with varying polarities. Sometimes a mixture of solvents can be more effective than a single solvent.

• pH Adjustment: For complexes with ionizable groups, adjusting the pH of the solution can significantly alter solubility.

• Temperature Change: Increasing the temperature often improves solubility, although the stability of the complex at higher temperatures should be considered.

• Ligand Modification: Introducing bulky alkyl or alkoxy groups or long-chain substituents onto the dithiolene ligand can disrupt crystal packing and improve solubility in less polar solvents.

• Use of Co-solvents: Small amounts of water-miscible co-solvents like ethanol or DMSO can sometimes improve the solubility of complexes in aqueous solutions.

• Formation of Salts: Converting a neutral complex into a cationic or anionic salt by changing the counter-ion can dramatically increase solubility in polar solvents.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Issue 1: My toluene-3,4-dithiol metal complex has precipitated out of solution unexpectedly.

• Question: What should I do if my complex precipitates during the reaction or purification?

• Answer:

  • Re-dissolution: Try to redissolve the precipitate by gently heating the solution or by adding a small amount of a better solvent (see Table 1). Sonication can also be effective in breaking up aggregates.

  • Solvent Mixture: If a single solvent is not working, try a solvent mixture. For example, if your complex is in a nonpolar solvent, adding a small amount of a more polar solvent like dichloromethane or THF might help.

  • Check Concentration: The concentration of your complex might be too high for the chosen solvent. Try diluting the solution.

  • Temperature Control: Some complexes have a narrow temperature range for solubility. Ensure your experimental temperature is within this range.

Issue 2: I am unable to dissolve my synthesized toluene-3,4-dithiol metal complex in any common organic solvent.

• Question: What steps can I take if my complex appears to be insoluble?

• Answer:

  • Ligand Modification Strategy: If you are in the synthesis design phase, consider modifying the toluene-3,4-dithiol ligand. The introduction of long alkyl chains can enhance solubility in nonpolar organic solvents.

  • Change the Counter-ion: If your complex is ionic, replacing a small counter-ion with a larger, bulkier one (e.g., replacing chloride with tetrafluoroborate or triflate) can disrupt the crystal lattice and improve solubility.

  • Attempt Dissolution in High-Polarity Solvents: Try highly polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), as these can dissolve a wide range of organic and inorganic compounds.

  • Use of Surfactants: In aqueous media, adding a small amount of a surfactant can help to prevent sedimentation and improve dispersion.

Data Presentation

Table 1: Qualitative Solubility of Toluene-3,4-dithiol and its Metal Complexes in Various Solvents

Compound/Complex Type	Solvent	Solubility	Reference
Toluene-3,4-dithiol (Ligand)	Benzene	Soluble	[2]
Toluene-3,4-dithiol (Ligand)	Chloroform	Soluble	[2]
Toluene-3,4-dithiol (Ligand)	Methanol	Appreciable	[2]
Toluene-3,4-dithiol (Ligand)	Water	Limited	[2]
Toluene-3,4-dithiol (Ligand)	Aqueous alkali hydroxide solutions	Enhanced	[2]
Arsenic(III) complexes with toluene-3,4-dithiol	Chloroform	Soluble (used for synthesis)	[3][4]
Antimony(III) complexes with toluene-3,4-dithiol	Benzene, Chloroform, Carbon tetrachloride	Soluble	[5]
Zinc derivative of toluene-3,4-dithiol	Not specified	Useful research chemical	[6]
Nickel bis(dithiolene) oligomers	Dichloromethane	Soluble (for purification)	[7]

Experimental Protocols

Protocol 1: Synthesis of an Arsenic(III) Complex with Toluene-3,4-dithiol

This protocol is adapted from a published procedure and is provided as an example of a synthesis where the product is soluble in the reaction solvent.[3]

• Materials:

  • Toluene-3,4-dithiol

  • Arsenic(III) bromide (AsBr₃) or Arsenic(III) iodide (AsI₃)

  • Chloroform (CHCl₃), nitrogen-saturated

• Procedure:

  • Dissolve 1 mmol of toluene-3,4-dithiol in nitrogen-saturated chloroform.

  • Add an equimolar amount of the arsenic(III) compound (AsBr₃ or AsI₃) to the solution.

  • Heat the reaction mixture and stir under reflux for 5 hours.

  • After the reaction is complete, concentrate the solution under reduced pressure.

  • Place the concentrated solution in a refrigerator to facilitate the crystallization of the product.

  • Isolate the crystals from the reaction mixture.

Visualizations

Caption: Troubleshooting workflow for addressing solubility issues.

Caption: Strategy of ligand modification to improve solubility.

References

• 1. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 2. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Toluene-3,4-dithiol zinc derivative [himedialabs.com]
• 7. researchgate.net [researchgate.net]

Minimizing background absorbance in Toluene-3,4-dithiol assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background absorbance in Toluene-3,4-dithiol assays.

Frequently Asked Questions (FAQs) & Troubleshooting

1. What is the primary cause of high background absorbance in Toluene-3,4-dithiol assays?

High background absorbance in Toluene-3,4-dithiol assays is primarily due to the oxidation of the Toluene-3,4-dithiol reagent itself. The thiol groups (-SH) in the molecule are susceptible to oxidation by atmospheric oxygen, forming disulfide bridges. This oxidized form of the reagent can absorb light in the same region as the metal-dithiol complex, leading to elevated blank readings and reduced assay sensitivity. The reagent is known to be incompatible with strong oxidizing agents.

2. How can I prevent the oxidation of the Toluene-3,4-dithiol reagent?

To minimize oxidation, it is crucial to handle and store the reagent under anaerobic conditions as much as possible. This can be achieved by:

• Using Degassed Solvents: Preparing all buffers and reagent solutions with deoxygenated solvents. This can be done by bubbling an inert gas, such as nitrogen or argon, through the solvent or by using commercially available degassed solvents.

• Working Under Inert Gas: Performing the assay in a glove box or using Schlenk line techniques to maintain an inert atmosphere can significantly reduce oxidation.

• Adding Antioxidants: Incorporating a mild reducing agent or an antioxidant, such as thioglycolic acid, into the reagent solution can help to keep the dithiol in its reduced state.

3. What are the optimal storage conditions for the Toluene-3,4-dithiol reagent?

Proper storage is critical for maintaining the reagent's stability. Toluene-3,4-dithiol should be stored at low temperatures, typically -20°C, in a tightly sealed container to minimize exposure to air and moisture. Storing the reagent under an inert atmosphere (e.g., argon or nitrogen) is also highly recommended.

4. Can the pH of the reaction mixture affect the background absorbance?

Yes, the pH of the reaction mixture can influence the rate of Toluene-3,4-dithiol oxidation. While the optimal pH for complex formation with the target metal ion needs to be considered, highly alkaline conditions can promote the oxidation of thiols. It is important to optimize the pH to balance efficient complex formation with minimal background absorbance. Some protocols have utilized a pH of 8.5.

5. How does incubation time and temperature impact background absorbance?

Longer incubation times and higher temperatures can increase the likelihood and rate of Toluene-3,4-dithiol oxidation, leading to higher background readings. It is advisable to perform the assay at a controlled and consistent temperature and to minimize the incubation time to what is necessary for the complex formation to reach completion.

Quantitative Data on Factors Affecting Background Absorbance

The following table summarizes the expected impact of various experimental parameters on background absorbance. Note that specific absorbance values can vary depending on the spectrophotometer, cuvettes, and exact experimental conditions.

Parameter	Condition A	Expected Background Absorbance (Arbitrary Units)	Condition B	Expected Background Absorbance (Arbitrary Units)	Rationale
Reagent Storage	Stored at -20°C under Argon	Low (e.g., 0.05)	Stored at 4°C, exposed to air	High (e.g., >0.2)	Oxidation of the dithiol is accelerated by exposure to oxygen and higher temperatures.
Solvent Preparation	Degassed Solvents	Low (e.g., 0.06)	Non-degassed Solvents	Moderate to High (e.g., 0.15)	Dissolved oxygen in solvents will oxidize the Toluene-3,4-dithiol reagent.
Use of Antioxidants	With Thioglycolic Acid	Low (e.g., 0.04)	Without Antioxidant	Moderate (e.g., 0.12)	Antioxidants help to maintain the dithiol in its reduced, non-absorbing form.
Incubation Time	15 minutes	Low (e.g., 0.07)	60 minutes	Moderate (e.g., 0.18)	Longer exposure to ambient conditions increases the opportunity for oxidation.
pH of Reaction	pH 7.0	Moderate (e.g., 0.10)	pH 9.0	High (e.g., 0.25)	More alkaline conditions can facilitate the oxidation of thiol groups.

Experimental Protocols

Protocol for Minimizing Background Absorbance in a Toluene-3,4-dithiol Assay for Metal Ion Quantification

This protocol provides a general framework for a colorimetric assay to quantify a target metal ion (e.g., Mo, W, Sn) while minimizing background absorbance.

1. Reagent Preparation (Perform in a fume hood with appropriate personal protective equipment):

• Degassed Buffer: Prepare the desired buffer (e.g., phosphate buffer, pH 7.4) using deionized water that has been degassed by bubbling with nitrogen gas for at least 30 minutes.

• Toluene-3,4-dithiol Stock Solution:

  • In a vial sealed with a septum, dissolve a known amount of Toluene-3,4-dithiol powder in a degassed organic solvent (e.g., ethanol or dimethylformamide) to prepare a concentrated stock solution (e.g., 100 mM).

  • If desired, add a small amount of an antioxidant like thioglycolic acid (e.g., to a final concentration of 0.1% v/v).

  • Store the stock solution at -20°C under an inert atmosphere.

• Working Reagent Solution: Immediately before use, dilute the stock solution to the desired working concentration (e.g., 1 mM) using the degassed buffer. Keep the working solution on ice and protected from light.

• Metal Ion Standard Solutions: Prepare a series of standard solutions of the target metal ion in the degassed buffer.

2. Assay Procedure:

• Sample Preparation: Prepare your unknown samples in the same degassed buffer used for the standards and reagent.

• Reaction Setup:

  • To each well of a microplate or to each cuvette, add your standard or unknown sample.

  • Prepare a "blank" sample containing only the degassed buffer.

  • Initiate the reaction by adding the Toluene-3,4-dithiol working solution to each well/cuvette. Mix gently.

• Incubation: Incubate the reaction mixture at a controlled room temperature for a predetermined optimal time (e.g., 15-30 minutes), protected from light.

• Absorbance Measurement: Measure the absorbance of the colored complex at the appropriate wavelength (determined by a spectral scan of the metal-dithiol complex) using a spectrophotometer.

• Data Analysis: Subtract the absorbance of the blank from the absorbance of the standards and unknown samples. Construct a standard curve by plotting the background-corrected absorbance of the standards against their known concentrations. Determine the concentration of the metal ion in the unknown samples from the standard curve.

Visualizations

Best practices for handling and disposing of Toluene-3,4-dithiol waste

Technical Support Center: Toluene-3,4-dithiol Waste Management

This guide provides best practices for the safe handling and disposal of Toluene-3,4-dithiol waste, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Toluene-3,4-dithiol and why is its waste considered hazardous?

A1: Toluene-3,4-dithiol, also known as 4-methylbenzene-1,2-dithiol, is an organosulfur compound with the formula CH₃C₆H₃(SH)₂.[1] Its waste is classified as hazardous due to its toxicological profile. It is harmful if swallowed, causes skin irritation, serious eye damage, and may cause respiratory irritation.[1][2][3] Therefore, it must be managed in accordance with federal, state, and local hazardous waste regulations.[4][5]

Q2: What are the primary hazards associated with handling Toluene-3,4-dithiol?

A2: The primary hazards include:

• Acute Oral Toxicity: Harmful if swallowed.[2]

• Skin Corrosion/Irritation: Causes skin irritation upon contact.[2]

• Serious Eye Damage: Poses a risk of serious eye damage.[2][3]

• Respiratory Irritation: May cause irritation to the respiratory system if inhaled.[2][3]

• Chemical Asphyxiant: Like other thiols, it can be a chemical asphyxiant.[3][6]

Q3: What personal protective equipment (PPE) is required when handling Toluene-3,4-dithiol waste?

A3: The following PPE is mandatory:

• Eye/Face Protection: Tightly fitting safety goggles with side-shields.[2]

• Skin Protection: Chemical-impermeable gloves (e.g., nitrile or neoprene) and a lab coat.[2][7]

• Respiratory Protection: For operations that may generate dust or aerosols, a dust mask (e.g., N95) or a full-face respirator should be used if exposure limits are exceeded.[2]

Q4: How should I store Toluene-3,4-dithiol waste before disposal?

A4: Store waste in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2][8] The storage area should be secure (locked up) and separate from incompatible materials such as strong oxidizing agents and strong bases.[8][9][10] Use secondary containment to prevent spills.[7]

Q5: What materials are incompatible with Toluene-3,4-dithiol?

A5: Toluene-3,4-dithiol is incompatible with strong oxidizing agents and strong bases.[8][9][10] Contact with these substances should be avoided to prevent vigorous reactions.

Troubleshooting Guide

Q1: I accidentally spilled a small amount of Toluene-3,4-dithiol powder in the fume hood. What should I do?

A1: For a small spill (<1 L), ensure you are wearing the appropriate PPE.[11] Use an inert absorbent material, like sand or vermiculite, to contain and collect the spilled material.[7] Use non-sparking tools for cleanup.[2] Place the collected waste into a designated, sealable hazardous waste container. Double bag the waste in clear plastic bags, label it, and arrange for pickup by your institution's environmental health and safety (EHS) office.[11]

Q2: The Toluene-3,4-dithiol in my waste container has changed color. Is this a concern?

A2: Toluene-3,4-dithiol is an air-sensitive compound and can change color from white/colorless to yellow or orange upon exposure to air or impurities.[12] While a color change indicates some degradation, the primary concern is ensuring the waste is not contaminated with incompatible materials. If you suspect contamination with strong oxidizers or bases, contact your EHS office immediately. Otherwise, continue to treat it as hazardous waste.

Q3: My hazardous waste container for Toluene-3,4-dithiol is full. What is the next step?

A3: Once your waste container is full, ensure it is securely sealed and properly labeled with a hazardous waste tag that includes the contents and accumulation start date.[11][13] Do not overfill the container. Move the container to your laboratory's designated hazardous waste accumulation area and schedule a pickup with your institution's EHS department for proper disposal.

Q4: I have an empty Toluene-3,4-dithiol reagent bottle. Can I dispose of it in the regular trash?

A4: No, an empty container that held a hazardous chemical is still considered hazardous waste until properly decontaminated. The container must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol).[13] The rinsate must be collected and disposed of as hazardous waste.[13] After triple-rinsing and air-drying in a ventilated area like a fume hood, the original labels must be defaced, and the container can then be disposed of according to your institution's policy for decontaminated glassware.[13]

Data Presentation

Table 1: Physical and Chemical Properties of Toluene-3,4-dithiol

Property	Value
Chemical Formula	C₇H₈S₂[1][3][12]
Molecular Weight	156.27 g/mol
Appearance	White/colorless to light yellow/orange solid or powder.[9][12]
Melting Point	30-33 °C
Boiling Point	135-137 °C @ 17 mmHg
Density	1.179 g/mL @ 25 °C
Solubility	Soluble in chloroform, benzene, and methanol.[10]
Storage Temperature	Recommended <15°C or refrigerated.[8][12]

Experimental Protocols

Protocol for Disposal of Toluene-3,4-dithiol Waste

This protocol outlines the standard procedure for the collection and disposal of Toluene-3,4-dithiol waste.

1. Waste Collection:

• Designate a specific, compatible hazardous waste container (e.g., glass or polyethylene-lined) for all Toluene-3,4-dithiol waste, including solids, contaminated solutions, and used disposables (pipette tips, gloves, etc.).
• Affix a hazardous waste label to the container before adding the first drop of waste.[11]
• Keep the container closed at all times, except when adding waste.
• Store the container in a designated satellite accumulation area within the lab, inside secondary containment.

2. Neutralization (for specific, small-scale aqueous waste streams under expert supervision):

• Note: This step should only be performed by trained personnel in a controlled laboratory setting and in accordance with institutional EHS guidelines.
• For dilute aqueous solutions containing Toluene-3,4-dithiol, a chemical treatment to oxidize the thiol groups can render it less hazardous.
• In a fume hood, while stirring the aqueous waste, slowly add a solution of sodium hypochlorite (bleach) or hydrogen peroxide. The reaction is exothermic and should be monitored carefully.
• Test the solution to ensure complete oxidation of the thiol.
• Even after treatment, the resulting solution must be evaluated to determine if it still meets the definition of hazardous waste before disposal.[14] Consult your EHS office for guidance on disposing of the treated effluent.

3. Disposal of Contaminated Materials:

• All disposable items that have come into contact with Toluene-3,4-dithiol (e.g., gloves, weighing paper, pipette tips) must be placed in the designated solid hazardous waste container.
• Contaminated labware should be decontaminated by rinsing with a suitable solvent, with the rinsate collected as hazardous waste.

4. Final Disposal:

• Once the waste container is full (no more than 90% capacity), ensure the cap is tightly sealed.
• Complete the hazardous waste label with all required information.
• Arrange for pickup by your institution's EHS department. They will coordinate with a licensed hazardous waste disposal facility for final disposal, typically via controlled incineration.[2][15]

Mandatory Visualization

Caption: Workflow for Toluene-3,4-dithiol waste from generation to final disposal.

Caption: Logical relationships between chemical properties and required safety actions.

References

• 1. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. Toluene-3,4-dithiol | C7H8S2 | CID 10334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hazardous Waste Manage... | A-State Knowledge Base [kb.astate.edu]
• 5. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 6. Toluene-3,4-dithiol - Hazardous Agents | Haz-Map [haz-map.com]
• 7. m.youtube.com [m.youtube.com]
• 8. fishersci.com [fishersci.com]
• 9. TOLUENE-3,4-DITHIOL | 496-74-2 [chemicalbook.com]
• 10. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 12. Toluene-3,4-dithiol | 496-74-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 13. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 14. epa.gov [epa.gov]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]

Reference Data & Comparative Studies

Toluene-3,4-dithiol: A Superior Reagent for Tungsten Analysis in Research and Development

A comprehensive comparison of Toluene-3,4-dithiol with alternative reagents for the precise quantification of tungsten, tailored for researchers, scientists, and drug development professionals.

In the pursuit of scientific advancement, accurate and reliable analytical methods are paramount. For researchers engaged in materials science, catalysis, and pharmaceutical development, the precise determination of tungsten concentration is often a critical step. Toluene-3,4-dithiol (TDT), a highly selective and sensitive chromogenic agent, has emerged as a superior choice for the spectrophotometric analysis of tungsten. This guide provides an in-depth comparison of TDT with other commonly employed reagents, supported by experimental data and detailed protocols to aid in methodological selection and implementation.

Performance Comparison: Toluene-3,4-dithiol vs. Alternative Reagents

The efficacy of an analytical reagent is defined by several key performance indicators. Toluene-3,4-dithiol consistently demonstrates exceptional performance in tungsten analysis, particularly when compared to other spectrophotometric methods such as the thiocyanate method. The following table summarizes the quantitative performance of TDT and thiocyanate for tungsten determination.

Performance Metric	Toluene-3,4-dithiol (TDT)	Thiocyanate Method	Other Spectrophotometric Reagents
Wavelength of Max. Absorbance (λmax)	~630 - 640 nm[1]	~400 - 420 nm[2]	Varies (e.g., Salicylfluorone, Catechol Violet)[3]
Molar Absorptivity (ε)	High (e.g., 1.92 x 10⁴ L mol⁻¹ cm⁻¹)	Moderate (e.g., 1.6 x 10⁴ L mol⁻¹ cm⁻¹)[4]	Varies, can be high but with more interferences[3]
Detection Limit	As low as 0.5 ppm[1]	Typically in the range of 10-800 ppm in soils[5]	Can be low, but often less selective
Linear Range	Typically up to ~5 µg/mL	5-90 ng/mL (kinetic method)[6]	Varies
Selectivity	High, especially with masking agents for Mo	Prone to interference from Mo, Fe, and others[3][7]	Often less selective, requiring extensive separation steps
Complex Stability	Stable tungsten-dithiol complex	Less stable, color can fade	Stability varies

The Chemistry of Detection: Toluene-3,4-dithiol's Interaction with Tungsten

Toluene-3,4-dithiol is an organosulfur compound that reacts with tungsten (VI) in an acidic medium to form a stable, colored complex. This reaction serves as the basis for the spectrophotometric quantification of tungsten. The two thiol groups on the TDT molecule chelate the tungsten ion, resulting in a complex with a distinct blue-green color that absorbs light strongly in the visible region of the electromagnetic spectrum.[1] The intensity of the color is directly proportional to the concentration of tungsten in the sample, allowing for accurate measurement.

References

• 1. A rapid geochemical spectrophotometric determination of tungsten with dithiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. THE DETERMINATION OF TUNGSTEN AS AN IMPURITY IN ZIRCONIUM AND ZIRCALOY (Technical Report) | OSTI.GOV [osti.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. pubs.usgs.gov [pubs.usgs.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. The spectrophotometric determination of tungsten with thiocyanate. Part III. Moderating the interference by molybdenum in the determination of tungsten in steel - Analyst (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Toluene-3,4-dithiol and 1,2-benzenedithiol for Metal Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Toluene-3,4-dithiol and 1,2-benzenedithiol as chelating agents for the detection of metal ions. Below, you will find a detailed analysis of their performance, supported by available experimental data, along with protocols for their use in spectrophotometric analysis.

Introduction

Toluene-3,4-dithiol and 1,2-benzenedithiol are aromatic dithiol compounds that serve as effective chelating agents for a variety of metal ions.[1][2] Their ability to form colored complexes with metals makes them valuable reagents in analytical chemistry, particularly for spectrophotometric determination.[3] Toluene-3,4-dithiol, often referred to simply as "dithiol," is noted for its application in detecting metals such as molybdenum, tin, and tungsten.[4] 1,2-Benzenedithiol is also a well-established chelating agent in coordination chemistry.[5] The choice between these two reagents depends on the specific metal ion of interest, the required sensitivity, and the potential for interference from other ions in the sample matrix.

Chemical Structures and Properties

The structural difference between the two molecules, the presence of a methyl group on the benzene ring of Toluene-3,4-dithiol, can influence their reactivity and the properties of their metal complexes.

References

• 1. Benzene-1,2-dithiol - Wikipedia [en.wikipedia.org]
• 2. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 3. Buy Toluene-3,4-dithiol | 496-74-2 [smolecule.com]
• 4. Toluene-3,4-dithiol - Hazardous Agents | Haz-Map [haz-map.com]
• 5. acs.org [acs.org]

A Comparative Analysis: Toluene-3,4-dithiol Spectrophotometry versus ICP-MS for Quantifying Trace Metals

For researchers, scientists, and drug development professionals, the accurate quantification of trace metals is paramount. Two prominent analytical techniques employed for this purpose are Toluene-3,4-dithiol (a colorimetric method) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most appropriate method for specific research needs.

The determination of trace metal concentrations in various samples, from biological tissues to pharmaceutical products, is a critical aspect of research and quality control. While Toluene-3,4-dithiol offers a cost-effective and accessible spectrophotometric method, ICP-MS stands as a highly sensitive and powerful tool for elemental analysis. This comparison delves into the principles, performance characteristics, and experimental protocols of both techniques, focusing on the quantification of molybdenum and tungsten as representative analytes.

Quantitative Performance: A Side-by-Side Comparison

The selection of an analytical method often hinges on its quantitative performance characteristics. The following tables summarize the key metrics for Toluene-3,4-dithiol spectrophotometry and ICP-MS based on published experimental data for molybdenum and tungsten analysis.

Table 1: Performance Comparison for Molybdenum (Mo) Analysis

Parameter	Toluene-3,4-dithiol Spectrophotometry	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Forms a colored complex with Mo(VI) in acidic media, measured spectrophotometrically.	Ionizes the sample in an argon plasma and separates ions based on their mass-to-charge ratio for detection.
Limit of Detection (LOD)	~5 ng/mL[1]	0.02 - 0.3 µg/L (0.02 - 0.3 ng/mL)[2]
Linear Range	0.25–1.25 µg/mL[3]	1 - 1000 µg/L (1 - 1000 ng/mL)[4]
Precision (RSD)	< 5%[5]	< 1%[4]
Accuracy (Recovery)	Generally good, but susceptible to matrix interferences.	97.5% - 101.7% in water samples[4]
Matrix	Steel[3], Environmental and Biological Samples[1]	Water[4], Biological Samples[2], Pharmaceuticals[6]

Table 2: Performance Comparison for Tungsten (W) Analysis

Parameter	Toluene-3,4-dithiol Spectrophotometry	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Forms a blue-colored complex with tungsten, which is extracted and measured.	Ionizes the sample in an argon plasma and separates ions based on their mass-to-charge ratio for detection.
Limit of Detection (LOD)	0.5 ppm (µg/g)[7]	0.02–0.3 µg/L (in solution)[8]
Linear Range	Not explicitly stated, but method is sensitive.	Wide linear range, often several orders of magnitude.
Precision (RSD)	Not explicitly stated, but implied to be suitable for geochemical analysis.	Typically < 5%[9]
Accuracy (Recovery)	Method is established for geochemical samples.	Excellent, often used as a reference method.[10]
Matrix	Geochemical samples[7]	Biological Samples[8][10], Environmental Samples[2]

Experimental Methodologies

The following sections provide detailed protocols for both Toluene-3,4-dithiol spectrophotometry and ICP-MS analysis, as derived from established methods in the scientific literature.

Toluene-3,4-dithiol Spectrophotometric Method for Molybdenum

This colorimetric method relies on the reaction between molybdenum (VI) and Toluene-3,4-dithiol in an acidic environment to form a stable, colored complex that can be quantified using a spectrophotometer.

Reagents:

• Standard Molybdenum(VI) solution

• Toluene-3,4-dithiol solution

• Isobutyl methyl ketone (for extraction)

• Hydrochloric acid (HCl)

Procedure:

• Sample Preparation: Acidify the sample solution containing molybdenum with hydrochloric acid.

• Complex Formation: Add the Toluene-3,4-dithiol solution to the acidified sample. The mixture is typically heated to facilitate the reaction.

• Extraction: Extract the formed molybdenum-dithiol complex into an organic solvent such as isobutyl methyl ketone.

• Measurement: Measure the absorbance of the organic layer at the wavelength of maximum absorption (around 415 nm for the molybdenum complex) using a spectrophotometer.[3]

• Quantification: Determine the concentration of molybdenum in the sample by comparing its absorbance to a calibration curve prepared from standard solutions.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Trace Metal Analysis

ICP-MS is a highly sensitive analytical technique capable of detecting metals and several non-metals at very low concentrations.

Instrumentation:

• Inductively Coupled Plasma-Mass Spectrometer (ICP-MS)

Procedure:

• Sample Preparation: Samples are typically digested using strong acids (e.g., nitric acid) to break down the matrix and bring the metals into solution. For water samples, acidification is usually sufficient.[2]

• Internal Standard Addition: An internal standard (an element not present in the sample) is often added to correct for instrumental drift and matrix effects.

• Introduction into ICP-MS: The prepared sample solution is nebulized and introduced into the high-temperature argon plasma.

• Ionization: The intense heat of the plasma desolvates, atomizes, and ionizes the atoms in the sample.

• Mass Analysis: The resulting ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.

• Detection and Quantification: A detector counts the number of ions for each mass-to-charge ratio, and the instrument's software converts these counts into concentration values based on calibration standards.[4]

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the workflows for both the Toluene-3,4-dithiol spectrophotometric method and the ICP-MS analysis.

Toluene-3,4-dithiol Spectrophotometry Workflow

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) Workflow

Conclusion: Choosing the Right Tool for the Job

The choice between Toluene-3,4-dithiol spectrophotometry and ICP-MS depends heavily on the specific requirements of the analysis.

Toluene-3,4-dithiol spectrophotometry is a viable option when:

• Cost is a significant consideration.

• The expected concentration of the metal is within the higher µg/mL range.

• A high-throughput, highly sensitive method is not essential.

• The sample matrix is relatively simple and free from significant interferences.

ICP-MS is the preferred method when:

• High sensitivity and very low detection limits (ng/L or ppt level) are required.[8]

• A wide linear dynamic range is necessary.

• High accuracy and precision are critical, especially for regulatory purposes.[6]

• The sample matrix is complex, and the ability to correct for interferences is important.

• Multi-element analysis is desired from a single sample run.

References

• 1. imoa.info [imoa.info]
• 2. ANALYTICAL METHODS - Toxicological Profile for Tungsten - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. A rapid geochemical spectrophotometric determination of tungsten with dithiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. Validation of LA-ICP-MS trace element analysis of geological glasses using a new solid-state 193 nm Nd:YAG laser and matrix-matched calibration - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 10. Colorimetric Determination of Tungsten and Molybdenum in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Toluene-3,4-dithiol: A Superior Alternative to Hydrogen Sulfide in Qualitative Analysis

FOR IMMEDIATE RELEASE

In the landscape of qualitative inorganic analysis, the choice of precipitating agent is critical for accurate and safe laboratory operations. For decades, hydrogen sulfide (H₂S) has been a staple in separating and identifying metal cations. However, its extreme toxicity and lack of specificity present significant challenges. Toluene-3,4-dithiol (TDT), a more stable and selective organosulfur compound, has emerged as a superior alternative, offering enhanced safety and precision for researchers, scientists, and drug development professionals.

A primary advantage of Toluene-3,4-dithiol lies in its significantly improved safety profile. Hydrogen sulfide is a highly toxic gas with a narrow margin between its odor threshold and dangerously high concentrations that can lead to olfactory fatigue and severe health consequences, including respiratory failure and death.[1][2][3][4] In contrast, Toluene-3,4-dithiol is a solid with a lower vapor pressure, substantially reducing the risk of accidental inhalation and systemic toxicity. While proper laboratory handling is still required, the inherent physical properties of TDT make it a much safer reagent for routine analytical work.

Beyond its safety benefits, Toluene-3,4-dithiol demonstrates greater selectivity in the precipitation of metal ions. The classical hydrogen sulfide qualitative analysis scheme often results in the precipitation of a broad group of metal sulfides, requiring further complex and time-consuming separation steps.[5] Toluene-3,4-dithiol, on the other hand, forms distinctively colored precipitates with a more select group of metal ions, allowing for more straightforward identification and differentiation. For instance, it is a well-regarded selective reagent for the detection of tungsten.[6][7]

The reactions of Toluene-3,4-dithiol with various metal ions in different conditions (e.g., acetate buffer and alkaline solutions) have been studied, highlighting its utility for identifying ions such as copper, cobalt, iron(II), antimony(V), and thallium.[8] The formation of these brightly colored derivatives provides clear visual cues for the presence of specific cations.

Comparative Performance: Toluene-3,4-dithiol vs. Hydrogen Sulfide

To illustrate the practical advantages of Toluene-3,4-dithiol, the following tables summarize key comparative data.

Feature	Toluene-3,4-dithiol (TDT)	Hydrogen Sulfide (H₂S)
Physical State	Colorless solid or oil[9]	Colorless, highly toxic gas[3]
Odor	Aromatic	"Rotten egg" smell, unreliable due to olfactory fatigue[3][4]
Toxicity	Harmful if swallowed, causes skin and eye irritation[2]	Extremely toxic, can be fatal even at low concentrations[1][3][4]
Selectivity	More selective for certain metal ions (e.g., W, Mo, Sn)	Broadly precipitates a large group of metal sulfides
Ease of Handling	Safer to handle as a solid/solution	Requires specialized gas generation and handling procedures
Precipitate Characteristics	Often forms distinctly colored, crystalline precipitates	Precipitates can be colloidal and difficult to filter

Table 1: General Comparison of Toluene-3,4-dithiol and Hydrogen Sulfide

Metal Ion	Toluene-3,4-dithiol Precipitate Color	Hydrogen Sulfide Precipitate Color
Tin (Sn²⁺)	Yellow-orange	Brown/Black (SnS)
Tungsten (W⁶⁺)	Greenish-blue	-
Molybdenum (Mo⁶⁺)	Green	Brown/Black (MoS₃)
Copper (Cu²⁺)	Yellow-green to brown	Black (CuS)
Iron (Fe²⁺/Fe³⁺)	Reddish-brown	Black (FeS/Fe₂S₃)
Antimony (Sb³⁺/Sb⁵⁺)	Orange-red	Orange (Sb₂S₃/Sb₂S₅)
Thallium (Tl⁺)	Yellow	Black (Tl₂S)

Table 2: Comparison of Precipitate Colors for Selected Metal Ions

Experimental Protocols

A significant advantage of Toluene-3,4-dithiol is the simplification of the qualitative analysis workflow. Below is a representative experimental protocol for the use of TDT in the identification of selected metal ions.

Experimental Protocol: Qualitative Analysis of a Mixture of Cations using Toluene-3,4-dithiol

Objective: To identify the presence of Sn⁴⁺, Mo⁶⁺, and Cu²⁺ in an aqueous sample.

Materials:

• Test solution containing a mixture of Sn⁴⁺, Mo⁶⁺, and Cu²⁺ ions.

• Toluene-3,4-dithiol (TDT) reagent: 0.2% w/v solution in 1 M NaOH.

• Hydrochloric acid (HCl), 6 M.

• Ammonium hydroxide (NH₄OH), 6 M.

• Centrifuge and test tubes.

• Hot water bath.

Procedure:

• Preparation of the Test Solution: Acidify 1 mL of the sample solution with 2-3 drops of 6 M HCl.

• Precipitation of Tin (Sn⁴⁺):

  • Add 5 drops of the TDT reagent to the acidified test solution.

  • A yellow to orange precipitate indicates the presence of Tin.

  • Centrifuge the mixture. Decant the supernatant for the next step.

• Precipitation of Molybdenum (Mo⁶⁺):

  • To the supernatant from the previous step, add 6 M NH₄OH dropwise until the solution is basic.

  • Add 5 drops of the TDT reagent.

  • Heat the test tube in a hot water bath for 5 minutes.

  • A green precipitate indicates the presence of Molybdenum.

  • Centrifuge the mixture and decant the supernatant.

• Precipitation of Copper (Cu²⁺):

  • To the supernatant from the Molybdenum test, re-acidify with 6 M HCl.

  • Add 5 drops of the TDT reagent.

  • A yellow-green to brown precipitate indicates the presence of Copper.

Visualizing the Analytical Workflow

The logical progression of a qualitative analysis scheme can be effectively visualized. The following diagram illustrates a simplified workflow for the separation and identification of a hypothetical mixture of cations using Toluene-3,4-dithiol.

Caption: Simplified workflow for the separation and identification of cations using Toluene-3,4-dithiol.

In contrast, the traditional hydrogen sulfide scheme is often more convoluted, as depicted in the following generalized diagram.

Caption: Generalized workflow for the traditional hydrogen sulfide qualitative analysis scheme.

The comparison of these workflows visually underscores the potential for Toluene-3,4-dithiol to streamline the analytical process by providing more specific precipitation conditions for different cations, thereby reducing the number of subsequent separation and identification steps.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. Qualitative Analysis of Cations – IU East Experimental Chemistry Laboratory Manual [iu.pressbooks.pub]
• 4. youtube.com [youtube.com]
• 5. Synthesis of Diiron(I) Dithiolato Carbonyl Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journalijdr.com [journalijdr.com]
• 7. Toluene-3:4-dithiol as a selective reagent for tungsten: the detection of tungsten, especially in molybdenum and rhenium compounds, and in ferrous alloys - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis and properties of novel donor-type metal–dithiolene complexes based on 5,6-dihydro-1,4-dioxine-2,3-dithiol (edo) ligand - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. scribd.com [scribd.com]

Performance Evaluation of Toluene-3,4-dithiol in Diverse Sample Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Toluene-3,4-dithiol's performance in various analytical applications against alternative methods. The information is curated to assist in selecting the most suitable methodology for specific research and development needs, with a focus on experimental data and detailed protocols.

Executive Summary

Toluene-3,4-dithiol, also known as dithiol, is a versatile chromogenic agent widely employed for the spectrophotometric determination of various metal ions, most notably tungsten (W) and molybdenum (Mo). It forms colored complexes with these metals, allowing for their quantification in a range of sample matrices, from industrial alloys to biological and environmental samples. Additionally, it serves as a crucial reagent in the assessment of carbon disulfide (CS₂) exposure by reacting with its metabolites in biological fluids.

This guide presents a comparative analysis of Toluene-3,4-dithiol's performance against other common analytical techniques, including alternative spectrophotometric methods and advanced instrumental approaches like Inductively Coupled Plasma - Mass Spectrometry (ICP-MS). The objective is to provide a clear, data-driven overview to inform methodological choices in analytical chemistry and drug development.

Data Presentation: Performance Metrics at a Glance

The following tables summarize the key performance indicators of Toluene-3,4-dithiol and its alternatives for the determination of tungsten, molybdenum, and for the assessment of carbon disulfide exposure.

Table 1: Comparison of Methods for Tungsten (W) Determination

Method	Analyte	Sample Matrix	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Linear Range	Recovery (%)	Key Advantages	Key Limitations
Toluene-3,4-dithiol Spectrophotometry	Tungsten	Steel, Titanium Alloys	Accuracy of 0.005% for 0.05-0.5% W[1]	-	-	Cost-effective, good for routine analysis	Time-consuming, potential for interferences
Toluene-3,4-dithiol Spectrophotometry	Tungsten	Geochemical Samples	0.5 ppm[2]	-	-	Rapid for geochemical screening	Requires sample digestion
Quercetin Spectrophotometry	Tungsten	Biological Samples	~0.9 µM[3]	1 - 20 µM[3][4]	-	High-throughput (96-well format)	Does not distinguish between Mo and W[3]
ICP-MS	Tungsten	Steel	-	Broad linear range[5]	Quantitative[5]	High sensitivity, multi-element analysis	High instrument cost, complex sample preparation[5]
ICP-OES	Tungsten	Ores, Concentrates, Alloys	-	-	Favorable comparison with gravimetric methods[6]	Robust for high concentration samples	Lower sensitivity than ICP-MS

Table 2: Comparison of Methods for Molybdenum (Mo) Determination

Method	Analyte	Sample Matrix	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Linear Range	Molar Absorptivity (ε)	Key Advantages	Key Limitations
Toluene-3,4-dithiol Spectrophotometry	Molybdenum(VI)	General	-	0.25–1.25 µg/mL[7][8]	7.5 x 10⁴ L mol⁻¹ cm⁻¹[7][8]	High molar absorptivity	Susceptible to interferences
Toluene-3,4-dithiol Spectrophotometry	Molybdenum	Plant Materials	-	-	-	Rapid and accurate without prior separation[9]	Requires acid digestion of plant material
Quercetin Spectrophotometry	Molybdenum	Biological Samples	~0.8 µM[3]	1 - 20 µM[3][4]	-	High-throughput (96-well format)	Does not distinguish between Mo and W[3]
Bromopyrogallol Red Spectrophotometry	Molybdenum(VI)	Soil, Soil Extracts	LOQ: 0.06 µg/mL[10]	0.08–0.40 µg/mL[10]	6.95 x 10⁴ L mol⁻¹ cm⁻¹[10]	Simple and sensitive	Potential for ionic interferences
Pyrogallol Red with Ionic Liquid Spectrophotometry	Molybdenum(VI)	Water Samples	LOD: 0.74 ng/mL, LOQ: 2.47 ng/mL[11][12]	-	-	High sensitivity, no solvent extraction	Interference from ferric ions[11]

Table 3: Toluene-3,4-dithiol for Carbon Disulfide (CS₂) Exposure Assessment

Application	Analyte Measured	Sample Matrix	Method	Key Findings
Biomarkitoring of CS₂ Exposure	Toluene trithiocarbonate (product of reaction with CS₂ adducts)	Blood (Plasma, Hemolysate)	HPLC	Linear dose-response over a wide range of exposure levels. Elimination half-life in plasma is approximately 11.9 hours after a single exposure[13].

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and accurate comparison.

Protocol 1: Spectrophotometric Determination of Tungsten in Steel using Toluene-3,4-dithiol[1]

1. Sample Dissolution: a. Weigh 0.5 g of the steel sample into a beaker. b. Add a mixture of hydrochloric acid and nitric acid to dissolve the sample with gentle heating. c. Add perchloric acid and heat to fumes to oxidize chromium and remove nitric acid. d. Cool the solution and dilute with water.

2. Color Development: a. Transfer an aliquot of the sample solution to a separatory funnel. b. Add stannous chloride solution to reduce iron (III) and other interfering ions. c. Add Toluene-3,4-dithiol solution (typically 1% in a basic solution, stabilized with thioglycolic acid). d. Heat the mixture in a water bath to develop the tungsten-dithiol complex.

3. Extraction and Measurement: a. Cool the solution and extract the green tungsten-dithiol complex into an organic solvent such as butyl acetate. b. Separate the organic layer and measure its absorbance at approximately 640 nm using a spectrophotometer. c. Quantify the tungsten concentration using a calibration curve prepared from standard tungsten solutions.

Protocol 2: High-Throughput Colorimetric Determination of Molybdenum and Tungsten in Biological Samples using Quercetin[3][4]

1. Sample Preparation: a. Transfer 200 µL of the biological sample (e.g., protein solution) into a microcentrifuge tube. b. Add 50 µL of 2.5x nitric acid mix to each tube. c. Vortex the tubes, seal, and incubate at 65 °C overnight to denature proteins and release the metal ions. d. Centrifuge the tubes at 20,000 x g for 20 minutes. e. Transfer 200 µL of the supernatant to a 96-well holding plate.

2. Assay Procedure (96-well plate format): a. Transfer 40 µL of each sample and standard to four separate wells of an optical 96-well plate. b. To one of the four wells for each sample/standard, add 160 µL of an ethanol blank mix. c. To the remaining three wells for each sample/standard, add 160 µL of the quercetin mix. d. Seal the plate and shake to ensure thorough mixing. e. Remove the seal and measure the absorbance at 419 nm using a plate reader.

3. Data Analysis: a. Subtract the absorbance of the blank well from the average absorbance of the three replicate wells for each sample and standard. b. Construct a standard curve by plotting the background-subtracted absorbance versus the concentration of the molybdenum or tungsten standards. c. Determine the concentration of the unknown samples from the standard curve.

Protocol 3: Analysis of Carbon Disulfide Adducts in Blood using Toluene-3,4-dithiol and HPLC[13][14]

1. Sample Preparation: a. For plasma analysis (100 µL), combine with 50 µl of water, 150 µl of buffer, 250 µl of methanol, and 50 µl of Toluene-3,4-dithiol solution.[13] b. For hemolysate analysis (100 µL), combine with 50 µl of water, 150 µl of buffer, 250 µl of methanol, and 50 µl of Toluene-3,4-dithiol solution.[13]

2. Reaction and Extraction: a. Incubate the mixtures in a water bath at 65°C for 1 hour with occasional mixing.[13] b. Cool the samples to room temperature. c. Add 200 µL of ethyl acetate, mix vigorously, and store at –20°C overnight to precipitate proteins.[13] d. Centrifuge the mixture at 10,000 g for 10 minutes.[13]

3. HPLC Analysis: a. Analyze the supernatant by reverse-phase high-performance liquid chromatography (HPLC) with a UV detector.[13] b. The resulting toluene trithiocarbonate product is quantified to determine the level of carbon disulfide adducts.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows described in the protocols.

Caption: Workflow for Tungsten Determination in Steel.

Caption: High-Throughput Quercetin Assay Workflow.

Caption: Workflow for CS₂ Adduct Analysis in Blood.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. A rapid geochemical spectrophotometric determination of tungsten with dithiol. | Sigma-Aldrich [sigmaaldrich.com]
• 3. Colorimetric Determination of Tungsten and Molybdenum in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Colorimetric Determination of Tungsten and Molybdenum in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. icpms.cz [icpms.cz]
• 7. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol | Semantic Scholar [semanticscholar.org]
• 8. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. A rapid and accurate method for the determination of molybdenum in plant materials with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 11. A spectrophotometric method for determination of molybdenum in water samples by using pyrogallol red and a water soluble ionic liquid - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]

A Comparative Guide to Dithiol Reagents for Molybdenum Determination

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of molybdenum is crucial in various fields, including metallurgy, environmental analysis, and biological sciences. Dithiol reagents have long been favored for the spectrophotometric determination of molybdenum due to their high sensitivity and selectivity. This guide provides a comparative analysis of different dithiol reagents, supported by experimental data, to aid researchers in selecting the most suitable reagent for their specific analytical needs.

Performance Comparison of Dithiol Reagents

The selection of a dithiol reagent for molybdenum determination is often guided by factors such as sensitivity (molar absorptivity), the wavelength of maximum absorbance (λmax), and the effective concentration range (Beer's Law range). The table below summarizes the key performance indicators for three dithiol reagents based on published data.

Reagent	λmax (nm)	Molar Absorptivity (L·mol⁻¹·cm⁻¹)	Beer's Law Range (µg/mL or ppm)	Optimal Acidity/pH
Toluene-3,4-dithiol (TDT)	415	7.5 x 10⁴[1][2][3]	0.25 - 1.25[1][2][3]	Strong acid (e.g., 6 N H₂SO₄)[4]
Disodium cis-1,2-dicyanoethylene-1,2-dithiolate	665	5.05 x 10³[5]	1 - 16[5]	3 M HCl[5]
Dithiolphenols (mixed-ligand complex)	516 - 534	(4.16 - 5.35) x 10⁴[6]	0.3 - 22[6]	Weakly acidic (pH 4.1 - 5.9)[6]

Experimental Protocols

Detailed methodologies are critical for reproducible and accurate results. The following sections outline the experimental protocols for molybdenum determination using Toluene-3,4-dithiol and Disodium cis-1,2-dicyanoethylene-1,2-dithiolate.

1. Molybdenum Determination using Toluene-3,4-dithiol (TDT)

This method involves the formation of a molybdenum-TDT complex, which is then extracted into an organic solvent for spectrophotometric analysis.

• Reagents:

  • Standard Molybdenum(VI) solution (1 mg/mL)

  • Toluene-3,4-dithiol (dithiol) solution (0.2%): Dissolve 1 g of TDT in 0.5 M sodium hydroxide solution and add 10 mL of thioglycollic acid.[2]

  • Isobutyl methyl ketone (IBMK)

  • Concentrated Hydrochloric Acid

  • Ascorbic Acid solution

• Procedure:

  • To a 10 mL calibrated flask containing the sample solution with 0.25-20 µg of Molybdenum, add 1 mL of concentrated hydrochloric acid.[2]

  • Add 1 mL of the 0.2% dithiol solution and dilute to the mark with water.[2]

  • Allow the reaction to proceed for the optimal time as determined by stability studies (typically around 15 minutes for the peak at 415 nm).[2]

  • Extract the formed Mo-dithiol complex with a known volume of isobutyl methyl ketone (IBMK).

  • Measure the absorbance of the organic phase at 415 nm using a spectrophotometer.[1][2][3]

  • Prepare a calibration curve using standard molybdenum solutions treated with the same procedure.

• Interference Mitigation: Ascorbic acid and citric acid can be used to eliminate interferences from iron and tungsten. The addition of potassium iodide can mitigate interference from copper.[7]

2. Molybdenum Determination using Disodium cis-1,2-dicyanoethylene-1,2-dithiolate

This method describes the formation of a stable, bright green molybdenum complex in an aqueous-organic solvent mixture.

• Reagents:

  • Standard Molybdenum(VI) solution

  • Disodium cis-1,2-dicyanoethylene-1,2-dithiolate solution

  • Acetonitrile

  • Hydrochloric Acid (3 M)

• Procedure:

  • Prepare the molybdenum-dicyanoethylene dithiolate complex in a 50% aqueous acetonitrile solution.[5]

  • Adjust the acidity of the solution to 3 M hydrochloric acid.[5]

  • Allow the complex to form. The complex is reported to be stable for several days.[5]

  • Measure the absorbance of the bright green complex at its absorption maximum of 665 nm.[5]

  • Construct a calibration curve using a series of standard molybdenum solutions. The method is reported to obey Beer's law in the range of 1-16 ppm of molybdenum.[5]

Visualizing the Process

To better understand the experimental workflow and the underlying chemical reaction, the following diagrams are provided.

Caption: Experimental workflow for molybdenum determination.

Caption: Molybdenum-dithiol complex formation.

References

• 1. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol | Semantic Scholar [semanticscholar.org]
• 2. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. A rapid and accurate method for the determination of molybdenum in plant materials with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. Spectrophotometric estimation of molybdenum with disodiom cis-1,2-dicyanoetfaylene-1,2-dithiolate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Determination of Tin: The Toluene-3,4-dithiol Method Versus Modern Spectrometric Techniques

For researchers, scientists, and drug development professionals, the accurate and precise quantification of tin is crucial in various applications, from ensuring the safety of pharmaceutical products to monitoring environmental contaminants. This guide provides an objective comparison of the traditional Toluene-3,4-dithiol spectrophotometric method for tin determination with modern spectrometric alternatives, supported by experimental data and detailed protocols.

The Toluene-3,4-dithiol (dithiol) method, a colorimetric technique, has been a longstanding approach for tin analysis. However, with the advent of advanced analytical instrumentation, methods such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES), and Atomic Absorption Spectrometry (AAS) have become prevalent. This guide will delve into the performance characteristics of these methods to aid in the selection of the most appropriate technique for specific analytical needs.

Quantitative Performance Comparison

The selection of an analytical method is often dictated by its quantitative performance. The following tables summarize the key performance indicators for the Toluene-3,4-dithiol method and its alternatives.

Table 1: Performance Characteristics of Various Methods for Tin Determination

Parameter	Toluene-3,4-dithiol Method	ICP-MS	ICP-AES	AAS (Flame/Graphite Furnace)
Linearity Range	1.0 - 20.0 µg/mL[1]	10 - 200 µg/L	0.01 - 5.00 mg/L[2]	Analyte dependent
Correlation Coefficient (r²)	> 0.99[1]	> 0.999	> 0.999[2]	Typically > 0.99
Limit of Detection (LOD)	Not explicitly found	~0.01 µg/L[3]	0.7 mg/kg[2]	4 mg/kg (Flame)[4]
Accuracy (Recovery %)	Data not available	91.3 - 105.2%[3][5]	99 ± 5%[6], 100.2 - 109.4%[2]	Data not available
Precision (Repeatability RSD %)	Data not available	1.87 - 2.42%[3][5]	< 5%[2][6]	Data not available
Precision (Intermediate Reproducibility RSD %)	Data not available	Data not available	< 5%[6]	Data not available

Table 2: Summary of Alternative Spectrometric Methods for Tin Determination

Method	Principle	Key Advantages	Key Disadvantages
ICP-MS	Ionization of atoms in plasma followed by mass-to-charge ratio separation.	Very low detection limits, high throughput, multi-element analysis.	High instrument and maintenance cost, potential for isobaric interferences.
ICP-AES	Excitation of atoms in plasma and measurement of emitted light.	Good sensitivity, robust, suitable for a wide range of concentrations.	Higher detection limits than ICP-MS, spectral interferences can occur.
AAS	Measurement of light absorption by ground-state atoms in a flame or graphite furnace.	Lower cost, simple to operate.	Generally single-element analysis, lower throughput, matrix interferences.

Experimental Workflows and Logical Relationships

To visualize the procedural flow and the comparative logic, the following diagrams are provided.

Caption: Experimental workflow for the Toluene-3,4-dithiol method.

Caption: Logical relationships of key performance aspects.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results.

Toluene-3,4-dithiol Spectrophotometric Method

This method relies on the formation of a colored complex between tin and Toluene-3,4-dithiol.

1. Reagents:

• Toluene-3,4-dithiol solution

• Thioglycolic acid

• Hydrochloric acid

• Standard tin solution (for calibration)

• Sodium lauryl sulfate solution (as a dispersing agent)

2. Procedure:

• An aliquot of the prepared sample solution is taken in a volumetric flask.

• Thioglycolic acid is added to reduce any Sn(IV) to Sn(II).

• Hydrochloric acid is added to maintain an acidic medium.

• Sodium lauryl sulfate solution is added to prevent precipitation of the complex.

• Toluene-3,4-dithiol solution is added, and the mixture is shaken.

• The solution is heated in a water bath to facilitate color development.

• After cooling, the solution is diluted to the mark with distilled water.

• The absorbance of the red-colored complex is measured using a spectrophotometer at approximately 530 nm against a reagent blank.

• The concentration of tin in the sample is determined from a calibration curve prepared using standard tin solutions.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) Method

A highly sensitive method for trace and ultra-trace element analysis.

1. Reagents:

• High-purity nitric acid

• High-purity hydrochloric acid

• Multi-element standard solutions including tin

• Internal standard solution (e.g., Yttrium, Indium)

2. Sample Preparation (Microwave Digestion):

• Accurately weigh the sample into a microwave digestion vessel.

• Add a mixture of high-purity nitric acid and hydrochloric acid.

• Seal the vessels and place them in the microwave digestion system.

• Run the appropriate temperature and pressure program to completely digest the sample.

• After cooling, quantitatively transfer the digested solution to a volumetric flask and dilute to the mark with deionized water.

3. Instrumental Analysis:

• Prepare a series of calibration standards from the stock standard solution.

• Introduce the internal standard to all blanks, standards, and samples.

• Aspirate the solutions into the ICP-MS.

• The instrument measures the intensity of the specific mass-to-charge ratio for tin.

• The concentration of tin in the sample is calculated by the instrument software based on the calibration curve.

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) Method

A robust and widely used technique for elemental analysis.

1. Reagents:

• High-purity nitric acid

• Multi-element standard solutions including tin

2. Sample Preparation:

• Sample preparation is similar to the ICP-MS method, typically involving acid digestion to bring the tin into a solution.

3. Instrumental Analysis:

• Prepare calibration standards.

• Aspirate the prepared solutions into the ICP-AES.

• The instrument measures the intensity of the light emitted at a specific wavelength characteristic of tin (e.g., 189.927 nm)[6].

• The concentration is determined from the calibration curve.

Conclusion

The Toluene-3,4-dithiol method, while historically significant, presents limitations in terms of sensitivity and potential interferences from other metal ions. For modern analytical laboratories, spectrometric methods offer superior performance.

• ICP-MS stands out for its exceptional sensitivity, making it the method of choice for trace and ultra-trace analysis.

• ICP-AES provides a robust and reliable alternative for a wide range of concentrations, with good precision and accuracy.[6]

• AAS remains a viable, lower-cost option, particularly when high sample throughput is not a primary concern.

The selection of the optimal method will ultimately depend on the specific requirements of the analysis, including the expected concentration of tin, the complexity of the sample matrix, and the available resources. For researchers and professionals in drug development, where accuracy and low detection limits are paramount, ICP-MS is often the preferred technique.

References

• 1. inac2021.aben.com.br [inac2021.aben.com.br]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Determination of Tin in Canned Foods by Inductively Coupled Plasma-Mass Spectrometry [pjoes.com]
• 4. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 5. pjoes.com [pjoes.com]
• 6. Determination of total tin in canned food using inductively coupled plasma atomic emission spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory comparison of Toluene-3,4-dithiol based analytical methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods based on the chelating agent Toluene-3,4-dithiol (TDT). It is designed to assist researchers, scientists, and drug development professionals in selecting the appropriate analytical technique for the quantification of metal ions that readily form complexes with TDT, such as molybdenum (Mo), tungsten (W), and tin (Sn). The comparison covers spectrophotometry, High-Performance Liquid Chromatography (HPLC), and electrochemical methods, presenting available quantitative data, detailed experimental protocols, and visual workflows.

Data Presentation: A Comparative Look at Performance

The following tables summarize the quantitative performance parameters of different analytical methods using Toluene-3,4-dithiol. Data has been collated from various scientific publications. Direct comparison between methods should be approached with caution due to variations in experimental conditions and the limited availability of data for HPLC and electrochemical methods specifically employing TDT.

Table 1: Spectrophotometric Methods

Analyte	Linearity Range (µg/mL)	Molar Absorptivity (L·mol⁻¹·cm⁻¹)	Wavelength (nm)	Limit of Detection (LOD) / Sensitivity
Molybdenum (Mo)	0.25–1.25[2]	7.5 x 10⁴[2]	415[2]	Not explicitly stated
Tungsten (W)	0.001 - 0.5 (% in steel)	Not explicitly stated	635[3]	0.5 ppm (as sensitivity)[4]
Tin (Sn)	1.0–20.0[5]	Not explicitly stated	540[5]	Not explicitly stated

Table 2: High-Performance Liquid Chromatography (HPLC) - Representative Data

No specific validation data for Toluene-3,4-dithiol based HPLC methods were found. The following data is representative of methods for similar metal-dithiolate complexes and should be considered as an estimation of potential performance.

Analyte	Linearity Range (µg/mL)	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)	Recovery (%)
Metal-Dithiolate Complexes	1-100 (Typical)	0.1 - 1 (Typical)	0.3 - 3 (Typical)	95 - 105 (Typical)

Table 3: Electrochemical Methods - Representative Data

Specific validation data for Toluene-3,4-dithiol based electrochemical methods are scarce. The data below represents typical performance for electrochemical sensors for heavy metals.

Analyte	Linearity Range (µM)	Limit of Detection (LOD) (µM)	Method
Heavy Metal Ions	0.1 - 100 (Typical)	0.01 - 0.1 (Typical)	Voltammetry

Signaling Pathways and Experimental Workflows

The fundamental principle behind Toluene-3,4-dithiol based analytical methods is the formation of a stable complex between the dithiol reagent and the target metal ion. This reaction leads to a product with distinct physicochemical properties that can be measured.

Caption: General reaction pathway for TDT-based analytical methods.

Experimental Workflow: Spectrophotometry

The spectrophotometric determination of metals with Toluene-3,4-dithiol typically involves the extraction of the colored complex into an organic solvent followed by the measurement of its absorbance.

Caption: Spectrophotometric analysis workflow using TDT.

Experimental Workflow: High-Performance Liquid Chromatography (HPLC)

An HPLC method for metal-TDT complexes would involve the separation of the complex from other components in the sample matrix on a chromatographic column, followed by its detection.

Caption: HPLC analysis workflow for metal-TDT complexes.

Experimental Workflow: Electrochemical Methods

Electrochemical detection would rely on the electroactive nature of the metal-TDT complex, which can be oxidized or reduced at a modified electrode surface.

Caption: Electrochemical analysis workflow using TDT.

Experimental Protocols

Spectrophotometric Determination of Molybdenum

This protocol is based on the work by A. González-Portal et al.[2]

• Sample Preparation: Prepare a sample solution containing molybdenum(VI).

• Acidification: Adjust the acidity of the sample solution to be within a suitable range using a strong acid (e.g., hydrochloric acid).

• Reagent Addition: Add a solution of Toluene-3,4-dithiol in a suitable solvent (e.g., isobutyl methyl ketone).

• Complex Formation and Extraction: Allow the green complex to form and extract it into the organic phase by vigorous shaking.

• Absorbance Measurement: Measure the absorbance of the organic phase at 415 nm against a reagent blank.[2]

• Quantification: Determine the concentration of molybdenum from a calibration curve prepared using standard solutions.

Spectrophotometric Determination of Tungsten in Steel

This protocol is adapted from the method described by Lewis and Sherwood for the analysis of tungsten in steel.[3]

• Sample Dissolution: Dissolve the steel sample in a mixture of acids (e.g., aqua regia followed by a sulfuric-phosphoric-perchloric acid mixture) and fume to remove excess acid.[3]

• Initial Treatment: Dilute the sample and treat it with a dithiol solution to remove interfering elements like molybdenum by extraction with chloroform.[3]

• Complex Development: To the aqueous phase, add hydrochloric acid, stannous chloride, and the TDT solution. Heat the mixture to develop the blue tungsten-dithiol complex.[3]

• Extraction: Cool the solution and extract the tungsten complex into butyl acetate.[3]

• Absorbance Measurement: Measure the absorbance of the butyl acetate extract at approximately 635 nm.[3]

• Quantification: Determine the tungsten concentration by comparing the absorbance to a calibration curve.

Spectrophotometric Determination of Tin

This protocol is based on the evaluation of the European Pharmacopoeia method for tin determination.[5]

• Sample Preparation: Prepare a sample solution containing tin.

• Reagent Preparation: Prepare a solution of Toluene-3,4-dithiol (referred to as dithiol in the study) along with thioglycolic acid and sodium lauryl sulfate as described in the European Pharmacopoeia.[5]

• Complex Formation: Mix the sample solution with the prepared dithiol reagent.

• Absorbance Measurement: Measure the absorbance of the resulting solution at 540 nm.[5]

• Quantification: Quantify the tin concentration using a calibration curve established with tin standards in the linear range of 1.0-20.0 µg/mL.[5]

Conclusion

Toluene-3,4-dithiol remains a valuable reagent for the determination of various metal ions, with spectrophotometry being the most established and well-documented analytical application. The available data indicates that spectrophotometric methods using TDT offer good sensitivity for the analysis of molybdenum, tungsten, and tin in various matrices.

While HPLC and electrochemical methods theoretically offer advantages in terms of selectivity and potentially lower detection limits, there is a notable lack of published research detailing their application and validation with Toluene-3,4-dithiol. The information provided in this guide for these techniques is based on analogous methods and should serve as a starting point for method development and validation.

For researchers and scientists, the choice of method will depend on the specific analytical requirements, including the sample matrix, the required sensitivity and selectivity, and the available instrumentation. Further research and development are needed to fully explore and validate the potential of HPLC and electrochemical methods for the analysis of Toluene-3,4-dithiol-metal complexes.

References

• 1. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol | Semantic Scholar [semanticscholar.org]
• 2. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. A rapid geochemical spectrophotometric determination of tungsten with dithiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. inac2021.aben.com.br [inac2021.aben.com.br]

A Comparative Guide to Toluene-3,4-dithiol and its Alternatives for Routine Metal Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of trace metals is a critical aspect of routine analysis. Toluene-3,4-dithiol has long been a reagent of choice for the spectrophotometric determination of various metals, including molybdenum (Mo), tin (Sn), and tungsten (W). This guide provides a comprehensive cost-benefit analysis of Toluene-3,4-dithiol, objectively comparing its performance with common alternatives. The information presented herein, supported by experimental data and detailed protocols, aims to assist in making informed decisions for your analytical needs.

Performance Comparison of Analytical Reagents

The selection of a suitable chromogenic reagent is paramount for sensitive and selective spectrophotometric analysis. This section compares the performance of Toluene-3,4-dithiol with three common alternatives: 1,2-Benzenedithiol, Dithizone, and Sodium Diethyldithiocarbamate.

Table 1: Quantitative Performance Data of Toluene-3,4-dithiol and Alternatives

Parameter	Toluene-3,4-dithiol	1,2-Benzenedithiol	Dithizone	Sodium Diethyldithiocarbamate
Molar Absorptivity (ε)	Mo(VI) complex: 7.5 x 10⁴ L mol⁻¹ cm⁻¹ at 415 nm[1]	As(III) complex (bromo): 4150 L mol⁻¹ cm⁻¹ at 331 nm; As(III) complex (iodo): 6000 L mol⁻¹ cm⁻¹ at 370 nm[2]	Sb(III) complex: 3.1 x 10⁴ L mol⁻¹ cm⁻¹ at 590 nm[3]	-
Linearity Range	Sn(II) and Sn(IV): 1.0 - 20.0 µg/mL[4]	-	Hg(II): 30 - 280 µg/L[5]; Pb(II): 0.02 - 0.1 ppm[6]	Cr(VI): 0.1 - 3.0 µg/mL; Cr(III): 0.125 - 4.0 µg/mL[7]
Detection Limit	-	-	Hg(II): 7.6 µg/L[5]; Pb(II): 0.00596 ppm[6]; Sb(III): 0.19 µg/L[3]	As(III): 0.008 ng/mL (with preconcentration)[8]
Wavelength (λmax)	Mo(VI) complex: 415 nm[1]; Sn complexes: 540 nm[4]	As(III) complexes: 331 nm (bromo), 370 nm (iodo)[2]	Pb-dithizonate complex: 516 nm[6]; Hg-dithizone complex: 490 nm[5]	Cu(DDTC)₂ complex: ~450 nm[9]

Disclaimer: The performance data presented above are compiled from various sources and may have been obtained under different experimental conditions. A direct comparison may not be entirely representative. Researchers should validate these methods under their specific laboratory conditions.

Cost Analysis

The cost of reagents is a significant factor in routine analysis. Toluene-3,4-dithiol is often considered a cost-effective option.[10]

Table 2: Cost Comparison of Toluene-3,4-dithiol and Alternatives

Reagent	Supplier	Quantity	Price (USD)
Toluene-3,4-dithiol (≥97.0%)	Sigma-Aldrich	1 g	€217.00 (~$235)
1,2-Benzenedithiol (97%)	Thermo Scientific	250 mg	$63.00
Dithizone (98%)	Thermo Scientific	50 g	$234.65
Sodium Diethyldithiocarbamate trihydrate (98%)	Thermo Scientific	100 g	$55.65

Note: Prices are subject to change and may vary between suppliers and regions. The prices listed are for illustrative purposes and were accessed in late 2023.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining accurate and consistent results.

Spectrophotometric Determination of Molybdenum using Toluene-3,4-dithiol

This protocol is based on the formation of a colored complex between Mo(VI) and Toluene-3,4-dithiol, which is then extracted and measured.

Materials:

• Standard Molybdenum(VI) solution

• Toluene-3,4-dithiol solution in isobutyl methyl ketone

• Hydrochloric acid

• Isobutyl methyl ketone (IBMK)

• Spectrophotometer

Procedure:

• To a suitable aliquot of the sample solution containing molybdenum, add hydrochloric acid to achieve the desired acidity.

• Add the Toluene-3,4-dithiol solution in IBMK.

• Shake the mixture vigorously to extract the Mo(VI)-dithiol complex into the organic phase.

• Allow the phases to separate.

• Measure the absorbance of the organic phase at 415 nm against a reagent blank.[1]

• Construct a calibration curve using standard solutions of molybdenum to determine the concentration in the sample.

Spectrophotometric Determination of Tin using Dithizone

This method involves the formation of a colored tin-dithizonate complex.

Materials:

• Standard Tin(II) solution

• Dithizone solution in a suitable organic solvent (e.g., chloroform or carbon tetrachloride)

• Buffer solution to adjust pH

• Spectrophotometer

Procedure:

• Pipette a known volume of the sample solution into a separatory funnel.

• Add the appropriate buffer solution to adjust the pH.

• Add the dithizone solution and shake vigorously to extract the tin-dithizonate complex.

• Separate the organic layer.

• Measure the absorbance of the organic layer at the wavelength of maximum absorbance for the tin-dithizonate complex.

• Prepare a calibration curve using standard tin solutions to quantify the tin concentration in the sample.

Spectrophotometric Determination of Metals using Sodium Diethyldithiocarbamate

This protocol outlines the general procedure for the formation of metal-diethyldithiocarbamate complexes.

Materials:

• Standard metal salt solution

• Sodium diethyldithiocarbamate solution

• Buffer solution

• Suitable organic solvent for extraction (if necessary)

• Spectrophotometer

Procedure:

• Take a known volume of the sample solution.

• Adjust the pH to the optimal range for complex formation using a buffer solution.

• Add the sodium diethyldithiocarbamate solution to form the colored metal complex.

• If the complex is not soluble in the aqueous phase, extract it into a suitable organic solvent.

• Measure the absorbance of the solution or the organic extract at the wavelength of maximum absorbance for the specific metal complex.

• Use a calibration curve prepared from standard solutions to determine the metal concentration.

Visualizing the Analytical Workflow

Understanding the experimental workflow is crucial for efficient and accurate analysis. The following diagrams, generated using Graphviz, illustrate the key steps in a typical spectrophotometric analysis using Toluene-3,4-dithiol and a general workflow for its alternatives.

Caption: Workflow for Molybdenum analysis using Toluene-3,4-dithiol.

Caption: General analytical workflow for alternative chromogenic reagents.

Cost-Benefit Analysis

Toluene-3,4-dithiol:

• Benefits: It is a well-established reagent with high sensitivity for certain metals like molybdenum, as indicated by its high molar absorptivity.[1] It is also noted to be a more cost-effective option compared to its close structural analog, 1,2-benzenedithiol.[10]

• Costs: The primary cost is the purchase price of the reagent. While considered more economical than 1,2-benzenedithiol, its price per gram is still notable.

Alternatives:

• 1,2-Benzenedithiol:

  • Benefits: It is a versatile dithiol reagent.

  • Costs: It is generally more expensive than Toluene-3,4-dithiol.[10]

• Dithizone:

  • Benefits: It is a highly sensitive reagent for a range of heavy metals and is commercially available at a lower cost per gram compared to the dithiol reagents. It has been extensively used for the determination of lead and mercury.[5][6]

  • Costs: The primary cost is the reagent itself. The need for extraction with organic solvents can add to the overall cost and environmental considerations.

• Sodium Diethyldithiocarbamate:

  • Benefits: This reagent is significantly more affordable than the dithiol reagents and dithizone. It is effective for the determination of various metals.

  • Costs: The main cost is the reagent. Similar to dithizone, its use may require extraction with organic solvents.

Conclusion

The choice between Toluene-3,4-dithiol and its alternatives for routine metal analysis depends on a careful consideration of performance requirements, cost, and the specific metal of interest. Toluene-3,4-dithiol remains a strong candidate for the sensitive determination of molybdenum, tin, and tungsten, offering a good balance of performance and cost, particularly when compared to 1,2-benzenedithiol.

For laboratories where cost is a primary driver and a broader range of metals are analyzed, Dithizone and Sodium Diethyldithiocarbamate present highly economical alternatives with demonstrated high sensitivity for various metals. However, the choice of reagent should always be validated in-house to ensure it meets the specific analytical requirements of the intended application. This guide provides the foundational data to aid in this critical decision-making process.

References

• 1. Extraction-spectrophotometric determination of molybdenum with toluene-3,4-dithiol | Semantic Scholar [semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. inac2021.aben.com.br [inac2021.aben.com.br]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. atlantis-press.com [atlantis-press.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Toluene-3,4-dithiol: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Toluene-3,4-dithiol, a compound recognized for its potent odor and potential health hazards, requires meticulous disposal procedures. This guide provides essential, step-by-step instructions for the safe management and disposal of Toluene-3,4-dithiol and associated contaminated materials.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is crucial to handle Toluene-3,4-dithiol with the utmost care in a well-ventilated area, preferably within a certified chemical fume hood.[1][2] Adherence to personal protective equipment (PPE) standards is mandatory. This includes wearing a laboratory coat, chemical-resistant gloves (such as nitrile), and safety glasses or goggles.[2]

Key Hazards:

• Harmful if swallowed. [1][3][4]

• Causes skin irritation. [1]

• Causes serious eye damage. [1][3][4]

• May cause respiratory irritation. [1]

In case of accidental exposure, follow these first-aid measures:

• If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention if the person is not breathing.[1]

• If on skin: Wash the affected area thoroughly with plenty of water.[1][3] If skin irritation persists, seek medical help.[1] Contaminated clothing should be removed and washed before reuse.[1]

• If in eyes: Immediately rinse with water for several minutes, removing contact lenses if present and easy to do so. Continue rinsing and seek medical help.[1]

• If swallowed: Rinse the mouth and seek medical help.[1][3]

Quantitative Safety Data

Parameter	Value	Species	Route of Administration
LD50 (Lethal Dose, 50%)	50 mg/kg	Mouse	Abdominal cavity

Step-by-Step Disposal Protocol

The primary method for the disposal of Toluene-3,4-dithiol and other thiols involves chemical inactivation through oxidation, followed by disposal as hazardous waste.[5][6]

Step 1: Decontamination of Glassware and Equipment

All non-disposable items that have come into contact with Toluene-3,4-dithiol, such as glassware, syringes, and spatulas, must be decontaminated.

• Bleach Bath Preparation: Within a chemical fume hood, prepare a bleach solution. A 1:1 mixture of commercial bleach (sodium hypochlorite solution) and water is often recommended.[2][7]

• Soaking Procedure: Immediately after use, submerge the contaminated items in the bleach solution.[2][7] Allow the items to soak for a minimum of 14-24 hours to ensure the complete oxidation of the thiol to a less odorous and less hazardous sulfonic acid.[2]

• Large Glassware: For larger items that cannot be fully submerged, fill them with the bleach solution, seal them, label them appropriately, and let them stand in the fume hood, preferably within a secondary container.[2]

• Post-Decontamination Rinse: After the soaking period, thoroughly rinse the decontaminated items with water before proceeding with standard cleaning procedures.[7]

Step 2: Disposal of Contaminated Solid Waste

Disposable items such as gloves, paper towels, and absorbent pads that are contaminated with Toluene-3,4-dithiol must be treated as hazardous waste.

• Segregation and Packaging: Place all contaminated solid waste into a designated, clearly labeled, and sealable plastic bag or a wide-mouth plastic jar.[5][8]

• Hazardous Waste Collection: Dispose of the sealed container in a designated hazardous waste collection bin for solids.[5]

Step 3: Disposal of Unused or Waste Toluene-3,4-dithiol

Unused or surplus Toluene-3,4-dithiol, as well as any collected liquid waste containing the compound, must be disposed of as hazardous chemical waste.

• Chemical Inactivation (for small quantities): For small residual amounts, a chemical neutralization step can be performed within a fume hood. This involves the slow, dropwise addition of the thiol to a stirred bleach solution.[6] This reaction can be exothermic, and cooling may be necessary.[2] The resulting neutralized solution is then disposed of as hazardous waste.[2]

• Containerization: For larger quantities of unused product or waste solutions, ensure the original container is tightly capped and sealed, potentially with paraffin film or Teflon tape.[2]

• Labeling and Collection: Clearly label the container as "Hazardous Waste: Toluene-3,4-dithiol". Place the sealed container in the designated collection area for hazardous chemical waste, following your institution's specific guidelines.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Toluene-3,4-dithiol and associated materials.

Caption: Workflow for the safe disposal of Toluene-3,4-dithiol.

By adhering to these detailed procedures, laboratory personnel can effectively mitigate the risks associated with Toluene-3,4-dithiol and ensure its proper and safe disposal, fostering a secure and environmentally responsible research environment. Always consult your institution's specific safety and waste disposal guidelines in conjunction with this information.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. Toluene-3,4-dithiol | C7H8S2 | CID 10334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,4-Toluenedithiol - Wikipedia [en.wikipedia.org]
• 5. echemi.com [echemi.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Toluene [cdc.gov]
• 7. Toluene - Occupational Exposure Limits | Occupational Safety and Health Administration [osha.gov]
• 8. Toluene: correlation between occupational exposure limits and biological exposure indices - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Operational Guide for Toluene-3,4-dithiol

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for Laboratory Safety and Chemical Handling.

This guide provides critical safety and logistical information for the proper handling and disposal of Toluene-3,4-dithiol (CAS No. 496-74-2). Adherence to these procedures is essential to ensure a safe laboratory environment.

Hazard Summary

Toluene-3,4-dithiol is a hazardous substance that presents the following risks[1][2]:

• Harmful if swallowed [1]

• Causes skin irritation [1][2]

• Causes serious eye damage [1]

• May cause respiratory irritation [1][2]

• Stench [2]

Quantitative Data Summary

Property	Value	Source
CAS Number	496-74-2	[2]
Molecular Formula	CH₃C₆H₃(SH)₂
Molecular Weight	156.27 g/mol
Appearance	White crystalline powder	[3]
Melting Point	30-33 °C (lit.)	[3]
Boiling Point	135-137 °C/17 mmHg (lit.)
Density	1.179 g/mL at 25 °C (lit.)
Flash Point	113 °C (235.4 °F) - closed cup
Storage Temperature	-20°C

Operational Plan: Step-by-Step Handling Procedures

This section outlines the procedural steps for the safe handling of Toluene-3,4-dithiol.

Engineering Controls and Preparation

• Ventilation: Always handle Toluene-3,4-dithiol in a certified chemical fume hood, ducted biosafety cabinet, or a glove box to minimize inhalation exposure.[4] Ensure adequate ventilation is maintained throughout the process.[1][2]

• Emergency Equipment: Confirm that a safety shower and eyewash station are easily accessible before beginning any work.[4]

• Ignition Sources: Remove all sources of ignition, such as open flames and hot surfaces, from the handling area.[1] Use non-sparking tools and explosion-proof equipment.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory. The following equipment must be worn at all times when handling Toluene-3,4-dithiol:

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1] If there is a splash potential, a face shield should also be worn.[5][6]

• Skin Protection:

  • Gloves: Handle the chemical with impervious gloves that have been inspected for integrity prior to use.[1] Nitrile or neoprene gloves are recommended.[4]

  • Protective Clothing: Wear fire/flame resistant and impervious clothing.[1] A lab coat or chemical-resistant apron should be worn.[4]

• Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a full-face respirator with an appropriate organic vapor cartridge.[1][5] A cartridge change-out schedule should be in place as part of a respiratory protection program.[5][6]

Handling and Use

• Avoid Contact: Avoid all contact with skin and eyes.[1] Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][7]

• Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][2] Wash hands thoroughly after handling.[1][2][4]

• Storage: Store in a cool, dry, well-ventilated location in a tightly closed container.[1][2] Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2][3]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing all contaminated clothing and shoes.[2][4] Seek medical attention if skin irritation occurs.[1][2]

• In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, including under the eyelids.[2] Remove contact lenses if present and easy to do so.[1][2] Continue rinsing and seek immediate medical attention.[1][2]

• If Swallowed: Do NOT induce vomiting.[2][4] Rinse the mouth with water.[1][2] Never give anything by mouth to an unconscious person.[2][4] Call a physician or Poison Control Center immediately.[7]

Spill Response

• Small Spills (<1 L):

  • Evacuate unnecessary personnel from the area.[7]

  • Wearing appropriate PPE, confine the spill to a small area using an inert absorbent material (e.g., sand, vermiculite).[4][8]

  • Sweep or shovel the material into a suitable, labeled container for disposal.[2][7]

• Large Spills (>1 L):

  • Evacuate the spill area immediately and help any contaminated or injured persons.[4]

  • Contact your institution's emergency response team and environmental health and safety (EH&S) department.[4]

  • Prevent the spill from entering drains or waterways.[1]

Disposal Plan

Proper disposal of Toluene-3,4-dithiol and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect waste Toluene-3,4-dithiol and any contaminated materials (e.g., absorbent materials, gloves, lab coats) in a suitable, tightly closed, and clearly labeled container.[1][9]

• Disposal Procedure:

  • Dispose of the contents and container at an approved waste disposal plant in accordance with all applicable local, state, and federal regulations.[1][2]

  • Do not dispose of Toluene-3,4-dithiol down the drain or into the environment.[1][9]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Toluene-3,4-dithiol.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. TOLUENE-3,4-DITHIOL | 496-74-2 [chemicalbook.com]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. solutions.covestro.com [solutions.covestro.com]
• 6. americanchemistry.com [americanchemistry.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. deep-south-chemical.com [deep-south-chemical.com]
• 9. SDS for Toluene: Key Safety Information for Handling Chemicals – KHA Online-SDS Management [kha.com]